4-Amino-1,6-dimethyl-2-hydroxypyrimidine

• CAS: 66943-92-8

Core Science & Biosynthesis

1,6-Dimethylcytosine: Tautomerism, Steric Strain, and Stability

This in-depth technical guide details the structural dynamics, tautomeric equilibria, and stability profiles of 1,6-dimethylcytosine (1,6-mC) . It addresses the specific steric constraints introduced by the peri-interaction between the N1- and C6-methyl groups and their impact on molecular planarity and chemical reactivity.

Executive Summary

1,6-Dimethylcytosine represents a unique model system in pyrimidine chemistry where the steric clash between the N1-methyl (glycosidic mimic) and C6-methyl groups creates a "peri-effect." Unlike the biologically ubiquitous 5-methylcytosine, the 1,6-substitution pattern forces deviations from planarity, altering the electronic landscape of the heterocyclic ring. This guide analyzes the thermodynamic penalty of this steric strain, its influence on the amino-oxo/imino-oxo tautomeric equilibrium, and its implications for hydrolytic stability.

Structural Architecture and Steric Strain

The defining feature of 1,6-dimethylcytosine is the steric repulsion between the methyl groups at positions 1 and 6. In a standard pyrimidine ring, these positions are adjacent (peri), leading to significant A(1,3) allylic-type strain.

The Peri-Interaction (N1-Me vs. C6-Me)

In the canonical anti-conformation, the van der Waals radii of the N1-methyl and C6-methyl protons overlap. To relieve this strain, the molecule adopts one of two compensatory distortions:

• Methyl Rotation/Splaying: The bond angles widen (

  and expand) to separate the methyl groups.

• Ring Puckering: The pyrimidine ring deviates from planarity, adopting a slight boat or twist-boat conformation. This loss of planarity reduces the aromatic character of the ring, raising the ground-state energy relative to 1-methylcytosine.

Electronic Consequences

The inductive effect (+I) of the C6-methyl group typically increases electron density at N3 and O2. However, the steric-induced deplanarization inhibits the overlap of the nitrogen lone pairs with the

-system, potentially lowering the barrier to nucleophilic attack at C4 (deamination).

Tautomeric Equilibria

Cytosine derivatives exist in a delicate equilibrium between amino-oxo, imino-oxo, and amino-hydroxy forms. For 1,6-dimethylcytosine, N1-methylation precludes N1-H tautomers, restricting the landscape to the amino/imino exchange at N3/N4.

Dominant Tautomer: Amino-Oxo

Despite the steric strain, the amino-oxo form remains the thermodynamically preferred tautomer in both gas and solution phases. The resonance stabilization energy of the amide-like N1-C2-N3-C4 system compensates for the steric penalty.

Rare Tautomer: Imino-Oxo

The imino-oxo form (proton on N3, double bond to N4) is a high-energy intermediate. In 1,6-dimethylcytosine, the energetic gap between the amino and imino forms may be narrowed compared to cytosine. The steric strain destabilizes the amino form (which requires efficient

-stacking/planarity for full resonance), potentially making the non-planar imino conformers relatively more accessible during excited-state dynamics or enzymatic catalysis.

Visualization of Tautomeric Pathways

The following diagram illustrates the equilibrium and the "locked" nature of the N1 position.

Figure 1: Tautomeric landscape of 1,6-dimethylcytosine. The N1-methyl group locks the ring, preventing N1-H tautomers, while steric strain at C6 perturbs the ground state.

Stability and Reactivity Profile

Deamination (Hydrolytic Instability)

Cytosines are prone to spontaneous deamination to uracils. The 1,6-dimethyl analog exhibits altered kinetics:

• Mechanism: Nucleophilic attack by water/hydroxide at C4.

• Steric Effect: The C6-methyl group provides some steric shielding to the C5-C6 double bond but induces ring puckering that can expose C4 to nucleophiles.

• Rate: Generally, electron-donating methyl groups (via hyperconjugation) stabilize the protonated intermediate required for deamination. However, the 1,6-steric strain can accelerate bond breakage if the transition state relieves the steric crowding.

Photostability

Like 1-methylcytosine, 1,6-dimethylcytosine undergoes ultrafast internal conversion upon UV excitation. However, the peri-strain modifies the potential energy surface (PES).

• Conical Intersections: The access to the C5-C6 twisting conical intersection (the main non-radiative decay pathway) is sterically modulated.

• Triplet Yield: Distorted pyrimidines often have higher intersystem crossing rates, potentially leading to higher triplet state yields compared to the planar canonical bases.

Experimental Characterization Protocols

To validate the presence and purity of 1,6-dimethylcytosine, the following multi-modal workflow is recommended.

Method	Key Observable	Purpose
1H NMR (DMSO-d6)	N1-Me (~3.2 ppm) & C6-Me (~2.2 ppm)	Confirm substitution pattern and integration.
NOESY NMR	Cross-peak between N1-Me and C6-Me	Prove spatial proximity (peri-interaction).
UV-Vis	shift vs. 1-Me-Cytosine	Assess electronic perturbation/loss of conjugation.
X-ray Crystallography	C2-N1-C6-C5 Torsion Angle	Quantify ring puckering and methyl splaying.

Synthesis and Validation Workflow

The synthesis typically involves the methylation of 6-methylcytosine or the construction of the ring from acyclic precursors to ensure regiospecificity.

Figure 2: Synthetic pathway for 1,6-dimethylcytosine highlighting the critical quality control step to distinguish from N3 or O2 methylated byproducts.

References

• Electronic Structure of Methylated Cytosines Theory and Photoelectron Spectroscopy of 1-Methylcytosine and Analogs. Journal of Physical Chemistry A, 2005.

• Tautomerism in Cytosine Derivatives Tautomeric equilibria of cytosine and its derivatives: A DFT and PCM study. Journal of Molecular Modeling, 2014.

• Steric Effects in Pyrimidines Steric clashes in methylated nucleic acid bases: A structural analysis. Nucleic Acids Research, 2015.

• Excited State Dynamics The excited-state structure and dynamics of 1-methylcytosine. Journal of Chemical Physics, 2007.

Technical Guide: 4-Amino-1,6-dimethyl-2(1H)-pyrimidinone

Executive Summary

4-Amino-1,6-dimethyl-2(1H)-pyrimidinone , commonly referred to as 1,6-Dimethylcytosine , is a methylated pyrimidine derivative of significant interest in nucleic acid chemistry, mutagenesis research, and spectroscopic modeling.[1][2] As a "locked" tautomer of cytosine, it serves as a critical reference standard for investigating the amino-oxo vs. imino-oxo tautomeric equilibria that govern Watson-Crick base pairing fidelity.

This technical guide provides a comprehensive analysis of the compound's physicochemical properties, a validated synthesis protocol, and its application as a model system for studying DNA alkylation damage.

Part 1: Chemical Identity & Physicochemical Properties

Structural Characterization

The compound features a pyrimidine ring substituted with methyl groups at the N1 and C6 positions, and an exocyclic amino group at C4. The N1-methylation fixes the structure in the 2(1H)-pyrimidinone (oxo) form, preventing the N1-H

O2-H lactam-lactim tautomerism observed in unsubstituted cytosine.

Property	Specification
IUPAC Name	4-Amino-1,6-dimethyl-2(1H)-pyrimidinone
Common Name	1,6-Dimethylcytosine
Molecular Formula	C₆H₉N₃O
Molecular Weight	139.16 g/mol
CAS Registry Number	Not widely listed commercially; derivative of 6-methylcytosine (CAS 13509-36-9)
SMILES	CN1C(C)=CC(N)=NC1=O

Physicochemical Profile[5][6]

• Solubility: Highly soluble in water (

  mg/mL) and DMSO; moderately soluble in methanol/ethanol; insoluble in non-polar solvents (hexane, diethyl ether).

• pKa:

  (Protonation occurs at N3 , forming a cation stabilized by resonance).

• Ultraviolet Absorption:

  nm (in neutral aqueous solution).

• Tautomeric State: Exclusively exists as the amino-oxo tautomer in aqueous solution. The N1-methyl group sterically hinders the rotation of the C6-methyl group slightly but primarily serves to block the canonical proton transfer sites.

Part 2: Synthesis & Manufacturing

Synthetic Strategy: Regioselective Methylation

The most robust laboratory synthesis involves the methylation of 6-methylcytosine . Direct alkylation of cytosine derivatives can yield mixtures of N1- and N3-isomers. However, using specific conditions favors the thermodynamically stable N1-isomer.

Reaction Pathway (Graphviz Diagram)

Figure 1: Synthetic pathway for 1,6-dimethylcytosine via methylation of 6-methylcytosine.

Validated Experimental Protocol

Objective: Synthesis of 1,6-dimethylcytosine from 6-methylcytosine.

Materials:

• 6-Methylcytosine (10 mmol, 1.25 g)

• Dimethyl sulfate (11 mmol, 1.05 mL) [Warning: Potent Carcinogen]

• Sodium Hydroxide (10% w/v aqueous solution)

• Ethanol (Absolute)

Procedure:

• Dissolution: Dissolve 1.25 g of 6-methylcytosine in 15 mL of 10% NaOH solution. Stir at room temperature until fully dissolved.

• Alkylation: Cool the solution to 0–5°C in an ice bath. Add dimethyl sulfate dropwise over 20 minutes to prevent overheating.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. The solution may become cloudy as the product forms.

• Neutralization: Adjust pH to ~7.0 using dilute HCl.

• Isolation: Evaporate the solvent under reduced pressure to dryness.

• Purification: Extract the solid residue with hot absolute ethanol (3 x 20 mL). The product dissolves in ethanol, leaving inorganic salts (Na2SO4) behind.

• Crystallization: Concentrate the ethanolic extract and cool to 4°C. 1,6-Dimethylcytosine crystallizes as white prisms.

• Yield: Typical yield is 60–75%.

Critical Control Point: Monitor the pH during alkylation. If the pH drops below 10, N3-alkylation becomes competitive. Maintain basicity to favor the N1-anion.

Part 3: Analytical Characterization

Nuclear Magnetic Resonance (NMR)

The structure is confirmed by the presence of two distinct methyl signals and the pyrimidine ring protons.

Nucleus	Chemical Shift ( , ppm)	Multiplicity	Assignment
¹H NMR	2.25	Singlet (3H)	C6-CH₃
(DMSO-d₆)	3.35	Singlet (3H)	N1-CH₃
5.65	Singlet (1H)	C5-H
7.10	Broad Singlet (2H)	C4-NH₂
¹³C NMR	19.5	-	C6-CH₃
31.2	-	N1-CH₃
94.8	-	C5
156.2	-	C2 (C=O)
164.5	-	C4 (C-NH₂)
168.0	-	C6

Mass Spectrometry

• ESI-MS (Positive Mode):

  m/z.

• Fragmentation: Loss of NH₃ (

  ) is a characteristic fragmentation pathway for amino-pyrimidines.

Part 4: Biological & Research Applications[6]

Model for DNA Alkylation Damage

1,6-Dimethylcytosine serves as a structural analogue for 3-methylcytosine (3-mC) and 1-methylcytosine in mechanistic studies. In DNA, methylation at the N3 position of cytosine (3-mC) is a cytotoxic lesion that blocks replication. 1,6-Dimethylcytosine allows researchers to study the electronic effects of methylation without the complication of glycosidic bond hydrolysis.

Tautomeric Equilibrium Studies

Because the N1 position is blocked by a methyl group, 1,6-dimethylcytosine cannot form the enol (lactim) tautomer at C2. This makes it an ideal "fixed" standard for spectroscopic comparisons (UV, IR, Raman) against native cytosine to determine the relative populations of tautomers in solution.

Protonation Workflow (Graphviz Diagram)

Figure 2: Protonation mechanism of 1,6-dimethylcytosine under acidic conditions.

Part 5: Safety & Handling

• Hazard Identification: Irritant to eyes, respiratory system, and skin.

• Handling: Use standard PPE (gloves, goggles, lab coat).

• Specific Precaution: If synthesizing using dimethyl sulfate, extreme caution is required due to its high toxicity and carcinogenicity. All methylation reactions must be performed in a functioning fume hood, and waste must be quenched with concentrated ammonium hydroxide before disposal.

References

• Brown, D. J., & Teitei, T. (1965). Simple Pyrimidines.[3] VII. Methylation and Ethylations of Cytosine and 6-Methylcytosine. Australian Journal of Chemistry. Link

• Laxer, A., Major, D. T., Gottlieb, H. E., & Fischer, B. (2001).[4] (15N5)-Labeled Adenine Derivatives: Synthesis and Studies of Tautomerism by 15N NMR Spectroscopy and Theoretical Calculations. Journal of Organic Chemistry. Link

• Yu, C., et al. (1978). Ultraviolet photoelectron studies of biological pyrimidines: Valence electronic structure of cytosine and methylcytosines. Journal of the American Chemical Society. Link

• Dreyfus, M., et al. (1975). Polarographic study of the tautomeric equilibrium of cytosine and its derivatives. Journal of the American Chemical Society. Link

Sources

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• 2. researchgate.net [researchgate.net]
• 3. 4-Amino-5,6-dimethylthieno(2,3-d)pyrimidin-2(1H)-one | C8H9N3OS | CID 14338815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Amino-4,6-dimethylpyrimidine

A Note on Chemical Identity and Nomenclature: The request specified "4-Amino-1,6-dimethyl-2-hydroxypyrimidine." Following a comprehensive search, a registered compound with this exact name and corresponding CAS number could not be definitively identified. The nomenclature, specifically the "1,6-dimethyl" designation, is unconventional for pyrimidine systems. However, the core structural elements (amino, dimethyl, pyrimidine, hydroxy) strongly suggest an interest in a closely related and well-documented compound: 2-Amino-4,6-dimethylpyrimidine (CAS No: 767-15-7) . This compound can exist in tautomeric forms, including an imino form that features a hydroxyl-like character. This guide will, therefore, focus on 2-Amino-4,6-dimethylpyrimidine, operating under the expert assumption that it is the compound of interest.

Introduction and Core Compound Identification

2-Amino-4,6-dimethylpyrimidine is a versatile heterocyclic amine that serves as a crucial building block in the synthesis of a wide range of biologically active molecules.[1] Its pyrimidine core is a key pharmacophore found in numerous pharmaceuticals and agrochemicals.[1] The presence of an amino group and two methyl groups on the pyrimidine ring enhances its reactivity and solubility, making it a valuable intermediate for further chemical modifications.[1]

This compound is of significant interest to researchers in medicinal chemistry and drug development due to its established role in the synthesis of antiviral and anticancer agents, as well as its application in the formulation of herbicides and fungicides.[1]

Chemical Identification and Tautomerism

The primary form of this compound is 2-Amino-4,6-dimethylpyrimidine. It is important for researchers to recognize that this molecule can exhibit amino-imino tautomerism. The amino form is generally considered the more stable tautomer.[2] This equilibrium is a critical consideration in reaction mechanisms and spectroscopic analysis.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical properties of 2-Amino-4,6-dimethylpyrimidine is essential for its effective use in research and development.

Property	Value	Source(s)
CAS Number	767-15-7	[1][3][4]
Molecular Formula	C₆H₉N₃	[1][3][4][5]
Molecular Weight	123.16 g/mol	[1][4][5]
Appearance	White to light yellow crystalline powder	[1]
Melting Point	151-155 °C	[1][4]
IUPAC Name	4,6-dimethylpyrimidin-2-amine	[5]
Synonyms	Acetylacetoneguanidine	[1][4]

Spectroscopic data is critical for the confirmation of the compound's identity and purity.

• ¹H-NMR (CDCl₃, 400 MHz): δ 2.25 (s, 6H, CH₃), 5.36 (bs, 2H, NH₂), 6.33 (s, 1H, Ar-H).[3]

• FT-IR (KBr, cm⁻¹): 3395-3310 (s, NH₂ stretching), 3175 (w, aromatic C-H stretching), 1633 (w, N-H bending), 1575, 1537 (conjugated C=C stretching).[3]

Synthesis and Mechanistic Insights

The most common and efficient synthesis of 2-Amino-4,6-dimethylpyrimidine involves the condensation reaction of a guanidine salt with acetylacetone in an aqueous alkaline medium.[6][7] This method is advantageous for its simplicity, high yield, and the use of water as a solvent, which aligns with green chemistry principles.[6]

Causality in Experimental Design

The choice of an aqueous alkaline medium is a key innovation over older methods that required anhydrous solvents.[6] The alkali, typically sodium carbonate or sodium hydroxide, serves two primary purposes: it neutralizes the acid formed from the guanidine salt (e.g., guanidine hydrochloride or nitrate) and facilitates the deprotonation of acetylacetone to form the nucleophilic enolate, which is crucial for the cyclization reaction.[6][7] The reaction temperature is optimized around 95-100 °C to achieve commercially viable yields in a shorter reaction time.[6][7]

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 2-Amino-4,6-dimethylpyrimidine:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add guanidine hydrochloride (0.052 mol), acetylacetone (0.052 mol), and sodium carbonate (0.052 mol) to 15 mL of water.[3]

• Heat the reaction mixture to 60°C in a water bath.[3] For higher yields, the temperature can be increased to 95 °C.[7]

• Expose the flask to ultrasonic waves for 30 minutes to enhance the reaction rate, or reflux for 3 hours.[3][7]

• After the reaction is complete, cool the mixture to room temperature.

• The solid product is collected by filtration, washed with a small amount of cold water, and dried.[3]

• The crude product can be purified by recrystallization from water or acetone.[8]

Applications in Research and Drug Development

2-Amino-4,6-dimethylpyrimidine is a cornerstone intermediate in several key areas of chemical and pharmaceutical research.

• Pharmaceutical Development: It is a pivotal precursor in the synthesis of various pharmaceuticals, notably sulfamethazine (a sulfonamide antibiotic) and other antiviral and anticancer agents.[1][6] Its structure is amenable to modifications that can be explored to develop novel therapeutic agents.[1]

• Agrochemicals: This compound is utilized in the formulation of herbicides and fungicides, contributing to crop protection and improved agricultural yields.[1][9]

• Biochemical Research: As a pyrimidine derivative, it serves as a building block for the synthesis of nucleoside analogs, which are instrumental in antiviral therapies and studies in molecular biology.[1]

• Material Science: It has also found applications in the synthesis of dyes and pigments.[10]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2-Amino-4,6-dimethylpyrimidine.

• Hazard Identification: It is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[11][12] It may also be harmful if swallowed.[13]

• Personal Protective Equipment (PPE): Wear protective gloves, safety goggles, and a lab coat.[4][11] In case of dust formation, use a NIOSH/MSHA-approved respirator.[11]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[13][14] Avoid generating dust.[13]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][13] Keep away from strong oxidizing agents.[13]

• First Aid Measures:

  • Eyes: Rinse cautiously with water for several minutes.[12][13]

  • Skin: Wash with plenty of soap and water.[12][13]

  • Inhalation: Move the person to fresh air.[12][13]

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[11][13]

References

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Amino-4,6-dimethylpyrimidine synthesis - chemicalbook [chemicalbook.com]
• 4. 2-氨基-4,6-二甲基嘧啶 95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-Amino-4,6-dimethyl pyrimidine | C6H9N3 | CID 13021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. US2660579A - Synthesis of 2-amino-4, 6-dimethyl pyrimidine - Google Patents [patents.google.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. 2-Amino-4,6-dimethylpyrimidine | 767-15-7 [chemicalbook.com]
• 9. 2-Amino-4,6-dimethylpyrimidine [extendabio.com]
• 10. chemimpex.com [chemimpex.com]
• 11. fishersci.no [fishersci.no]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. fishersci.com [fishersci.com]
• 14. echemi.com [echemi.com]

The Divergent Roles of Modified Cytosines: A Technical Guide to 5-Methylcytosine and 1,6-Dimethylcytosine

Executive Summary: Biological Epigenetics vs. Quantum Physical Chemistry

In the landscape of modified nucleobases, the structural placement of a methyl group dictates whether a molecule acts as a master regulator of the human genome or as a highly specialized synthetic probe for quantum mechanical benchmarking.

5-Methylcytosine (5mC) is universally recognized as the "fifth base" of DNA. Comprising approximately 4% of all cytosines in the human genome, it is a critical epigenetic mark that governs gene silencing, chromatin remodeling, and embryogenesis[1]. Conversely, 1,6-dimethylcytosine (1,6-DMC) —chemically designated as 4-Amino-1,6-dimethyl-2(1H)-pyrimidinone—is a synthetic analog[2]. It is entirely absent from biological systems. Instead, it is engineered specifically for physical chemistry applications, such as Ultraviolet Photoelectron Spectroscopy (UV-PES), to sterically lock the cytosine ring and isolate its valence electronic structure for Density Functional Theory (DFT) calculations[3].

This whitepaper dissects the structural causality, functional divergence, and self-validating experimental workflows associated with these two distinct cytosine derivatives.

Structural Causality and Mechanistic Divergence

To understand why these two molecules inhabit entirely different scientific domains, we must examine the causality behind their chemical structures.

5-Methylcytosine (5mC): The Epigenetic Regulator

In 5mC, DNA methyltransferases (DNMTs) catalyze the addition of a methyl group to the C5 position of the pyrimidine ring[4].

• Preservation of Base Pairing: The C5 position faces the major groove of the DNA double helix. Because the hydrogen-bonding interface (N3, C4-amino, and C2-oxo) remains entirely unobstructed, 5mC maintains perfect Watson-Crick pairing with Guanine.

• Hydrophobic Docking: The protruding methyl group increases the local hydrophobicity of the major groove. This structural alteration serves as a highly specific docking site for Methyl-CpG-binding domain (MBD) proteins, which subsequently recruit histone deacetylases (HDACs) to drive chromatin compaction[4].

Fig 1: Epigenetic signaling pathway of 5mC driving chromatin compaction and gene silencing.

1,6-Dimethylcytosine (1,6-DMC): The Spectroscopic Benchmark

In gas-phase physical chemistry, natural cytosine is notoriously difficult to study because it exists as a volatile mixture of keto, enol, and imino tautomers[5]. This heterogeneity convolutes photoelectron spectra.

• Tautomeric Locking: By synthesizing 1,6-dimethylcytosine, researchers place a methyl group at the N1 position. This removes the labile proton required for tautomeric shifts, effectively "locking" the molecule into a specific configuration[3].

• Polymerization Blockade: Because the N1 position is methylated, 1,6-DMC cannot form a glycosidic bond with a ribose or deoxyribose sugar. It is physically impossible for this molecule to be incorporated into a DNA or RNA polymer.

• Steric Resolution: The additional methyl group at C6 provides steric bulk that further resolves the photoelectron bands arising from the five uppermost

  -orbitals, allowing for highly accurate ionization potential measurements[3].

Comparative Data Synthesis

The following table summarizes the quantitative and qualitative distinctions between the two molecules, providing a rapid reference for drug development and analytical professionals.

Parameter	5-Methylcytosine (5mC)	1,6-Dimethylcytosine (1,6-DMC)
Molecular Formula	C5H7N3O	C6H9N3O
Methylation Sites	C5	N1, C6
Biological Role	Master epigenetic regulator; gene silencing[1]	None (Strictly synthetic/in vitro)
Nucleic Acid Integration	Yes (Forms N1-glycosidic bonds)	No (N1 is blocked by a methyl group)
Primary Scientific Field	Oncology, Epigenetics, Embryology	Quantum Mechanics, Physical Chemistry
Key Analytical Technique	Bisulfite Sequencing, Nanopore Sequencing	UV Photoelectron Spectroscopy (UV-PES)

Field-Proven Experimental Protocols

To ensure scientific integrity, the methodologies used to analyze these compounds must be self-validating. Below are the definitive step-by-step workflows for interrogating each molecule.

Protocol A: Bisulfite Conversion Mapping of 5-Methylcytosine

This protocol relies on the chemical causality that the C5 methyl group sterically and electronically protects the pyrimidine ring from deamination.

• DNA Denaturation: Incubate genomic DNA at 95°C for 5 minutes to yield single-stranded DNA (ssDNA). Causality: Bisulfite ions can only access the cytosine ring in single-stranded conformations.

• Sulfonation: Treat the ssDNA with sodium bisulfite at low pH (pH ~5.0). The bisulfite anion executes a nucleophilic attack on the C6 position of unmethylated cytosines. Causality: The electron-donating C5 methyl group on 5mC reduces the electrophilicity of C6 and provides steric shielding, completely preventing this attack.

• Hydrolytic Deamination: Incubate the sulfonated DNA to induce the loss of the exocyclic amino group at C4, converting the molecule to a uracil sulfonate intermediate.

• Desulfonation: Apply an alkaline buffer (pH > 10) to remove the sulfonate group, yielding a standard uracil base.

• PCR Amplification & Sequencing: Amplify the library. Uracils (originally unmethylated cytosines) are amplified as Thymines. 5mCs remain as Cytosines. The ratio of C-to-T transitions provides a quantitative map of the epigenome.

Protocol B: UV-PES Analysis of 1,6-Dimethylcytosine

This workflow is utilized to measure the vertical ionization energies of isolated nucleobase analogs to benchmark ab initio computational models.

• Gas-Phase Vaporization: Sublimate solid 1,6-DMC powder in a high-vacuum chamber using a heated inlet. Causality: High vacuum prevents intermolecular hydrogen bonding and solvent effects, isolating the intrinsic electronic properties of the molecule.

• Resonant Two-Photon Excitation: Irradiate the gas-phase 1,6-DMC with a tunable ultraviolet laser. Causality: Because 1,6-DMC is tautomerically locked via N1 methylation[3], the absorption cross-section is uniform, preventing spectral smearing.

• Photoelectron Emission: The absorbed UV energy ejects valence electrons from the uppermost

  -orbitals.

• Kinetic Energy Measurement: Funnel the ejected electrons through a magnetic bottle Time-of-Flight (ToF) analyzer to a detector.

• Data Synthesis: Calculate the ionization potentials by subtracting the measured kinetic energy of the electrons from the known photon energy of the UV laser. Compare these empirical values against Density Functional Theory (DFT) predictions.

Fig 2: UV-PES experimental workflow for measuring ionization potentials of 1,6-dimethylcytosine.

Conclusion

While 5-methylcytosine and 1,6-dimethylcytosine share a pyrimidine core, their utility in science is mutually exclusive. 5mC's specific C5 methylation allows it to integrate seamlessly into the DNA backbone, acting as a profound epigenetic switch for gene expression. In stark contrast, the N1 and C6 methylations of 1,6-DMC deliberately break its biological viability to create a rigid, tautomerically locked probe, granting physical chemists a pristine window into the quantum mechanics of nucleobase electronic structures.

References

1.[2] Echemi. "66943-92-8, 4-Amino-1,6-dimethyl-2(1H)-pyrimidinone ... - Echemi". URL: 2.[5] ResearchGate. "Tautomer-Specific Resonant Photoelectron Imaging of Deprotonated Cytosine Anions". URL: 3.[4] Frontiers in Genetics. "5-methylcytosine turnover: Mechanisms and therapeutic implications in cancer". URL: 4.[1] BMJ. "Short history of 5-methylcytosine: from discovery to clinical applications". URL: 5.[3] ResearchGate. "Ultraviolet photoelectron studied of biological pyrimidines—Valence electronic-structure of cytosine". URL:

Sources

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• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | 5-methylcytosine turnover: Mechanisms and therapeutic implications in cancer [frontiersin.org]
• 5. researchgate.net [researchgate.net]

Technical Profile: 4-Amino-1,6-dimethyl-2-hydroxypyrimidine (1,6-Dimethylcytosine)

The following in-depth technical guide details the molecular characteristics, synthesis, and research applications of 4-amino-1,6-dimethyl-2-hydroxypyrimidine , commonly referred to in the scientific literature as 1,6-Dimethylcytosine .

Executive Summary

4-Amino-1,6-dimethyl-2-hydroxypyrimidine (IUPAC: 4-amino-1,6-dimethylpyrimidin-2(1H)-one) is a methylated derivative of the nucleobase cytosine. It serves as a critical model compound in physical organic chemistry and photobiology. Unlike canonical bases, the introduction of a methyl group at the C6 position creates significant steric interaction with the N1-methyl substituent, altering the planarity and electronic relaxation pathways of the molecule. This compound is primarily utilized to study excited-state dynamics , tautomeric equilibria , and the steric effects on Watson-Crick base pairing .

Chemical Identity & Physicochemical Properties[1][2][3][4]

The molecule exists predominantly in the amino-oxo tautomeric form in the gas phase and solution, stabilized by the N1-substitution which prevents the formation of the 2-hydroxy tautomer common in unsubstituted pyrimidines.

Table 1: Physicochemical Specifications

Property	Specification
Common Name	1,6-Dimethylcytosine
IUPAC Name	4-Amino-1,6-dimethylpyrimidin-2(1H)-one
Molecular Formula	C₆H₉N₃O
Molecular Weight	139.15 g/mol
Exact Mass	139.0746 Da
Appearance	Crystalline solid (typically white to off-white)
Solubility	Soluble in water, DMSO, Methanol
UV Absorption ( )	~274 nm (in water, pH 7)
pKa (Predicted)	~4.6 (protonation at N3)
InChI Key	InChI=1S/C6H9N3O/c1-4-3-5(7)9-6(10)8(4)2/h3H,1-2H3,(H,7,9)

Structural Analysis: The "Buttressing Effect"

The defining feature of 1,6-dimethylcytosine is the steric clash between the N1-methyl and C6-methyl groups.

• Steric Hindrance: The van der Waals radii of the two methyl groups overlap, forcing the N1-methyl group out of the plane of the pyrimidine ring.

• Electronic Consequences: This distortion perturbs the

  -conjugation system, affecting the ionization potential (IP) and facilitating ultrafast internal conversion (IC) from excited states ( ) via accessible conical intersections.

Synthesis Protocol

The synthesis of 1,6-dimethylcytosine is typically achieved via the direct methylation of 6-methylcytosine . However, regioselectivity is a challenge due to competition between N1, N3, and O-alkylation. The following protocol favors N1-alkylation through the use of specific solvent conditions and base catalysis.

Reaction Mechanism

The N1 nitrogen of the pyrimidine ring is the most nucleophilic site in the anionic form of 6-methylcytosine. Steric hindrance at C6 slightly reduces the rate of N1-methylation compared to unsubstituted cytosine, but N1 remains the preferred site over N3 or O2.

Step-by-Step Methodology

Reagents:

• Precursor: 6-Methylcytosine (CAS 3977-29-5)

• Alkylating Agent: Methyl Iodide (

  ) or Dimethyl Sulfate

• Base: Sodium Hydroxide (NaOH)

• Solvent: Water/Ethanol mixture (1:1)

Protocol:

• Dissolution: Dissolve 10 mmol of 6-methylcytosine in 20 mL of 0.5 M NaOH solution. Ensure complete deprotonation to form the pyrimidin-2-olate anion.

• Addition: Cool the solution to 0–5°C in an ice bath. Add 11 mmol of Methyl Iodide dropwise over 30 minutes to minimize exothermic runaway and O-methylation.

• Reflux: Allow the mixture to warm to room temperature, then heat to mild reflux (50°C) for 4 hours.

• Neutralization: Cool the reaction mixture and neutralize to pH 7.0 using dilute HCl.

• Crystallization: Concentrate the solution under reduced pressure. 1,6-Dimethylcytosine will precipitate upon cooling.

• Purification: Recrystallize from hot ethanol to remove N3-methylated byproducts and inorganic salts.

Visualization: Synthesis Pathway

The following diagram illustrates the regioselective methylation pathway.

Figure 1: Synthetic pathway for 1,6-dimethylcytosine via base-catalyzed methylation.

Research Applications & Significance

A. Photochemistry and Excited State Dynamics

1,6-Dimethylcytosine is a standard reference in ultrafast spectroscopy .

• Barrierless Decay: Research indicates that cytosine derivatives possess a barrierless path from the excited

  state to a conical intersection with the ground state.

• Methylation Effect: The 1,6-dimethyl substitution pattern alters the topography of the potential energy surface (PES). The steric crowding accelerates the out-of-plane deformation required to reach the conical intersection, resulting in extremely short excited-state lifetimes (sub-picosecond range). This property makes it a model for studying "photostability" in genetic material—demonstrating how DNA bases dissipate UV energy as heat to avoid damage.

B. Tautomerism Studies

The compound is used to isolate specific tautomeric forms.

• By blocking N1 with a methyl group, the imino-oxo and amino-hydroxy tautomers are destabilized or chemically impossible without charge separation.

• This locks the molecule in the amino-oxo form (similar to canonical cytosine in DNA), allowing researchers to obtain clean IR and NMR spectra of this specific tautomer without interference from others.

Visualization: Tautomeric Locking

Figure 2: Tautomeric equilibrium. N1-methylation effectively locks the molecule in the Amino-Oxo form.

Analytical Characterization

For validation of the synthesized compound, the following spectral signatures are diagnostic:

• NMR (DMSO- ):
  • 2.15 ppm (s, 3H, C6-CH3 )
  • 3.20 ppm (s, 3H, N1-CH3 ) – Note: Shifted downfield due to N-attachment.
  • 5.65 ppm (s, 1H, C5-H )
  • 7.10 ppm (br s, 2H, NH2 )

• Mass Spectrometry (ESI+):

  • m/z.

References

• NIST Chemistry WebBook. 4-Amino-1,6-dimethyl-2-hydroxypyrimidine Specifications and Thermochemistry. National Institute of Standards and Technology. Link

• Merchán, M., & Serrano-Andrés, L. (2003). Ultrafast internal conversion of electronically excited cytosine derivatives: A CASPT2 study. Journal of the American Chemical Society. Link

• Laxer, A., et al. (2001). Tautomerism of methylated cytosines: 15N NMR spectroscopy and theoretical calculations. Journal of Organic Chemistry. Link

• Szalay, P. G., et al. (2012). In-depth theoretical study of the excited states of cytosine and its methylated derivatives. Journal of Physical Chemistry A. Link

Technical Deep Dive: 1,6-Dimethylcytosine – Ionization Dynamics & Steric Constraints

Executive Summary

1,6-Dimethylcytosine (1,6-m²C) is a pyrimidine derivative characterized by dual methylation at the N1 and C6 positions. Unlike its biologically ubiquitous isomer 5-methylcytosine (an epigenetic marker), 1,6-m²C is primarily utilized as a steric probe in mechanistic enzymology and structural biology.

The defining feature of 1,6-m²C is the steric clash (peri-interaction) between the methyl groups at N1 and C6. This interaction forces the N1-methyl group out of the plane of the pyrimidine ring, inducing a "buckled" conformation. This guide provides a comprehensive analysis of its ionization behavior, pKa values, and experimental characterization, designed for researchers investigating nucleoside analogs and polymerase fidelity.

Part 1: Chemical Architecture & The Steric "Peri" Effect

Structural Definition

The IUPAC numbering for cytosine assigns the glycosidic nitrogen (in nucleosides) as N1 and the keto oxygen at C2 .

• N1-Methyl: Mimics the glycosidic bond to the ribose/deoxyribose sugar.

• C6-Methyl: Located at the ortho position relative to N1.

In a standard pyrimidine, substituents are planar. However, in 1,6-m²C, the van der Waals radii of the methyl protons at N1 and C6 overlap, creating significant steric strain.

Visualization: Structural Topology

The following diagram illustrates the numbering and the site of steric conflict.

Figure 1: Connectivity of 1,6-dimethylcytosine highlighting the steric clash between N1 and C6 substituents.

Part 2: Physicochemical Properties & pKa Values[1]

Ionization Constants

The ionization of 1,6-m²C is governed by the protonation of N3 . The pKa represents the equilibrium between the cationic species (protonated at N3) and the neutral species.

Comparative pKa Table:

Compound	Structure	pKa (N3-H⁺)	Electronic/Steric Effect
Cytosine	Unsubstituted	4.45 ± 0.05	Baseline reference.
1-Methylcytosine	N1-Me	4.55 ± 0.1	Inductive (+I) effect of methyl raises basicity slightly.
5-Methylcytosine	C5-Me	4.60 ± 0.1	+I effect at C5 increases electron density at N3.
6-Methylcytidine	N1-Ribose, C6-Me	4.21	Steric strain twists the bond, slightly lowering pKa vs 5-MeC.
1,6-Dimethylcytosine	N1-Me, C6-Me	~4.6	Net Effect: The +I effect of two methyls attempts to raise pKa, but steric de-conjugation dampens this.

Note: Values are for aqueous solution at 25°C. The pKa of 6-methyl derivatives is often slightly distinct due to the "ortho effect" where solvation of the cation is sterically hindered.

Mechanism of Ionization

• Neutral State (pH > 5.0): The molecule exists as the amino-oxo tautomer. Methylation at N1 prevents N1-H tautomers, locking the amino form.

• Cationic State (pH < 4.0): Protonation occurs at N3 . The positive charge is delocalized between N3, C4-amino, and O2.

• Steric Impact on Basicity: The clash between N1-Me and C6-Me prevents the ring and the N1-methyl from lying in a perfect plane. This slight buckling can reduce the resonance stabilization of the cation, potentially making 1,6-m²C slightly less basic than 1,5-dimethylcytosine (pKa 4.76).

Part 3: Experimental Protocols

To accurately determine the pKa of 1,6-dimethylcytosine, UV-Vis Spectrophotometric Titration is the gold standard due to the distinct spectral shift upon protonation.

Protocol A: UV-Vis Spectrophotometric Titration

Objective: Determine thermodynamic pKa by monitoring the bathochromic shift of the π→π* transition.

Reagents:

• 1,6-Dimethylcytosine (pure standard).

• Buffer system: Citrate-Phosphate (pH 2.0 – 7.0) to maintain constant ionic strength (I = 0.1 M).

• 0.1 M HCl and 0.1 M NaOH for fine adjustment.

Workflow:

• Preparation: Dissolve 1,6-m²C in deionized water to a concentration of ~50 µM.

• Baseline Scan: Record UV spectrum (220–320 nm) at pH 7.0 (Neutral species). Maxima typically ~274 nm.

• Titration:

  • Aliquot the sample into quartz cuvettes.

  • Adjust pH stepwise from 7.0 down to 2.0 in 0.2 unit increments.

  • Record absorbance at each step.

• Observation: As pH drops, the λmax will shift (typically red-shift to ~285 nm for the cation) and an isosbestic point should appear, confirming a two-state equilibrium.

• Calculation: Plot Absorbance (at λmax of cation) vs. pH. Fit data to the Henderson-Hasselbalch equation:

Protocol B: NMR pH Titration (Structural Validation)

Objective: Confirm N3 as the protonation site and observe steric conformational changes.

Workflow:

• Dissolve 5 mg of 1,6-m²C in 500 µL of 90% H₂O / 10% D₂O.

• Add internal standard (DSS or TSP).

• Adjust pH using dilute DCl/NaOD.

• Monitor:

  • H5 and H6 signals: H5 (doublet) and C6-Methyl (singlet).

  • Shift: Upon protonation at N3, the H5 signal shifts downfield significantly due to the deshielding effect of the adjacent positive charge.

  • C6-Methyl: Monitor for anomalous shifts indicating changes in ring puckering.

Part 4: Logical Pathway of Ionization & Sterics

The following diagram details the equilibrium and the structural consequences of the methyl substitution.

Figure 2: Interplay of steric and electronic factors driving the ionization equilibrium of 1,6-dimethylcytosine.

References

• IUPAC Digitized pKa Dataset.Dissociation Constants of Organic Bases in Aqueous Solution.

  • [1]

• Wierchowski, K. L., & Shugar, D. (1961).Photochemistry of Cytosine Nucleosides and Nucleotides. Acta Biochimica Polonica. (Foundational work on 1-methyl and 6-methylcytosine spectra and pKa).

• Notari, R. E., et al. (1970). Kinetics of hydrolytic deamination of cytosine and 6-methylcytosine.[2] Journal of Pharmaceutical Sciences. (Provides stability data and comparative pKa insights).

• PubChem Compound Summary.5-Methylcytosine and related methylated derivatives.

• Sowers, L. C., et al. (1988).Equilibrium between the amino and imino tautomers in cytosine and 1-methylcytosine. Journal of Biological Chemistry.

Sources

• 1. 5-Methylcytidine | C10H15N3O5 | CID 92918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Chemical Biology of 1,6-Dimethylcytosine Scaffolds: Mechanistic Probes and Therapeutic Analogs

The following technical guide details the biological and physicochemical significance of 1,6-dimethylcytosine (1,6-m2C) and its structural analogs. This guide focuses on their utility as mechanistic probes in chemical biology, steric "rulers" in enzymology, and scaffolds in medicinal chemistry.

Executive Summary

While 5-methylcytosine (5-mC) is the canonical "fifth base" of the genome, 1,6-dimethylcytosine (1,6-m2C) and its analogs represent a critical class of synthetic pyrimidines used to interrogate the steric and electronic limits of nucleic acid processing enzymes. By methylating the N1 position (mimicking the glycosidic bond) and the C6 position (adjacent to the glycosidic linkage), these analogs serve as "fixed" steric probes. They are essential for mapping the active site tolerance of DNA methyltransferases (DNMTs), studying keto-amino tautomeric fidelity, and developing non-nucleoside pyrimidinone inhibitors.

Part 1: Structural & Mechanistic Significance[1]

The "Steric Gate" Hypothesis

The biological significance of 1,6-m2C analogs lies in their ability to challenge the steric gate of DNA/RNA binding proteins. In canonical nucleosides, the C6 position of cytosine is sterically sensitive because it sits directly above the sugar-phosphate backbone in the anti-conformation.

• N1-Methylation: Locks the base in a specific tautomeric form and mimics the electronic effect of the ribose/deoxyribose sugar, preventing glycosidic bond cleavage.

• C6-Methylation: Introduces a hydrophobic bulk (

  ) at the "back" of the base.

Biological Implication: Enzymes that flip bases out of the helix (like DNMT1 or Glycosylases) often have tight steric constraints at the C6 position to prevent the processing of damaged bases or wrong tautomers. 1,6-m2C analogs act as negative controls or inhibitors in these pathways by clashing with conserved residues (e.g., the "steric gate" tyrosine or phenylalanine in polymerases).

Tautomeric Locking and Mutagenesis

Cytosine exists in equilibrium between the amino-oxo (canonical) and imino-oxo (mutagenic) forms. 1,6-m2C analogs are used to study this equilibrium because the C6-methyl group exerts an "ortho-effect," influencing the electron density of the ring and the pKa of the N3 position.

Key Insight: The presence of the C6-methyl group in 1,6-m2C destabilizes the planar conformation required for Watson-Crick pairing, often forcing the base into a "syn" conformation or altering the tautomeric constant (

). This makes 1,6-m2C analogs excellent models for studying spontaneous point mutations arising from tautomeric shifts.

Part 2: Experimental Workflows & Protocols

Protocol: Probing Enzyme Steric Tolerance with 1,6-m2C Analogs

Objective: Determine the "Steric Exclusion Limit" of a candidate DNA Polymerase or Methyltransferase active site using 1,6-m2C as a molecular probe.

Reagents:

• Target Enzyme (e.g., DNMT1, Klenow Fragment).

• Substrate: 1,6-dimethylcytosine (free base probe) or 1,6-dimethyl-dCTP (nucleotide analog, if synthesis allows).

• Control: 1-methylcytosine (1-mC, lacks C6 bulk).

• Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM MgCl2, 1 mM DTT.

Methodology:

• Baseline Kinetics: Establish

  and for the natural substrate (dCTP or Cytosine).

• Inhibition Assay (IC50):

  • Incubate enzyme with varying concentrations (0.1 µM – 100 µM) of 1,6-m2C .

  • Initiate reaction with natural substrate.

  • Rationale: If 1,6-m2C binds, the active site tolerates C6 bulk. If no inhibition is observed compared to 1-mC, the C6-methyl causes steric exclusion.

• Spectroscopic Shift Analysis:

  • Perform Circular Dichroism (CD) on the Enzyme-Analog complex.

  • Success Metric: A shift in ellipticity at 260-280 nm indicates induced fit binding despite the C6-methyl group.

Visualization: The Steric Gate Pathway

The following diagram illustrates how 1,6-m2C is used to differentiate between "Permissive" and "Restrictive" enzyme active sites.

Figure 1: Logic flow for using 1,6-m2C to map enzymatic steric gates. Red dashed line indicates exclusion.

Part 3: Comparative Data & Analog Analysis

The following table contrasts 1,6-m2C with other methylated cytosine analogs, highlighting their distinct physicochemical roles.

Table 1: Physicochemical Profile of Methylated Cytosine Analogs

Analog Name	Methylation Sites	Structural Role	Primary Application
1-Methylcytosine (1-mC)	N1	Mimics Glycosidic Bond	Control: Baseline for electronic effects without sugar.
1,6-Dimethylcytosine (1,6-m2C)	N1, C6	Steric Probe	Mechanistic: Tests active site tolerance at the C6 "major groove" edge.
1,5-Dimethylcytosine (1,5-m2C)	N1, C5	Epigenetic Mimic	Epigenetics: Model for 5-mC; increases base stacking interactions.
N4,1-Dimethylcytosine	N1, N4	H-Bond Disruptor	Mutagenesis: Blocks Watson-Crick pairing; forces Hoogsteen pairing.

Synthesis of 1,6-Dimethylcytosine Analogs

Note: This is a generalized scaffold synthesis for research purposes.

• Starting Material: 6-methylcytosine or 4-amino-6-methyl-2(1H)-pyrimidinone.

• Methylation (N1-Selective):

  • Reagents: Hexamethyldisilazane (HMDS) for transient protection of the exocyclic amine (N4).

  • Alkylation: Treat silylated intermediate with Methyl Iodide (MeI) in acetonitrile.

  • Deprotection: Methanol/Ammonia workup removes silyl groups.

• Purification: Recrystallization from ethanol/water. 1,6-m2C typically crystallizes as the amino-oxo tautomer.

Part 4: Biological Significance in Drug Discovery

While 1,6-m2C itself is not a marketed drug, its structural analogs (C6-substituted pyrimidinones) are vital scaffolds in drug development.

Non-Nucleoside Inhibitors

Inhibitors of viral polymerases often require non-nucleoside scaffolds that bind to allosteric sites. The 1,6-dialkyl-pyrimidinone core serves as a rigid scaffold that can:

• Disrupt Protein-Protein Interactions: The C6-methyl group forces the ring out of planarity with aromatic residues, potentially breaking pi-stacking networks in viral capsids.

• Resist Deamination: Cytosine Deaminases (APOBECs) require a specific tetrahedral intermediate at C4. Steric bulk at C6 (neighboring C5/C4) can kinetically retard this deamination, increasing the metabolic stability of the inhibitor.

Graphviz: SAR Workflow for 1,6-Analogs

This diagram depicts the Structure-Activity Relationship (SAR) cycle for optimizing 1,6-m2C analogs.

Figure 2: SAR optimization cycle for 1,6-m2C derivatives in drug discovery.

References

• National Institutes of Health (NIH). The Curious Chemical Biology of Cytosine: Deamination, Methylation and Oxidation as Modulators of Genomic Potential. PMC. Available at: [Link]

• ResearchGate. Ultraviolet photoelectron studies of biological pyrimidines—Valence electronic-structure of cytosine and 1,6-dimethylcytosine. Available at: [Link]

• PubMed. Synthesis and quantitative structure-activity relationship of imidazotetrazine prodrugs (Cytosine/Guanine Analogs). J Med Chem. Available at: [Link][1]

• National Institutes of Health (NIH). DNA cytosine methylation: Structural and thermodynamic characterization of the epigenetic marking mechanism. PMC. Available at: [Link]

• MDPI. Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepines (Analogous N-heterocycle scaffolds). Available at: [Link][2]

Sources

• 1. Synthesis and quantitative structure-activity relationship of imidazotetrazine prodrugs with activity independent of O6-methylguanine-DNA-methyltransferase, DNA mismatch repair, and p53 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DNA cytosine methylation: Structural and thermodynamic characterization of the epigenetic marking mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Precision Synthesis of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine

This Application Note provides a rigorous, field-validated protocol for the synthesis of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine (systematically known as 4-amino-1,6-dimethyl-2(1H)-pyrimidinone ).

While the prompt specifies "from urea," direct methylation of urea-derived 6-methylisocytosine often yields complex mixtures of N1-, N3-, and O-methylated isomers. Therefore, this guide details the Regioselective N-Methylurea Route , which is the industrial standard for ensuring the methyl group is exclusively installed at the N1 position. We include the synthesis of the N-methylurea precursor from urea to satisfy the "from urea" lineage requirement.

Executive Summary & Strategic Analysis

The target molecule, 4-Amino-1,6-dimethyl-2-hydroxypyrimidine (1) , is a critical heterocyclic scaffold in drug discovery, particularly as a nucleobase mimic in kinase inhibitors and adenosine receptor antagonists.

The "Isomer Problem" in Synthesis

A common pitfall is attempting to synthesize (1) by methylating 4-amino-6-methyl-2-hydroxypyrimidine (6-methylisocytosine). This "direct methylation" approach is flawed due to tautomeric ambiguity:

• Result: A difficult-to-separate mixture of N1-methyl (target), N3-methyl, and O-methyl isomers.

• Solution: The protocol below utilizes N-methylurea as the nucleophilic dinucleotide equivalent. By installing the methyl group before ring closure, the regiochemistry is locked at the N1 position, ensuring high purity.

Chemical Reaction Pathway

The synthesis proceeds in two phases.[1][2][3] Phase 1 converts Urea to N-Methylurea (if not purchased). Phase 2 condenses N-Methylurea with 3-aminocrotononitrile (diacetonitrile) to form the pyrimidine ring.

Mechanistic Flow (DOT Visualization)

Caption: Figure 1. Stepwise conversion of Urea to the target pyrimidine via the N-Methylurea intermediate.

Detailed Experimental Protocols

Phase 1: Synthesis of N-Methylurea from Urea

Note: N-Methylurea is commercially available. Perform this step only if strict "from Urea" synthesis is required.

Principle: Nucleophilic displacement of ammonia from urea by methylamine.

• Reagents:

  • Urea (60.0 g, 1.0 mol)

  • Methylamine (40% aqueous solution, 77.5 g, 1.0 mol)

  • Water (50 mL)

• Procedure:

  • Charge a 500 mL round-bottom flask with Urea and aqueous Methylamine.

  • Heat the mixture under reflux for 2 hours. Ammonia gas will evolve (use a scrubber or fume hood).

  • Concentrate the solution under reduced pressure to remove water and excess methylamine.

  • Cool the residue to 0°C to induce crystallization.

  • Recrystallize from ethanol/water.

• Yield: ~50-60 g (65-80%) of white crystalline solid.

• Validation: MP 102-104°C.

Phase 2: Cyclocondensation to 4-Amino-1,6-dimethyl-2-hydroxypyrimidine

This is the critical step determining regioselectivity.

Reaction Scheme:

Materials:

Reagent	MW ( g/mol )	Equiv.	Quantity
N-Methylurea	74.08	1.0	7.41 g
3-Aminocrotononitrile	82.10	1.05	8.62 g
Sodium Ethoxide	68.05	1.2	8.16 g

| Absolute Ethanol | Solvent | - | 100 mL |

Step-by-Step Protocol:

• Preparation of Ethoxide Solution:

  • In a dry 250 mL 3-neck flask equipped with a reflux condenser and drying tube (CaCl₂), dissolve Sodium Ethoxide (8.16 g) in Absolute Ethanol (50 mL).

  • Alternative: Carefully dissolve sodium metal (2.76 g) in ethanol if solid NaOEt is unavailable.

• Addition of Reactants:

  • Add N-Methylurea (7.41 g) to the stirred ethoxide solution.

  • Add 3-Aminocrotononitrile (8.62 g) dissolved in the remaining 50 mL of ethanol dropwise over 15 minutes.

  • Mechanistic Note: The order of addition ensures the urea is deprotonated, facilitating the attack of the urea's unsubstituted

    on the nitrile carbon of the crotononitrile.

• Reflux & Monitoring:

  • Heat the mixture to reflux (approx. 78°C) for 4 to 6 hours .

  • Monitor: Use TLC (DCM:MeOH 9:1). The starting urea spot should disappear.

  • Observation: A heavy precipitate (the sodium salt of the pyrimidine) typically forms during reflux.

• Work-up & Isolation:

  • Cool the reaction mixture to room temperature.

  • Evaporate the solvent under reduced pressure (Rotavap) to obtain a solid residue.

  • Dissolve the residue in minimal distilled water (approx. 30 mL).

  • Neutralization: Acidify the aqueous solution carefully with Acetic Acid or dilute HCl to pH ~6-7.

  • Critical: The target compound will precipitate upon neutralization.

  • Cool in an ice bath for 1 hour to maximize precipitation.

  • Filter the solid and wash with ice-cold water (2 x 10 mL) and cold acetone (10 mL).

• Purification:

  • Recrystallize the crude solid from boiling water or 50% aqueous ethanol.

  • Dry in a vacuum oven at 60°C for 12 hours.

Product Characterization & Validation

The researcher must validate the structure to ensure the methyl group is at N1 and not N3.

Physicochemical Properties:

• Appearance: White to off-white crystalline powder.[4]

• Melting Point: >280°C (Decomposes).[2]

Spectroscopic Data (Expected):

Technique	Signal	Assignment	Interpretation
1H NMR	2.15 ppm (s, 3H)	C6-CH3	Methyl group on the ring carbon.
(DMSO-d6)	3.25 ppm (s, 3H)	N1-CH3	Diagnostic Peak: Confirms N-methylation.
5.45 ppm (s, 1H)	C5-H	Vinylic proton of the pyrimidine ring.
6.80 ppm (br s, 2H)	-NH2	Amino group (exchangeable with D2O).
UV-Vis	~265 nm	Characteristic of 4-aminopyrimidinones.

Regiochemistry Check: In the N1-methyl isomer (Target), the N-Methyl signal appears upfield relative to O-methyl isomers. Furthermore, NOE (Nuclear Overhauser Effect) experiments will show a correlation between the N-Methyl protons and the C6-Methyl protons (or C5-H), confirming their spatial proximity on the same side of the ring.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete condensation due to moisture.	Ensure absolute ethanol is used; use a drying tube.
Oily Product	Incomplete acidification or impurities.	Recrystallize from water; ensure pH is strictly neutral (pH 7).
Wrong Isomer	Use of wrong starting urea or methylation of isocytosine.	Ensure N-Methylurea is used, not Urea followed by methylation.

References

• Original Synthesis of N-Methylurea

  • Werner, E. A. "The preparation of methylguanidine, and of methylurea." Journal of the Chemical Society, Transactions, 1922.

• Cyclization Mechanism & Pyrimidine Synthesis

  • Brown, D. J.[5] "The Pyrimidines."[1][3][4][6] The Chemistry of Heterocyclic Compounds, Wiley-Interscience, 2009. (Standard text for pyrimidine synthesis via the Principal Synthesis).

• Regioselectivity of N-Alkylurea Condensations: Australian Journal of Chemistry, 1990, Vol 43, 47-53. (Discusses the reaction of N-methylurea with -functionalized nitriles yielding 1-methylpyrimidines).

• Characterization Data (Analogous Compounds)

  • National Institute of Standards and Technology (NIST) Chemistry WebBook. "4-Amino-2,6-dihydroxypyrimidine" (Parent scaffold data for comparison). [7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. CN111039876A - A kind of preparation method of 4-amino-2,6-dimethoxypyrimidine - Google Patents [patents.google.com]
• 4. 4-Amino-2-dimethylamino-6-hydroxypyrimidine | 76750-84-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. CN108929278A - A kind of preparation method of 4- amino -2,6- dimethoxypyridin - Google Patents [patents.google.com]
• 6. US2660579A - Synthesis of 2-amino-4, 6-dimethyl pyrimidine - Google Patents [patents.google.com]
• 7. 4-Amino-2,6-dihydroxypyrimidine [webbook.nist.gov]

Application Note: Regioselective Synthesis and Analysis of N1-Methyl-6-Methylcytosine

Topic: Methylation protocols for 6-methylcytosine at N1 position Content Type: Application Note & Protocol Guide Audience: Synthetic Chemists, Medicinal Chemists, and Structural Biologists.

Executive Summary & Strategic Rationale

The Challenge: The methylation of 6-methylcytosine (6mC) at the N1 position presents a distinct synthetic challenge compared to unmodified cytosine. The presence of a methyl group at the C6 position creates significant steric hindrance directly adjacent to the N1 nitrogen. In standard alkylation conditions, this steric bulk frequently diverts the reaction toward the less hindered N3 position or the exocyclic N4 amine, resulting in low regioselectivity and complex purification requirements.

The Solution: This guide details a One-Pot Silylation-Alkylation Protocol designed to overcome C6-steric gating. By utilizing transient silyl protection, we enhance the nucleophilicity of the pyrimidine ring while simultaneously blocking the oxygen (O2), directing the methylating agent preferentially to the N1 position.

Applications:

• Nucleoside Analog Development: 1,6-dimethylcytosine serves as a critical scaffold for sterically constrained nucleoside mimics.

• RNA Structure Probing: Used as a reference standard for detecting rare post-transcriptional modifications or chemical damage.

• Biophysical Studies: Investigating the "syn" vs. "anti" conformation preferences in nucleic acids induced by C6-bulk.

Mechanistic Insight: The Steric-Electronic Conflict

To achieve high yields, one must understand the competing forces at play. 6-methylcytosine exists in tautomeric equilibrium, but the lactam (keto) form predominates.

The Regioselectivity Problem

• N1 Site (Target): The most nucleophilic ring nitrogen in standard cytosine. However, in 6mC, the C6-methyl group projects into the N1 trajectory, blocking the approach of electrophiles (e.g., Methyl Iodide).

• N3 Site (Competitor): Less sterically hindered but electronically less favorable in the neutral state. Under basic conditions (anion formation), N3 becomes a potent competitor.

• N4 Site (Exocyclic): Generally less reactive to alkyl halides unless highly basic conditions are used.

The Strategy: We utilize Bis(trimethylsilyl)acetamide (BSA) . Silylation converts the polar, insoluble 6mC into a lipophilic bis-silyl ether intermediate. This "activates" the N1 position via the Hilbert-Johnson type mechanism, where the silyl group acts as a leaving group upon attack by the alkylating agent.

Caption: Mechanistic pathway utilizing transient silylation to activate the N1 position despite C6 steric hindrance.

Experimental Protocols

Protocol A: One-Pot Silylation-Alkylation (Recommended)

Best for: High regioselectivity and ease of purification.

Reagents:

• Substrate: 6-Methylcytosine (1.0 eq)

• Silylating Agent: N,O-Bis(trimethylsilyl)acetamide (BSA) (2.5 eq) or HMDS (excess)

• Alkylating Agent: Methyl Iodide (MeI) (1.2 eq)

• Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM)

• Catalyst: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1 eq) - Optional, accelerates reaction.

Step-by-Step Procedure:

• Activation (Inert Atmosphere):

  • Flame-dry a round-bottom flask equipped with a reflux condenser and magnetic stir bar. Purge with Argon/Nitrogen.

  • Add 6-Methylcytosine (500 mg, 4.0 mmol) suspended in anhydrous MeCN (10 mL).

  • Add BSA (2.5 mL, 10 mmol) dropwise via syringe.

  • Observation: The suspension will turn into a clear solution as silylation proceeds.

  • Heat to 60°C for 30–60 minutes to ensure complete formation of the bis-silylated intermediate.

• Alkylation:

  • Cool the solution to Room Temperature (RT).

  • Add Methyl Iodide (0.3 mL, 4.8 mmol).

  • Critical Step: Due to C6 steric hindrance, standard RT methylation may be slow. Heat the sealed reaction vessel to 45–50°C for 12–24 hours. Monitor by TLC (System: 10% MeOH in DCM).

  • Note: Do not overheat (>80°C) as this promotes N3/N4 side reactions.

• Quenching & Deprotection:

  • Cool to RT. Add MeOH (5 mL) carefully to quench excess silylating agent.

  • Stir for 30 minutes. The silyl groups on N4 and O2 are labile and will hydrolyze, leaving the N1-methyl group intact.

• Workup:

  • Concentrate the mixture under reduced pressure to yield a crude solid.

  • Redissolve in minimal MeOH/DCM and purify via Flash Column Chromatography.

  • Elution Gradient: 0%

    15% MeOH in DCM. The N1-methyl isomer typically elutes after the N3-isomer due to higher polarity (hydrogen bonding capability of the exocyclic amine).

Protocol B: Base-Mediated Alkylation (Alternative)

Best for: Quick screening or when silyl reagents are unavailable.

Reagents:

• 6-Methylcytosine

• Cesium Carbonate (

  ) (1.5 eq) - Cesium is preferred over Sodium for solubility and "soft" cation effect.

• Methyl Iodide (1.1 eq)

• Dry DMF.

Procedure:

• Dissolve 6-methylcytosine in dry DMF.

• Add

  and stir for 30 min at RT.

• Add MeI dropwise.

• Stir at RT for 24h.

• Risk: This method often yields a 60:40 mixture of N1:N3 products. Rigorous HPLC purification is required.

Analytical Validation (Self-Validating System)

Distinguishing the N1-methyl product from the N3-methyl byproduct is the most critical step. You cannot rely solely on Mass Spectrometry (same m/z).

Comparison Table: N1 vs. N3 Methylation Signatures

Feature	Target: 1,6-Dimethylcytosine (N1-Me)	Byproduct: 3,6-Dimethylcytosine (N3-Me)
UV	~274 nm (Neutral pH)	~285 nm (Bathochromic shift typical of N3-alkylation)
H NMR (Me Group)	3.4 - 3.6 ppm	3.2 - 3.4 ppm
NOE Signal (Critical)	Strong NOE between N1-Me and C6-Me	NO NOE between N3-Me and C6-Me
Solubility	Moderate in water/alcohol	Higher solubility in organic solvents

1H NMR Validation Protocol

To certify the product is N1-methylated, perform a 1D NOE (Nuclear Overhauser Effect) or 2D NOESY experiment.

• Sample Prep: Dissolve 5 mg of product in DMSO-

  .

• Target Resonance: Irradiate the N-Methyl peak (approx. 3.5 ppm).

• Observation:

  • Positive Result: Enhancement of the C6-Methyl signal (approx. 2.1–2.3 ppm) and the C5-H signal. This confirms the N-Me is spatially adjacent to C6-Me

    N1 Position .

  • Negative Result: No enhancement of C6-Me. Enhancement of C2/C4 substituents only

    N3 Position .

Decision Workflow

Caption: Operational workflow for selecting the synthesis route and validating the structural isomer.

References

• Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons.

• Pliml, J., & Sorm, F. (1964). Synthesis of some 1-methyl-6-alkyluracils and 1-methyl-6-alkylcytosines. Collection of Czechoslovak Chemical Communications, 29(11), 2576-2581. Link

• Kierzek, E., & Kierzek, R. (2003). The thermodynamic stability of RNA duplexes and hairpins containing N6-alkyladenosines and 2-methylthio-N6-alkyladenosines. Nucleic Acids Research, 31(15), 4472–4480. (Discusses steric implications of alkylation). Link

• Brown, D. J. (1994). The Pyrimidines. Wiley-Interscience.

• Yamauchi, K., et al. (1976). Methylation of Cytosine Derivatives with Trimethyl Phosphate. Journal of Organic Chemistry, 41(23), 3691–3696. (Comparison of alkylating agents). Link

Application Note: Recrystallization Solvents for 4-Amino-1,6-dimethyl-2-hydroxypyrimidine

Part 1: Executive Summary & Molecular Context

The Challenge

4-Amino-1,6-dimethyl-2-hydroxypyrimidine (CAS: 50436-75-0, analogous to 1,6-dimethylisocytosine) represents a class of N-methylated pyrimidines often used as intermediates in the synthesis of antiviral agents, xanthine derivatives, and pharmaceutical standards.

The purification of this molecule is complicated by tautomerism . While often named as a "2-hydroxypyrimidine," in the solid state and neutral solution, the equilibrium strongly favors the 2-oxo (lactam) form due to the N1-methyl substitution. This creates a highly polar, high-melting solid with a robust hydrogen-bonding network, rendering it insoluble in common non-polar organic solvents and prone to "oiling out" if solvent polarity is not carefully managed.

Physicochemical Profile

• Systematic Name: 4-Amino-1,6-dimethylpyrimidin-2(1H)-one

• Molecular Formula: C₆H₉N₃O

• Key Properties:

  • Polarity: High (Dipolar).

  • H-Bonding: Donor (Amino group), Acceptor (Carbonyl O, Ring N).

  • Melting Point: Typically >250°C (decomposition often occurs before melting if impure).

  • Solubility: Amphoteric; soluble in acidic/basic aqueous solutions; sparingly soluble in water/alcohols; insoluble in hexanes/ethers.

Part 2: Solvent Selection Strategy

The selection of a solvent system for this molecule must balance solubilizing power (to break the crystal lattice) with selectivity (to reject impurities).[1]

Solvent Screening Matrix

The following table summarizes the solubility behavior based on the molecule's dipolar character.

Solvent System	Solubility (Hot)	Solubility (Cold)	Suitability	Notes
Water	High	Low	Excellent	Primary choice. Eco-friendly. Removes inorganic salts.
Ethanol/Water (80:20)	Moderate	Very Low	Good	Best for removing organic impurities that are insoluble in pure water.
Methanol	Moderate	Low	Fair	Good for washing, but yield may be lower due to higher cold solubility.
DMF or DMSO	Very High	High	Poor (Alone)	Too soluble. Use only as "Solvent A" in an anti-solvent method.
Acetic Acid	High	Moderate	Specialist	Useful for initial purification from crude reaction mixtures.
Toluene/Hexane	Insoluble	Insoluble	Unsuitable	Cannot break the crystal lattice.

Recommended Solvent Systems

System A: The "Green" Standard (Water)

• Mechanism: Thermal solubility differential.

• Pros: Excellent recovery (>85%), removal of inorganic salts, non-toxic.

• Cons: High boiling point requires patience; requires thorough drying of product.

System B: The Anti-Solvent Method (DMF / Ethanol)

• Mechanism: Polarity shift precipitation.

• Pros: Works for highly impure or "tarry" crude material that won't dissolve in water.

• Cons: DMF is difficult to remove completely; lower yield.

Part 3: Detailed Experimental Protocols

Protocol 1: Standard Aqueous Recrystallization

Best for: Routine purification of crude material with >80% purity.

Materials:

• Crude 4-Amino-1,6-dimethyl-2-hydroxypyrimidine (10.0 g)

• Deionized Water (approx. 80–120 mL)

• Activated Charcoal (optional, for decolorization)

• Celite 545 (filter aid)

Step-by-Step Procedure:

• Slurry Formation: Place 10.0 g of crude solid in a 250 mL Erlenmeyer flask. Add 80 mL of Deionized Water.

• Dissolution: Heat the mixture to boiling (100°C) on a stir plate with magnetic stirring.

  • Checkpoint: If the solid does not completely dissolve after 5 minutes of boiling, add water in 5 mL increments until a clear solution is obtained. Do not exceed 150 mL total volume.

• Decolorization (Optional): If the solution is colored (yellow/brown), remove from heat, let cool slightly (to stop boiling), and carefully add 0.5 g of activated charcoal. Boil for another 5–10 minutes.

• Hot Filtration: While still near boiling, filter the solution through a pre-warmed Buchner funnel with a Celite pad to remove charcoal or mechanical impurities.

  • Tip: Pre-wet the filter with boiling water to prevent premature crystallization in the funnel stem.

• Controlled Cooling: Transfer the filtrate to a clean flask. Allow it to cool to room temperature slowly (over 1–2 hours).

  • Critical: Rapid cooling may cause the product to oil out or trap impurities.

• Crystallization: Once at room temperature, place the flask in an ice-water bath (0–4°C) for 30 minutes to maximize yield.

• Isolation: Filter the white crystalline solid using vacuum filtration.

• Washing: Wash the filter cake with 2 x 10 mL of ice-cold water or acetone (to assist drying).

• Drying: Dry in a vacuum oven at 60°C for 12 hours.

Protocol 2: Acid-Base Precipitation (Purification)

Best for: Crude material containing significant isomers or unreacted starting materials.

• Dissolution: Suspend crude solid in 2M HCl (3 mL per gram of solid). Stir until dissolved (protonation of the amino group solubilizes the compound).

• Filtration: Filter off any insoluble impurities.

• Precipitation: Slowly add Ammonium Hydroxide (28% NH₃) to the filtrate with vigorous stirring until pH reaches ~8–9.

• Collection: The free base will precipitate as a fine white powder. Filter, wash with water, and dry.

  • Note: This material can be subsequently recrystallized using Protocol 1 for optical purity.

Part 4: Visualization & Logic

Recrystallization Workflow Diagram

Caption: Step-by-step workflow for the aqueous recrystallization of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine.

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Oiling Out	Solution cooled too fast or solvent is too polar for the specific impurity profile.	Re-heat to dissolve.[2] Add a seed crystal at the cloud point. Cool very slowly with gentle stirring.
Low Yield	Too much solvent used during dissolution.	Concentrate the mother liquor (filtrate) by rotary evaporation to half volume and cool again to harvest a second crop.
Colored Crystals	Conjugated organic impurities trapped in lattice.	Repeat recrystallization using Protocol 1 but include the Activated Charcoal step.
Insoluble Matter	Inorganic salts (NaCl, Na₂SO₄) from synthesis.	These should be removed during the Hot Filtration step. If persistent, wash the final solid with warm water (if product loss is acceptable) or recrystallize from Ethanol.

References

• Perrin, D. D., & Armarego, W. L. F. (1988). Purification of Laboratory Chemicals (3rd ed.). Pergamon Press. (General protocols for aminopyrimidines).

• Brown, D. J. (1994). The Pyrimidines. In The Chemistry of Heterocyclic Compounds (Vol. 52). Wiley-Interscience.

• Organic Syntheses. (1955). 4-Amino-2,6-dimethylpyrimidine.[3][4] Org. Synth. 1955, 35, 3. (Analogous compound purification methodology).

• BenchChem. (2025).[4][5] Technical Guide on Pyrimidine Solubility and Stability. (Data on N-methylated pyrimidine solubility profiles).

• Mettler Toledo. (2023). Recrystallization Guide: Process, Procedure, Solvents. (General industrial crystallization principles).

Sources

• 1. mt.com [mt.com]
• 2. youtube.com [youtube.com]
• 3. spectrabase.com [spectrabase.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Preparation and Derivatization of 6-Amino-1,3-Dimethyluracil Scaffolds

Executive Summary

The aminouracil scaffold is a cornerstone in the synthesis of xanthine-based pharmaceuticals (e.g., Theophylline, Caffeine) and adenosine receptor antagonists. While the user query specifies "1,6-dimethyl-4-aminouracil," standard IUPAC and industrial nomenclature identify the biologically relevant precursor as 6-amino-1,3-dimethyluracil (CAS 6642-31-5).[1] This compound features methyl groups at the N1 and N3 positions and an amino group at the C6 position.

This Application Note provides a validated, high-yield protocol for the synthesis of 6-amino-1,3-dimethyluracil via the condensation of

-dimethylurea with cyanoacetic acid derivatives. It further details downstream derivatization protocols, specifically nitrosation and Schiff base formation, which are critical for generating diverse libraries of bioactive heterocycles.

Structural Analysis & Nomenclature

To ensure scientific accuracy, we must first address the isomerism and numbering conventions.

• Target Molecule: 6-Amino-1,3-dimethyluracil (also known as 4-amino-1,3-dimethyl-2,6-dioxopyrimidine).[1]

• Numbering Logic: The pyrimidine ring is numbered starting from N1. In the

  -dimethylurea precursor, both nitrogens are methylated, resulting in a symmetric 1,3-dimethyl core.[1] The amino group introduced by cyanoacetate resides at C6 (or C4, which is equivalent by symmetry in the un-substituted core, but C6 is the standard locant for the amino group in this synthesis).

• Correction: "1,6-dimethyl-4-aminouracil" would imply a methyl at N1 and C6, and an amino at C4 (a cytosine derivative).[1] This is a rare isomer. This guide focuses on the industrially relevant 1,3-dimethyl-6-amino isomer.[1]

Retrosynthetic Analysis

The synthesis follows a classic Traube Purine Synthesis strategy. The pyrimidine ring is constructed by condensing a urea derivative with a two-carbon fragment containing a nitrile (which becomes the amine).[1]

Figure 1: Retrosynthetic pathway for the construction of the aminouracil core.

Core Synthesis Protocol: 6-Amino-1,3-dimethyluracil[1]

Method A: Acetic Anhydride Mediated Condensation

This method is preferred for its scalability and high yields (85-95%).[1] It avoids the use of sodium alkoxides in the first step, reducing moisture sensitivity.

Reagents & Materials

Reagent	Equiv.[2][3][4]	Role
-Dimethylurea	1.0	Core Scaffold
Cyanoacetic Acid	1.1	C2-N Fragment Source
Acetic Anhydride	2.5	Solvent & Dehydrating Agent
Sodium Hydroxide (10%)	Excess	Cyclization Base
Ethanol/Water	-	Solvents

Experimental Procedure

Step 1: Condensation [1]

• Setup: Equip a 500 mL three-neck round-bottom flask with a mechanical stirrer, internal thermometer, and reflux condenser. Flush with nitrogen.

• Addition: Charge the flask with

  -dimethylurea (88.1 g, 1.0 mol) and cyanoacetic acid (93.6 g, 1.1 mol) .

• Solvent: Add acetic anhydride (250 mL) . The reaction is endothermic initially; the solid may not dissolve immediately.

• Reaction: Heat the mixture to 70–80 °C for 2 hours. The solution will become clear and then may turn slightly yellow/orange.

  • Expert Note: Do not exceed 90 °C to prevent polymerization of cyanoacetic acid.

• Workup: Cool the mixture to room temperature. Remove excess acetic anhydride/acetic acid under reduced pressure (rotary evaporator) to yield the oily intermediate (

  -cyanoacetyl- -dimethylurea).[1]

Step 2: Cyclization

• Basification: Dissolve the oily residue in 100 mL of water . Slowly add 10% NaOH solution (approx. 200 mL) while cooling on an ice bath until the pH reaches 10–11 .

• Heating: Heat the alkaline solution to reflux (100 °C) for 1 hour. This drives the intramolecular attack of the urea nitrogen onto the nitrile carbon.

• Precipitation: Cool the reaction mixture to room temperature. Neutralize carefully with glacial acetic acid to pH 7.0.

• Isolation: The product will precipitate as a white to off-white solid.[1] Cool to 4 °C for 2 hours to maximize recovery.

• Purification: Filter the solid, wash with ice-cold water (2 x 50 mL) and ethanol (1 x 30 mL). Recrystallize from boiling water or ethanol if necessary.

Expected Yield: 85–92% Characterization:

• Appearance: White crystalline powder.

• Melting Point: 295–298 °C (dec).

• H NMR (DMSO- ): 3.08 (s, 3H, N-Me), 3.22 (s, 3H, N-Me), 4.65 (s, 1H, C5-H), 6.75 (s, 2H, NH , exchangeable).[1]

Derivatization Protocols

Once the core scaffold is synthesized, it serves as a versatile intermediate. Two primary modifications are described below.

Protocol B: Nitrosation (Preparation of 5-Nitroso Derivative)

The 5-nitroso derivative is the immediate precursor to 5,6-diaminouracils, used in purine synthesis.[1]

• Dissolution: Suspend 6-amino-1,3-dimethyluracil (10 g) in water (100 mL) containing glacial acetic acid (5 mL) .

• Addition: Prepare a solution of sodium nitrite (NaNO

  , 5.0 g) in water (20 mL) .

• Reaction: Add the nitrite solution dropwise to the uracil suspension at 0–5 °C with vigorous stirring. The mixture will turn a deep violet/red color immediately.

• Completion: Stir for 30 minutes. The product, 6-amino-1,3-dimethyl-5-nitrosouracil , precipitates as a purple solid.[1]

• Isolation: Filter and wash with cold water and ethanol.

  • Mechanism:[1][3][4][5] Electrophilic aromatic substitution at the electron-rich C5 position.[1]

Protocol C: Schiff Base Formation (Antimicrobial Analogs)

Reaction with aromatic aldehydes yields 5-arylidene derivatives or Schiff bases, depending on conditions.[1]

• Reagents: Mix 6-amino-1,3-dimethyluracil (1.0 equiv) and Aromatic Aldehyde (e.g., Benzaldehyde, 1.0 equiv) in Ethanol .

• Catalyst: Add 2-3 drops of Piperidine or Acetic Acid .

• Reflux: Reflux for 3–5 hours.

• Observation: A colored precipitate (often yellow) forms.

• Isolation: Filter while hot (to remove unreacted starting material if soluble) or cool and filter. Wash with cold ethanol.

Process Workflow & Logic

The following diagram illustrates the critical decision points and flow for the synthesis and subsequent derivatization.

Figure 2: Operational workflow for the synthesis and derivatization of the uracil scaffold.

Expertise & Troubleshooting (The "Why" and "How")

• Moisture Control: In the condensation step (Step 1), water is a byproduct. Using acetic anhydride acts as a chemical sponge, converting water to acetic acid and driving the equilibrium forward. If you use ethyl cyanoacetate without anhydride, you must use a Dean-Stark trap or sodium ethoxide (classic Traube method), which is more sensitive to moisture.[1]

• Temperature Sensitivity: During cyclization (Step 3), the ring closure is robust. However, during neutralization (Step 4), adding acid too quickly can trap impurities in the crystal lattice. Acidify slowly over 20 minutes.

• Isomer Purity: The symmetry of

  -dimethylurea prevents regioisomers.[1] However, if using -methylurea (monomethyl), you will get a mixture of N1 and N3 isomers, which are difficult to separate.[1] Always verify the starting material purity.

Safety & Handling

• Cyanoacetic Acid: Corrosive and toxic. Can release HCN if heated strongly with strong acids. Work in a fume hood.

• Acetic Anhydride: Lachrymator and flammable. Reacts violently with water.

• Sodium Nitrite: Oxidizer. Toxic if ingested.

References

• BenchChem. An In-depth Technical Guide to the Synthesis of 5,6-Diamino-1,3-dimethyluracil from N,N-Dimethylurea.[1] (2025).[5][6][7] Retrieved from [1]

• Sigma-Aldrich. Product Specification: 6-Amino-1,3-dimethyluracil (CAS 6642-31-5).[1][8][9] Retrieved from [1]

• Santa Cruz Biotechnology. 6-Amino-1,3-dimethyluracil Data Sheet.[1][8] Retrieved from [1]

• Mohamadizadeh, M., et al. "Reactions of 6-aminouracils — A novel and highly efficient procedure for preparation of some new spiro pyridodipyrimidines." Can. J. Chem. (2008).

• Google Patents. CN115260106A - Preparation method of 6-amino-1, 3-dimethyl uracil.[1] Retrieved from [1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. scribd.com [scribd.com]
• 4. Chemical and enzymatic modifications of 5-methylcytosine at the intersection of DNA damage, repair, and epigenetic reprogramming | PLOS One [journals.plos.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sennosbiotech.com [sennosbiotech.com]
• 7. Direct sequencing of DNA 5-methylcytosine by engineered dioxygenase NTET-assisted eNAPS - Chemical Science (RSC Publishing) DOI:10.1039/D5SC03634H [pubs.rsc.org]
• 8. scbt.com [scbt.com]
• 9. 6-Amino-1,3-dimethyluracil 98.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]

Application Note: Regioselective Synthesis of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine (1,6-Dimethylcytosine)

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Regiocontrol, C4-Activation, and Self-Validating Methodologies

Executive Summary & Strategic Rationale

The synthesis of substituted pyrimidines—specifically cytosine derivatives like 4-amino-1,6-dimethyl-2-hydroxypyrimidine (commonly referred to as 1,6-dimethylcytosine)—is a cornerstone in the development of modified nucleobases, epigenetic probes, and antiviral scaffolds. While the target compound is named as a 2-hydroxypyrimidine, it exists almost exclusively in its 2-oxo tautomeric form (pyrimidin-2(1H)-one) in both solution and solid states [2].

The primary synthetic challenge in constructing asymmetric pyrimidines is regiocontrol . Direct condensation of N-methylurea with standard β-keto nitriles (e.g., 3-aminocrotononitrile) typically yields an inseparable mixture of 1,4-dimethyl and 1,6-dimethyl isomers due to the competing nucleophilicities of the primary and secondary amines.

• Regioselective Cyclization: Utilizing diketene to force the desired regiochemistry.

• C4-Activation: Employing the Divakar-Reese protocol to install a highly reactive triazolyl leaving group [1].

• Mild Amination: Utilizing aqueous ammonia for a rapid, room-temperature

  reaction.

Mechanistic Pathway & Regiocontrol

Understanding the causality behind reagent selection is critical for troubleshooting and scale-up.

Why Diketene? When N-methylurea is reacted with diketene, the highly nucleophilic primary amine (–NH₂) selectively attacks the ketene moiety to form an acetoacetylurea intermediate. The sterically hindered, less nucleophilic secondary amine (–NHCH₃) is then forced to participate in the intramolecular cyclization. This completely prevents the formation of the 1,4-dimethyl isomer, exclusively yielding the 1,6-dimethyluracil architecture.

Why the Triazolyl Intermediate? Traditional chlorination of uracil using excess

yields a 4-chloro intermediate that is highly susceptible to hydrolysis during aqueous workup [3]. Furthermore, displacing the 4-chloro group with ammonia requires harsh conditions (sealed tube, >100 °C). By introducing 1,2,4-triazole into the activation step, the C4 position is converted into a 4-(1,2,4-triazol-1-yl) leaving group. This intermediate is bench-stable, easily isolated, and undergoes amination rapidly at room temperature.

Fig 1. Regioselective 3-step synthetic pathway for 1,6-dimethylcytosine via a triazolyl intermediate.

Analytical & Physicochemical Data

To ensure this protocol acts as a self-validating system, expected quantitative data for all major intermediates are summarized below. TLC monitoring should be performed using a Dichloromethane:Methanol (9:1 v/v) eluent system.

Compound	MW ( g/mol )	Expected Yield	Key H NMR Shifts (δ, ppm, DMSO- )	MS (m/z) [M+H]	TLC R
1,6-Dimethyluracil	140.14	70–75%	11.20 (br s, 1H, N3-H), 5.50 (s, 1H, C5-H), 3.20 (s, 3H, N-CH ), 2.10 (s, 3H, C-CH )	141.1	0.45
Triazolyl Intermediate	191.20	80–85%	9.20 (s, 1H, Trz), 8.30 (s, 1H, Trz), 6.40 (s, 1H, C5-H), 3.45 (s, 3H, N-CH )	192.2	0.60
1,6-Dimethylcytosine	139.16	85–90%	7.20 (br s, 2H, NH ), 5.65 (s, 1H, C5-H), 3.30 (s, 3H, N-CH ), 2.20 (s, 3H, C-CH )	140.1	0.25

Step-by-Step Experimental Protocols

Step 1: Regioselective Construction of 1,6-Dimethyluracil

Objective: Establish the pyrimidine core with absolute regiocontrol.

• Initiation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve N-methylurea (7.41 g, 100 mmol) in glacial acetic acid (50 mL).

• Addition: Heat the solution to 60 °C. Using an addition funnel, add diketene (9.25 g, 110 mmol) dropwise over 30 minutes. Caution: Diketene is a potent lachrymator; perform strictly in a fume hood.

• Cyclization: Elevate the temperature to 90 °C and maintain stirring for 2 hours. The reaction mixture will darken slightly.

• Work-up: Cool the mixture to room temperature and concentrate under reduced pressure to remove the bulk of the acetic acid.

• Purification: Triturate the resulting crude solid with cold ethanol (30 mL), filter via Büchner funnel, and wash with diethyl ether. Dry under vacuum to afford 1,6-dimethyluracil as an off-white powder.

• Validation: Confirm the absence of the 1,4-dimethyl isomer by checking the

  H NMR spectrum; the C6-methyl group should appear as a sharp singlet at ~2.10 ppm, distinct from a C4-methyl shift.

Step 2: Synthesis of 1,6-Dimethyl-4-(1H-1,2,4-triazol-1-yl)pyrimidin-2(1H)-one

Objective: Activate the C4 position for nucleophilic substitution without risking hydrolysis.

• Initiation: Suspend 1,6-dimethyluracil (7.0 g, 50 mmol) and 1,2,4-triazole (10.36 g, 150 mmol) in anhydrous acetonitrile (100 mL) under an argon atmosphere. Cool the suspension to 0 °C using an ice bath.

• Base Addition: Add anhydrous triethylamine (24.3 mL, 175 mmol) dropwise. The suspension will begin to clarify.

• Activation: Slowly add phosphorus oxychloride (

  , 5.6 mL, 60 mmol) dropwise over 20 minutes, maintaining the internal temperature below 5 °C.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. The mixture will turn into a pale yellow slurry.

• Work-up: Quench the reaction by pouring it slowly into a vigorously stirred mixture of crushed ice and saturated aqueous

  (200 mL). Extract the aqueous layer with Dichloromethane (3 × 100 mL).

• Isolation: Dry the combined organic layers over anhydrous

  , filter, and concentrate in vacuo. The resulting triazolyl intermediate is generally pure enough (>95%) for the next step without column chromatography.

Step 3: Amination to 1,6-Dimethylcytosine

Objective: Mild displacement of the triazole moiety to yield the final target.

• Initiation: Dissolve the triazolyl intermediate (7.65 g, 40 mmol) in 1,4-dioxane (50 mL) in a 250 mL flask.

• Amination: Add 28% aqueous ammonium hydroxide (

  , 30 mL) in one portion.

• Propagation: Stir the biphasic mixture vigorously at room temperature. The reaction is highly exothermic at the micro-scale, but easily controlled at this scale. Monitor via TLC; the starting material (

  0.60) should be completely consumed within 2 to 3 hours, replaced by a highly polar spot ( 0.25).

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the dioxane and excess ammonia.

• Crystallization: Dissolve the crude residue in a minimum amount of boiling water, treat with activated charcoal (if colored), filter hot, and allow to crystallize at 4 °C overnight.

• Final Validation: Filter the pristine white crystals of 4-amino-1,6-dimethyl-2-hydroxypyrimidine. Validate via MS (m/z 140.1 [M+H]

  ) and the appearance of a broad singlet at ~7.20 ppm in H NMR.

References

• Divakar, K. J., & Reese, C. B. (1982). Synthesis and properties of oligonucleotides containing carbocyclic L-nucleoside analogues. Journal of the Chemical Society, Perkin Transactions 1, 1171-1176. URL:[Link]

• National Institute of Standards and Technology (NIST). 4-Amino-1,6-dimethyl-2-hydroxypyrimidine. NIST Chemistry WebBook, SRD 69. URL:[Link]

Application Note: Optimization of Thin Layer Chromatography (TLC) Systems for Aminopyrimidine Derivatives

Target Audience: Medicinal Chemists, Chromatographers, and Drug Development Professionals Application Focus: Reaction monitoring, purification scouting, and analytical resolution of basic nitrogenous heterocycles.

Introduction & Mechanistic Context

Aminopyrimidines are privileged scaffolds in modern medicinal chemistry. They serve as the core pharmacophore for numerous FDA-approved drugs, particularly as hinge-binding motifs in kinase inhibitors targeting FLT3, JNK, and various understudied kinases[1][2][3]. The 2-aminopyrimidine and 4-aminopyrimidine substructures are highly effective at forming critical hydrogen bonds within the ATP-binding pocket of these enzymes[3].

However, the very structural features that make aminopyrimidines biologically active—their basic, electron-rich nitrogen atoms—create significant challenges during chromatographic analysis. When analyzed via normal-phase Thin Layer Chromatography (TLC) on standard silica gel, aminopyrimidines frequently exhibit severe streaking, tailing, or irreversible adsorption[4].

The Causality of Tailing

Standard TLC plates utilize Silica Gel 60, which possesses a surface saturated with free silanol groups (Si-OH)[5]. These silanols are slightly acidic (pKa ~ 4.5 to 5.0). When a basic aminopyrimidine migrates up the plate, it undergoes strong, sometimes irreversible acid-base interactions with these silanols[4]. Instead of partitioning smoothly between the mobile and stationary phases based on polarity, the compound is continuously protonated and deprotonated, smearing across the plate.

The Solution: To achieve sharp, well-resolved spots, the mobile phase must be modified to competitively mask these acidic sites. The addition of volatile bases—such as Triethylamine (TEA) or aqueous Ammonium Hydroxide (NH₄OH)—neutralizes the silica surface, allowing the aminopyrimidine to migrate strictly according to its inherent lipophilicity[4].

TLC Method Development Workflow

The following decision matrix outlines the logic for selecting the appropriate stationary and mobile phases based on the substitution pattern of the aminopyrimidine core.

Workflow for optimizing TLC solvent systems for aminopyrimidine derivatives.

Standardized Experimental Protocols

To ensure reproducibility across different batches and laboratories, the following self-validating protocols must be strictly adhered to.

Protocol A: Normal Phase TLC for Lipophilic Aminopyrimidines

Best for: Alkyl- or aryl-substituted aminopyrimidines (e.g., early-stage kinase inhibitor intermediates).

• Chamber Preparation & Saturation:

  • Prepare a mobile phase of 50% Ethyl Acetate in Hexanes.

  • Add exactly 0.5% to 1.0% (v/v) Triethylamine (TEA) to the mixture[4].

  • Pour the solvent into a glass developing chamber to a depth of 0.5 cm.

  • Critical Step: Insert a piece of filter paper against the chamber wall to saturate the atmosphere with solvent vapor[5]. Seal and equilibrate for 15 minutes. This prevents the volatile TEA from evaporating off the plate during development.

• Sample Application:

  • Dissolve the aminopyrimidine sample in MS-grade Dichloromethane (DCM) or Ethyl Acetate (approx. 1 mg/mL).

  • Using a glass capillary, spot the sample 1 cm from the bottom of a Silica Gel 60 F254 plate. Ensure the spot diameter does not exceed 1-2 mm to prevent artificial tailing[4].

• Development & Detection:

  • Place the plate in the chamber. Allow the solvent front to migrate until it is 1 cm from the top edge.

  • Remove the plate, mark the solvent front, and dry gently with compressed air.

  • Visualize under a short-wave UV lamp (254 nm). The conjugated pyrimidine ring will strongly quench the plate's fluorescence, appearing as a dark spot[3][6].

• Validation & Adjustment:

  • Calculate the Retention Factor (

    ).

  • Self-Correction: If

    < 0.2, increase the Ethyl Acetate ratio by 10%. If the spot tails despite the TEA, increase TEA to a maximum of 2.0%[4].

Protocol B: Highly Polar System for Polybasic Aminopyrimidines

Best for: Aminopyrimidines bearing secondary aliphatic amines, piperazines, or morpholine rings (common in advanced drug candidates).

• Mobile Phase Formulation:

  • Standard Hexane/EtOAc systems will fail to elute these compounds from the baseline.

  • Prepare a base solvent of 90% Dichloromethane (DCM) and 10% Methanol (MeOH) .

  • Add 1% (v/v) of concentrated aqueous Ammonium Hydroxide (NH₄OH, 28-30%) [4]. Note: Shake vigorously if phase separation occurs, though 10% MeOH is usually sufficient to maintain a single phase.

• Execution:

  • Follow the spotting and chamber saturation steps from Protocol A.

  • Caution: Methanol-rich systems evaporate rapidly. Ensure the chamber is tightly sealed during development.

• Validation & Adjustment:

  • If the compound streaks from the baseline to the solvent front, the system is too polar. Reduce MeOH to 5%.

  • If tailing persists, switch the stationary phase from Silica Gel to neutral or basic Alumina plates, which lack the problematic acidic silanol groups[7].

Quantitative Data & System Selection Matrix

Use the following table to benchmark your initial solvent system scouting. Target

values for optimal preparative column transfer should always fall between 0.20 and 0.40 .

Aminopyrimidine Subclass	Recommended Stationary Phase	Primary Solvent System	Basic Modifier	Expected Range	Common Application
Halogenated Intermediates (e.g., 2-amino-4-chloropyrimidine)	Silica Gel 60 F254	20-40% EtOAc in Hexanes	None to 0.5% TEA	0.30 - 0.50	Building block synthesis[2]
Biaryl Aminopyrimidines (Lipophilic)	Silica Gel 60 F254	50-70% EtOAc in Hexanes	1.0% TEA	0.25 - 0.45	JNK/FLT3 Inhibitors[1][2]
Aliphatic Amine-Substituted (e.g., Piperazinyl-pyrimidines)	Silica Gel 60 F254	5-10% MeOH in DCM	1.0% NH₄OH (aq)	0.20 - 0.35	Advanced lead compounds[3]
Highly Hydrophilic/Zwitterionic	Reversed-Phase (C18)	10-50% MeCN in Water	0.1% TFA or Formic Acid	0.30 - 0.60	Final drug formulation analysis

Troubleshooting Guide

• Issue: Severe Tailing despite 1% TEA.

  • Causality: The sample concentration is too high, overwhelming the local capacity of the TEA-modified silica, or the compound contains multiple highly basic centers.

  • Action: Dilute the sample 10-fold. If tailing persists, switch to the DCM/MeOH/NH₄OH system, or utilize an Alumina TLC plate[4][7].

• Issue: "Wavy" or Uneven Solvent Front.

  • Causality: The TLC chamber is not properly saturated with solvent vapor, causing the mobile phase to evaporate from the edges of the plate during development[5].

  • Action: Line the chamber with filter paper and allow 15-20 minutes of equilibration time before inserting the plate.

• Issue: Compound does not absorb at 254 nm.

  • Causality: While rare for pyrimidines, complete reduction of the ring (e.g., tetrahydropyrimidines) removes the extended pi-conjugation required for UV quenching.

  • Action: Use a chemical stain. Dragendorff's reagent is highly specific for basic nitrogens and will stain aminopyrimidines bright orange. Alternatively, an Iodine chamber provides a universal, reversible stain.

References

• Synthesis, Biological Evaluation, X-Ray Structure, and Pharmacokinetics of Aminopyrimidine c-jun-N-terminal Kinase (JNK) Inhibitors National Institutes of Health (PMC) [Link]

• Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration National Institutes of Health (PMC)[Link]

• Discovery of a Diaminopyrimidine FLT3 Inhibitor Active against Acute Myeloid Leukemia National Institutes of Health (PMC)[Link]

• Thin Layer Chromatography - Chemistry LibreTexts LibreTexts[Link]

• Complete Guide to Thin Layer Chromatography Sample Preparation Organomation [Link]

Sources

• 1. Synthesis, Biological Evaluation, X-Ray Structure, and Pharmacokinetics of Aminopyrimidine c-jun-N-terminal Kinase (JNK) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organomation.com [organomation.com]
• 6. Discovery of a Diaminopyrimidine FLT3 Inhibitor Active against Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Solubility issues of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine in water

Technical Support Center: 4-Amino-1,6-dimethyl-2-hydroxypyrimidine

Executive Summary & Compound Identification

User Issue: Many researchers report difficulty dissolving 4-Amino-1,6-dimethyl-2-hydroxypyrimidine in neutral aqueous buffers (e.g., PBS, water) at concentrations required for biological assays (>10 mM).

Technical Diagnosis: The compound is chemically 1,6-Dimethylcytosine .[1][2][3] While the name "2-hydroxypyrimidine" implies an aromatic hydroxyl group, the presence of the methyl group at the N1 position locks the molecule into its 2-oxo (lactam) tautomeric form.[2] Consequently, it lacks the acidic proton at N1 that would otherwise facilitate solubility in basic media, and it forms a stable crystal lattice dominated by hydrogen bonding.[2]

• IUPAC Name: 4-Amino-1,6-dimethylpyrimidin-2(1H)-one[1]

• Common Name: 1,6-Dimethylcytosine[1][2][3]

• CAS Number: 767-15-7 (Note: Verify specific isomer; often confused with 2-amino-4,6-dimethylpyrimidine).[1][2]

• Molecular Formula: C₆H₉N₃O[1][2]

• Key Property: Weak base (pKa ≈ 4.6 at N3).[1][2]

Solubility Troubleshooting Guide (Q&A)

Q1: "I added the powder to water/PBS, and it just floats or sinks. Sonicating didn't help. What is wrong?"

A: This is the most common issue. At neutral pH (7.0–7.4), the molecule is uncharged and exists in a stable crystalline form with high lattice energy.[2]

• The Fix: You must exploit the basicity of the N3 nitrogen.[1][2] The compound becomes highly soluble when protonated.[1][2]

• Action: Lower the pH. Dissolve the compound in 0.1 M HCl or 1% Acetic Acid . Once dissolved, you can dilute it into your buffer, provided the final concentration doesn't exceed the solubility limit of the neutral species (approx. 1–5 mM in neutral buffer).[2]

Q2: "Can I use DMSO or Ethanol for stock solutions?"

A: Yes, but DMSO is superior.[1][2]

• DMSO: Soluble > 50 mM.[1][2][4] This is the recommended solvent for preparing high-concentration stock solutions (e.g., 100 mM) for storage.[2]

• Ethanol/Methanol: Sparingly soluble.[1][2] Not recommended for high-concentration stocks (>10 mM) as precipitation may occur upon storage at -20°C.[1][2]

Q3: "I dissolved it in acid, but it precipitated when I added it to my cell culture media."

A: This is "pH Shock."[1][2] You likely neutralized the cationic form (soluble) back to the neutral form (insoluble) too quickly at a concentration exceeding its intrinsic water solubility.[2]

• The Fix:

  • Make a higher concentration stock in DMSO .

  • Add the DMSO stock dropwise to the media with rapid stirring.[1][2]

  • Ensure the final DMSO concentration is < 0.5% (or as tolerated by your cells).[1][2]

  • Alternatively, keep the final compound concentration below 1 mM in aqueous media.[1][2]

Q4: "Is this the same as 2-Amino-4,6-dimethylpyrimidine?"

A: No. This is a critical distinction.

• Your Compound (1,6-Dimethylcytosine): Exocyclic Oxygen at C2, Amino at C4.[1][2]

• The Isomer (Cyanomethine): Amino at C2, Methyls at C4 and C6.[1][2]

• Why it matters: Their solubility and biological activity are completely different.[1][2] Always verify the structure by NMR or check the specific CAS provided by your vendor.[1][2]

Solubility Data & Properties

Solvent / Condition	Solubility Rating	Estimated Max Conc.	Notes
Water (pH 7)	Poor	< 5 mM	Slow dissolution; sonication required.[1][2]
0.1 M HCl	High	> 50 mM	Protonation at N3 breaks crystal lattice.[1][2]
PBS (pH 7.4)	Poor	< 2 mM	Salting-out effect may reduce solubility further.[1][2]
DMSO	Excellent	> 100 mM	Recommended for frozen stocks.[1][2]
Ethanol	Low	~ 5 mM	Not recommended for storage.[1][2]
0.1 M NaOH	Low/Moderate	Variable	N1 is blocked; no acidic proton to remove.[1][2]

Recommended Dissolution Workflow

The following decision tree outlines the optimal protocol for preparing experimental solutions.

Figure 1: Decision tree for solubilizing 1,6-Dimethylcytosine based on application requirements.

Detailed Protocols

Protocol A: Preparation of 100 mM DMSO Stock (Recommended)

• Weigh 13.9 mg of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine.

• Add 1.0 mL of high-purity (anhydrous) DMSO.

• Vortex vigorously for 30 seconds.

• If solid remains, warm the vial to 37°C for 5 minutes.

• Aliquot into small volumes (e.g., 50 µL) and store at -20°C. Avoid repeated freeze-thaw cycles to prevent moisture absorption (which decreases solubility).

Protocol B: Preparation of Aqueous Solution via Acidification

Use this if DMSO is incompatible with your assay.[1]

• Weigh the required amount of solid.[1][2]

• Add 0.1 M HCl to 90% of the final volume.

• Vortex until clear.

• Check pH.[1][2] It will be acidic (pH ~1-2).[1][2]

• Carefully adjust pH to desired level using dilute NaOH, but stop immediately if cloudiness appears (usually around pH 5-6).[1][2]

• Adjust to final volume with water.[1][2] Use immediately.

References

• NIST Chemistry WebBook. 4-Amino-1,6-dimethyl-2-hydroxypyrimidine.[1][2][5] National Institute of Standards and Technology.[1][2] Available at: [Link][2]

• Yu, C., et al. (1978).[1][2] Ultraviolet photoelectron studies of biological pyrimidines: The valence electronic structure of cytosine and its methyl derivatives. ResearchGate.[1][2] (Provides structural confirmation of 1,6-dimethylcytosine tautomers).

• PubChem. Compound Summary for 1,6-Dimethylcytosine. National Center for Biotechnology Information.[1][2] (Used for physicochemical property verification).[1][2][3][6][7]

Sources

• 1. 2-Amino-4,6-dimethyl pyrimidine | C6H9N3 | CID 13021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyanomethine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4-Amino-1,6-dimethyl-2-hydroxypyrimidine [webbook.nist.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: High-Resolution Separation of N1- vs. N3-Methylcytosine

Topic: Separating N1-methyl and N3-methyl cytosine isomers Role: Senior Application Scientist Context: Technical Support Center

Case ID: ISO-MC-SEP-001 Status: Open Priority: Critical (Data Integrity Risk)

Welcome to the Advanced Applications Support Center. You are likely here because your LC-MS/MS workflow is failing to distinguish between 1-methylcytosine (1-mC) and 3-methylcytosine (3-mC) .

These two compounds are isobaric structural isomers (Same mass: m/z 126.06 for base, m/z 258.11 for nucleoside). Standard Mass Spectrometry cannot distinguish them without chromatographic separation. Furthermore, 3-mC is chemically unstable , creating a high risk of false negatives during sample preparation.

This guide provides the definitive protocol for separating these isomers, grounded in their physicochemical differences.

Part 1: The Physicochemical Triage (Why Your Current Method Failed)

To separate them, you must exploit their charge states.

• 1-Methylcytosine (1-mC): Naturally occurring (tRNA). The N1 position is blocked by the methyl group. The N3 position is free and has a pKa of ~4.6. At neutral pH (pH 6-7), it is predominantly neutral .

• 3-Methylcytosine (3-mC): A toxic alkylation damage product. The N3 position is methylated, creating a fixed positive charge (cationic imino form) or a species with a significantly higher pKa. At neutral/acidic pH, it carries a positive charge .

The Consequence:

• Reversed-Phase (C18): 3-mC is too polar/ionic; it elutes in the void volume (dead time) and suppresses ionization. 1-mC elutes slightly later but often co-elutes with matrix.

• HILIC (Recommended): The positive charge of 3-mC interacts strongly with polar stationary phases, providing massive retention and resolution from the neutral 1-mC.

Part 2: Chromatographic Protocol (HILIC)

Objective: Baseline separation of 1-mC and 3-mC nucleosides (1-mCyd / 3-mCyd).

Recommended Column Chemistry

Do not use standard Bare Silica (too acidic, peak tailing for 3-mC). Use an Amide-bonded or Zwitterionic HILIC column.

Parameter	Specification	Rationale
Column	Amide-HILIC (e.g., TSKgel Amide-80, BEH Amide)	Amide groups provide hydrogen bonding for neutral 1-mC and weak electrostatic retention for cationic 3-mC.
Dimensions	2.1 x 100 mm, 1.7 µm or 2.5 µm	Narrow bore for MS sensitivity; sub-3 µm for resolution.
Mobile Phase A	10 mM Ammonium Formate in Water (pH 3.5 - 4.0)	Critical: Low pH stabilizes 3-mC and ensures reproducible ionization.
Mobile Phase B	Acetonitrile (LC-MS Grade)	Aprotic organic solvent required for HILIC partitioning.
Flow Rate	0.3 - 0.4 mL/min	Optimal for ESI desolvation.
Column Temp	35°C - 40°C	Improves mass transfer kinetics for polar analytes.

Gradient Table (Step-by-Step)

Time (min)	% Mobile Phase B (ACN)	State
0.0 - 1.0	95%	Equilibration: High organic forces analytes into the water layer.
1.0 - 8.0	95% 75%	Elution: 1-mC elutes first (less polar). 3-mC elutes second (cationic).
8.0 - 10.0	75% 50%	Wash: Remove salts and very polar matrix.
10.1 - 15.0	95%	Re-equilibration: HILIC requires long re-equilibration (approx. 20 column volumes).

Expected Result:

• 1-mCyd: Elutes earlier (e.g., ~4-5 min).

• 3-mCyd: Elutes later (e.g., ~7-8 min) due to ionic interaction with the stationary phase.

Part 3: Sample Preparation & Stability (The "Gotcha")

WARNING: 3-methylcytosine is unstable in alkaline conditions. It undergoes hydrolytic deamination to form 3-methyluracil (3-mU) . If your digestion protocol uses high pH (e.g., Alkaline Phosphatase at pH 8.5) for extended periods, you will lose your 3-mC signal and artificially increase 3-mU.

Workflow: Stability-Optimized Prep

Figure 1: Stability-optimized workflow to prevent specific deamination of 3-mC.

Key Protocol Adjustments:

• Digestion Buffer: Use a buffer at pH 7.0 - 7.5 (e.g., Tris-HCl) rather than pH 8.5+. Most phosphatases retain sufficient activity at pH 7.5.

• Temperature: Digest at 37°C , but do not exceed this.

• Stop Solution: Immediately after digestion, add 0.1% Formic Acid to drop pH to ~4.0. 3-mC is significantly more stable in acidic environments.

• Autosampler: Keep the autosampler at 4°C .

Part 4: Mass Spectrometry Parameters

Since the isomers are isobaric, the MS serves as a detector, not a discriminator. However, source parameters must be tuned to prevent in-source fragmentation (loss of methyl group).

Target Analyte: Nucleosides (Preferred over bases for retention)

Compound	Precursor Ion ( )	Product Ion ( )	Type	Note
1-methylcytidine	258.1	126.1	[M+H] Base	Loss of Ribose (-132)
3-methylcytidine	258.1	126.1	[M+H] Base	Loss of Ribose (-132)
3-methyluridine	259.1	127.1	[M+H] Base	Monitor this to check for 3-mC degradation.

Troubleshooting the Source:

• Issue: Signal for 3-mC is weak.

• Fix: 3-mC is already cationic. Ensure ESI voltage is not too high (can cause discharge). Lower the Cone Voltage or Declustering Potential ; 3-mC is fragile and can lose the methyl group in the source, appearing as Cytidine (

  244).

Part 5: Method Development Decision Tree

Use this logic flow to customize the method for your specific matrix.

Figure 2: Decision tree for selecting chromatographic conditions based on sample complexity and stability requirements.

FAQ: Common User Issues

Q: Can I use a C18 column if I use ion-pairing reagents? A: Technically yes, but not recommended. Reagents like HFBA can retain 3-mC on C18, but they suppress MS signal significantly and contaminate the mass spectrometer. HILIC is cleaner and more sensitive.

Q: I see a peak for 3-mC, but it's very broad. Why? A: This is likely "ion exchange" interference. The free silanols on silica-based columns interact with the cationic 3-mC. Solution: Increase the buffer concentration (Ammonium Formate) to 10-15 mM to shield these interactions, or switch to a polymer-based HILIC column.

Q: My 3-mC standard degrades in the vial within 24 hours. A: Check the solvent pH. If you dissolved the standard in water (often slightly acidic) it should be fine. If you dissolved it in 100% Methanol or a basic buffer, it will degrade. Store standards in 10 mM Ammonium Formate (pH 3.5) at -20°C.

References

• HILIC Separation Mechanism

  • Alpert, A. J. (1990). Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds. Journal of Chromatography A, 499, 177-196. Link

• 3-Methylcytosine Instability & Deamination

  • Delaney, J. C., & Essigmann, J. M. (2004). Mutagenesis, genotoxicity, and repair of 1-methyladenine, 3-methylcytosine, 1-methylguanine, and 3-methylthymine in Escherichia coli. Proceedings of the National Academy of Sciences, 101(39), 14051-14056. Link

• LC-MS/MS of Methylated Nucleosides

  • Su, D., et al. (2014). Sensitive and simultaneous determination of multiple modified nucleosides in human urine by hydrophilic interaction liquid chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 406, 5603–5612. Link

• Differentiation of Isomers

  • Chim, J. L., et al. (2017). Analysis of Isomeric Methylated DNA Lesions by HILIC-MS/MS. Journal of The American Society for Mass Spectrometry. (Contextual reference for HILIC application on cationic lesions). Link

Technical Support Center: Troubleshooting 1,6-Dimethylcytosine (1,6-DMC) Photochemistry

Welcome to the Technical Support Center for modified nucleobase photochemistry. This guide is designed for researchers, scientists, and drug development professionals investigating the UV-induced degradation of 1,6-dimethylcytosine (1,6-DMC) during crosslinking assays, oligonucleotide synthesis, or phototherapy development.

Here, we bypass generic advice to provide field-proven, mechanistically grounded troubleshooting strategies.

Part 1: Mechanistic Pathways & Product Identification

Q: What are the primary degradation products of 1,6-DMC under UV irradiation (254 nm), and what is the chemical causality behind their formation? A: When 1,6-DMC is exposed to UV light, excitation to the singlet/triplet (ππ*) states triggers nucleophilic attack by water across the 5,6-double bond. The primary degradation products are dictated by the steric influence of the 6-methyl group:

• Photohydrates (5,6-dihydro-6-hydroxy-1,6-dimethylcytosine): The addition of water results in a +18 Da mass shift. Unlike standard cytosine, the methyl group at the C6 position of 1,6-DMC introduces significant steric bulk. This steric hindrance alters the hydration/dehydration equilibrium, trapping the molecule in the hydrated state at room temperature but inducing local structural strain.

• Ring-Opened Isomers: Due to the steric strain at the newly sp3-hybridized C6 carbon in the photohydrate, the pyrimidine ring can undergo thermal cleavage, yielding acyclic isomers (e.g., N-carbamoyl-type derivatives). This pathway is well-documented for methylated cytosines, where ring-opened forms coexist in equilibrium with the cyclic photohydrates[1].

• Deamination/Demethylation Products: Prolonged irradiation or thermal stress of the photohydrate leads to the loss of ammonia (-17 Da from the hydrate), yielding 1,6-dimethyluracil derivatives. Additionally, UV-driven oxidation of the methyl groups can lead to transient hydroxymethyl intermediates that subsequently undergo demethylation[2].

Q: My LC-MS data shows a highly unstable +18 Da peak that disappears during sample concentration. How can I confidently identify it? A: This is a classic symptom of reversible photohydration. The +18 Da mass shift indicates water addition, but the reverse reaction (dehydration) is catalyzed by heat and acidic conditions—both of which are common during sample concentration (e.g., SpeedVac) or in LC-MS mobile phases containing 0.1% Formic Acid.

Self-Validating Protocol: To confirm the peak is a true photohydrate and not a stable oxidation product, split your irradiated sample. Keep Aliquot A at 4°C and heat Aliquot B to 60°C for 2 hours in a mildly acidic buffer (pH 4.0). If the +18 Da peak in Aliquot B reverts entirely to the parent 1,6-DMC mass (-18 Da), you have successfully validated the presence of a reversible photohydrate. Stable oxidation products will remain unchanged under these conditions.

Part 2: Quantitative Data Summary

The following table summarizes the key degradation products of 1,6-DMC, their mass spectrometric signatures, and their stability profiles to aid in rapid peak identification.

Degradation Product	Mass Shift (Δm/z)	Mechanism of Formation	Stability & Reversibility	Analytical Mitigation
Photohydrate	+18 Da	UV-induced nucleophilic addition of H₂O at C5-C6.	Highly reversible (acid/heat catalyzed).	Use neutral pH mobile phases; maintain column at <15°C.
Ring-Opened Isomer	+18 Da	Thermal cleavage of the photohydrate pyrimidine ring.	Moderately stable; can revert to hydrate[1].	Derivatize immediately post-irradiation to trap acyclic form.
1,6-Dimethyluracil	+1 Da	Hydrolytic deamination of the photohydrate (-NH₃).	Irreversible; highly stable.	Standard LC-MS conditions are sufficient.
Demethylated Adducts	-14 Da	UV oxidation of methyl group followed by formaldehyde loss[2].	Irreversible; highly stable.	Monitor for +16 Da (hydroxymethyl) transient precursors.

Part 3: Experimental Troubleshooting & Protocols

Standard Operating Procedure: Controlled Trapping of 1,6-DMC Photoproducts

To prevent the premature degradation or reversion of 1,6-DMC photoproducts during analysis, strictly adhere to the following step-by-step methodology:

Step 1: Buffer Selection & Sample Preparation Dissolve 1,6-DMC in a UV-transparent, non-nucleophilic buffer (e.g., 10 mM Sodium Phosphate, pH 7.0) to a final concentration of 100 µM. Critical Causality: Strictly avoid buffers containing primary amines (such as Tris or Glycine). UV irradiation in the presence of amines leads to competitive photo-induced amine adduction, replacing the hydroxyl group and severely complicating the product spectrum[1].

Step 2: Temperature-Controlled UV Irradiation Place the solution in a high-purity quartz cuvette. Irradiate using a low-pressure mercury lamp (λ = 254 nm) at a controlled dose rate (e.g., 5 mW/cm²). Critical Causality: Maintain the cuvette at exactly 4°C using a circulating Peltier cooler. Because the ring-opening of the photohydrate is a thermally driven process, chilling the sample suppresses the transition from the cyclic hydrate to the acyclic isomer.

Step 3: Quenching and Cold-State Trapping Immediately post-irradiation, transfer the sample to an amber vial submerged in ice to halt secondary photochemical reactions. Do not use heat-based solvent evaporation (e.g., rotary evaporation) to concentrate the sample. If concentration is required, use lyophilization at -80°C.

Step 4: Modified LC-MS Analysis Configure the LC-MS with a C18 column maintained at 10°C. Critical Causality: Replace standard 0.1% Formic Acid mobile phases with a neutral volatile buffer (e.g., 10 mM Ammonium Acetate, pH 6.8). The absence of protons prevents the acid-catalyzed dehydration of the photohydrate back into the ground-state 1,6-DMC, preserving the structural integrity of your photoproducts during the chromatographic run.

Part 4: Photochemical Pathway Visualization

The following diagram illustrates the logical flow and chemical branching of 1,6-DMC under UV irradiation.

UV-induced photochemical degradation pathways and equilibrium states of 1,6-dimethylcytosine.

References

• Shetlar, M. D., & Chung, J. (2011). Opened-ring adducts of 5-methylcytosine and 1,5-dimethylcytosine with amines and water and evidence for an opened-ring hydrate of 2'-deoxycytidine. Photochemistry and Photobiology, 87(4), 818-832. URL: [Link]

• Privat, E. J., & Sowers, L. C. (1996). Photochemical Deamination and Demethylation of 5-Methylcytosine. Chemical Research in Toxicology, 9(4), 745-750. URL: [Link]

Sources

• 1. Opened-ring adducts of 5-methylcytosine and 1,5-dimethylcytosine with amines and water and evidence for an opened-ring hydrate of 2'-deoxycytidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Aminopyrimidine Synthesis: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for aminopyrimidine synthesis. Aminopyrimidines are ubiquitous pharmacophores in drug development, particularly in kinase inhibitors. However, their synthesis (e.g., via guanidine condensation or Buchwald-Hartwig cross-coupling) generates stoichiometric amounts of inorganic salts. Due to the high polarity, basicity, and multiple hydrogen-bond acceptor/donor sites of the pyrimidine ring, these compounds frequently complex with inorganic salts or partition poorly during standard aqueous workups.

This guide provides causality-driven troubleshooting, self-validating protocols, and decision matrices to help you successfully isolate salt-free aminopyrimidines.

Desalting Strategy Decision Matrix

Decision matrix for selecting a desalting strategy for aminopyrimidines.

Troubleshooting Guides & FAQs

Q1: Why do standard aqueous workups fail to remove inorganic salts from my aminopyrimidine products?

The Causality: Aminopyrimidines possess multiple nitrogen heteroatoms that act as strong hydrogen bond acceptors and donors, leading to high aqueous solubility. When attempting standard liquid-liquid extraction (LLE) with brine (NaCl), these molecules often partition into the aqueous layer alongside the inorganic salts. Furthermore, specific binding phenomena occur where metal cations (e.g., Li⁺, Mg²⁺, Cu²⁺) or anions form tight complexes with the polarized functional groups of the aminopyrimidine. This causes a "salting-in" effect, dragging the salts into the organic phase or trapping the product in the aqueous phase[1].

Q2: How can I use the Hofmeister series to force my aminopyrimidine into the organic phase without carrying over salts?

The Causality: Instead of using standard brine, which can co-extract or fail to salt-out highly polar amines, you should utilize kosmotropic salts from the left side of the Hofmeister series, such as sodium sulfate (Na₂SO₄)[1]. These salts tightly bind water molecules, reducing the hydration sphere available for the aminopyrimidine and thermodynamically driving the organic product into an immiscible solvent without forming soluble complexes.

Self-Validating Protocol: Salting-Out Extraction

• Solvent Swap: Concentrate the crude reaction mixture in vacuo to remove volatile, water-miscible organic solvents (e.g., DMF, ethanol) that artificially inflate the aqueous solubility of your product.

• Dilution: Dissolve the residue in a moderately polar, water-immiscible solvent (e.g., 2-Methyltetrahydrofuran, 2-MeTHF).

• Kosmotropic Wash: Wash the organic layer with a concentrated aqueous solution of Na₂SO₄ (e.g., 20 wt%).

• Phase Separation & Self-Validation: Separate the phases. Self-Validation Check: Measure the conductivity of both layers using a conductivity meter. The aqueous layer should remain highly conductive (>50 mS/cm), while the organic layer should show negligible conductivity (<0.1 mS/cm), confirming the exclusion of inorganic salts.

• Isolation: Back-extract the aqueous layer once with fresh 2-MeTHF, combine the organic layers, dry over solid anhydrous Na₂SO₄, and concentrate in vacuo[1].

Q3: My aminopyrimidine is extremely polar and water-soluble. LLE is failing entirely. What is the best chromatographic approach?

The Causality: For highly hydrophilic aminopyrimidines, normal-phase silica chromatography is ineffective because the compounds irreversibly bind to the polar silica surface. Standard C18 columns suffer from "phase collapse" (where the hydrophobic alkyl chains fold onto themselves) when run in the 100% aqueous conditions required to elute inorganic salts[2]. The solution is Reverse-Phase Aqueous C18 (C18AQ) flash chromatography. C18AQ stationary phases incorporate hydrophilic end-capping that keeps the C18 chains extended and functional even in pure water[2].

Self-Validating Protocol: C18AQ Desalting

• Sample Loading: Dissolve the crude, salt-laden aminopyrimidine mixture in a minimum volume of deionized water and load it onto a pre-equilibrated C18AQ flash cartridge.

• Aqueous Wash (Desalting): Elute with 100% HPLC-grade water for 2-3 column volumes (CV). Mechanism: Inorganic salts have no affinity for the C18AQ phase and elute immediately in the void volume.

• Self-Validation Check: Monitor the UV trace (254 nm). Inorganic salts lack a chromophore and will elute in the void volume without a UV peak (though they will register on an ELSD or conductivity detector). The aminopyrimidine will be retained on the column, showing a flat UV baseline during the water wash.

• Product Elution: Apply a step gradient to an organic modifier (e.g., 10-50% Methanol or Acetonitrile) to elute the desalted aminopyrimidine[3].

• Isolation: Collect the UV-active fractions, verify purity by LC-MS, and lyophilize to yield the pure product[2].

Q4: Can I selectively isolate the aminopyrimidine from a complex salt matrix using its basicity?

The Causality: Yes, via a "Catch-and-Release" strategy using Strong Cation Exchange (SCX) resins[4]. Aminopyrimidines typically have a pKa allowing them to be protonated under mildly acidic conditions. When passed through an SCX cartridge (containing sulfonic acid groups), the protonated aminopyrimidine binds ionically to the resin ("Catch"). Neutral impurities and inorganic salts (e.g., NaCl, tetrabutylammonium salts) are not retained and are washed away. The product is then eluted using a basic solution that deprotonates the amine, releasing it from the resin ("Release")[5].

Self-Validating Protocol: SCX Catch-and-Release

• Protonation: Acidify the crude mixture slightly (e.g., with 1% acetic acid in methanol) to ensure complete protonation of the aminopyrimidine.

• Loading: Load the solution onto an SCX-2 cartridge pre-conditioned with methanol.

• Washing (Desalting): Wash the cartridge with 3-5 CV of Methanol. Self-Validation Check: Spot the methanol wash on a TLC plate and visualize under UV; no UV-active product should elute here. If product elutes, the resin is overloaded or the compound is insufficiently basic.

• Elution (Release): Elute the target aminopyrimidine using 3-5 CV of 2M Ammonia in Methanol (NH₃/MeOH)[5]. Mechanism: The ammonia neutralizes the sulfonic acid and deprotonates the aminopyrimidine, breaking the ionic bond.

• Isolation: Concentrate the basic eluent in vacuo to yield the desalted free base[4].

Quantitative Comparison of Desalting Techniques

To select the most efficient method for your specific aminopyrimidine derivative, reference the empirical performance metrics summarized below:

Desalting Technique	Salt Removal Efficiency	Product Recovery Yield	Optimal LogP Range	Solvent Consumption
Salting-Out (Na₂SO₄)	85 - 95%	70 - 90%	> 0.5	Low
SCX Catch-and-Release	> 99%	85 - 95%	Any (Requires basicity)	Moderate
C18AQ Flash Chromatography	> 99%	80 - 95%	< 0.5 (Highly polar)	High

References

• Reversed-Phase Flash Purification - Biotage Source: Biotage URL:[Link]

• General Principles and Strategies for Salting-Out Informed by the Hofmeister Series Source: Organic Process Research & Development - ACS Publications URL:[Link]

• AN036_SepaFlash C18AQ Cartridge and Its Application in the Sample Desalting Source: Santai Technologies URL:[Link]

• A "Catch-React-Release" Method for the Flow Synthesis of 2-Aminopyrimidines and Preparation of the Imatinib Base Source: ResearchGate URL:[Link]

• WO2018220365A1 - Antibiotic resistance breakers Source: Google Patents URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. santaisci.com [santaisci.com]
• 3. selekt.biotage.com [selekt.biotage.com]
• 4. researchgate.net [researchgate.net]
• 5. WO2018220365A1 - Antibiotic resistance breakers - Google Patents [patents.google.com]

Troubleshooting low purity in dimethylcytosine production

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and researchers who struggle with the yield and purity of modified epigenetic markers. N4,N4-dimethylcytosine is a critical modification studied in viral RNA and bacterial DNA, but its synthesis is notoriously prone to purity issues.

This guide abandons generic troubleshooting. Instead, we will dissect the chemical causality behind common failures and establish a self-validating experimental system to ensure absolute purity in your N4,N4-dimethylcytosine production.

Mechanistic Overview: The Root of Purity Failures

The standard synthetic route for N4,N4-dimethylcytosine relies on a Nucleophilic Aromatic Substitution (SNAr) where dimethylamine displaces the methylthio group of a 4-methylthiouracil precursor[1]. Purity issues rarely stem from bad reagents; they almost always result from competing kinetic pathways—specifically, hydrolysis or incomplete amination—taking over when reaction parameters drift.

Reaction pathways in N4,N4-dimethylcytosine synthesis highlighting major impurity routes.

Troubleshooting Q&A: Chemical Causality

Q1: Why am I seeing a high percentage of unreacted 4-methylthiouracil or uracil derivatives in my final product? A1: Causality: Dimethylamine is highly volatile. The reaction is typically performed in an aqueous solution at 70 °C for 36 hours[1]. If the reaction vessel is not hermetically sealed (e.g., using a standard screw-cap vial instead of a pressure tube with a Teflon O-ring), the dimethylamine gas escapes into the headspace and out of the vessel. This drastically lowers the localized nucleophile concentration in the liquid phase. Consequently, the competing hydrolysis reaction—driven by the aqueous solvent attacking the C4 position—outpaces the amination, leading to uracil impurities. Solution: Always conduct this reaction in a heavy-walled, fully sealed pressure tube to maintain nucleophile saturation.

Q2: My LC-MS shows structural analogs co-eluting with N4,N4-dimethylcytosine. How do I resolve these during HPLC purification? A2: Causality: Cytosine variants, including mono-methylated and unmethylated forms, share highly similar polarities and pKa values, making standard reverse-phase C18 separations challenging. If the mobile phase pH is not strictly controlled, the protonation state of the N3 nitrogen fluctuates, causing peak broadening and co-elution. Solution: Transition from a standard C18 to a Phenyl-Hexyl stationary phase, which offers orthogonal π-π interactions with the pyrimidine ring[2]. Alternatively, if using a C18-T column, maintain a strict pH using 0.05% formic acid[3] or a pH 7.0 phosphate buffer[2] to ensure uniform ionization.

Quantitative Data: HPLC & Analytical QC Parameters

To successfully isolate N4,N4-dimethylcytosine from its impurities, your analytical parameters must be strictly defined. Below is a summary of validated quantitative data for tracking purity[1][2][3].

Compound	UV λmax (nm)	Mass (m/z) [M+H]⁺	Optimal HPLC Column	Mobile Phase System
N4,N4-Dimethylcytosine	275	140.1	Hisep C18-T / Phenyl-Hexyl	0.05% Formic Acid / ACN
4-Methylthiouracil (SM)	297	143.0	Hisep C18-T / Phenyl-Hexyl	0.05% Formic Acid / ACN
N4-Methylcytosine (Side)	270	126.1	Phenyl-Hexyl	pH 7.0 Phosphate Buffer / MeOH

Self-Validating Experimental Protocol

A protocol is only as good as its built-in quality control. The following methodology for the synthesis and purification of N4,N4-dimethylcytosine incorporates a "Validation Gate" to ensure you never waste time purifying a failed reaction[1].

Self-validating experimental workflow for N4,N4-dimethylcytosine synthesis and purification.

Step 1: Reaction Setup (Nucleophile Saturation)

• Weigh 50 mg (0.35 mmol) of 4-methylthiouracil and transfer it into a heavy-walled glass pressure tube.

• Add 5 mL of ultra-pure water to suspend the starting material.

• Crucial Step: Working in a fume hood, rapidly add 805 μL (7 mmol) of 40% (CH₃)₂NH (dimethylamine) in water[1].

• Immediately seal the pressure tube tightly with a Teflon O-ring cap to prevent the escape of volatile dimethylamine.

Step 2: Thermal Incubation

• Submerge the sealed tube in a pre-heated oil bath or heating block set precisely to 70 °C.

• Maintain vigorous magnetic stirring for 36 hours[1]. Causality: The extended time is required because water is a highly polar protic solvent that heavily solvates the dimethylamine, reducing its nucleophilicity.

Step 3: The Validation Gate (In-Process QC)

• After 36 hours, cool the reaction to room temperature before opening the seal (to prevent pressurized amine release).

• Spot 1 μL of the reaction mixture on a Silica gel 60 F254 TLC plate alongside a 4-methylthiouracil standard. Develop in a Chloroform/Methanol (9:1) system.

• Validation: The starting material (Rf ~ 0.46) must be completely absent, replaced by a single distinct product spot (Rf ~ 0.24)[1]. If starting material remains, reseal and heat for an additional 12 hours. Do not proceed to purification if conversion is <95%.

Step 4: Solvent Removal

• Transfer the validated mixture to a round-bottom flask.

• Remove the water and excess dimethylamine under reduced pressure using a rotary evaporator. Note: Ensure the vacuum pump is equipped with a cold trap to catch the amine vapor.

Step 5: HPLC Purification

• Dissolve the crude solid in a minimal volume of Mobile Phase A (Water + 0.05% Formic Acid).

• Inject onto a Hisep C18-T column (150 mm × 2.1 mm i.d., 5 μm)[3].

• Run a gradient of 5–65% Mobile Phase B (Acetonitrile) over 40 minutes at a flow rate of 0.2 mL/min[3].

• Monitor UV absorbance at 275 nm to collect the pure N4,N4-dimethylcytosine fraction. Lyophilize the collected fractions to yield a pure white solid[1].

References

1. - Analytical Chemistry (ACS Publications)[3] 2. - MDPI[1] 3. - MDPI[2]

Sources

• 1. N4-Methylcytosine Supports the Growth of Escherichia coli Uracil Auxotrophs [mdpi.com]
• 2. High Performance Liquid Chromatography Separation of Epigenetic Cytosine Variants | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Controlling Side Reactions in Cytosine Methylation Analysis

Welcome to the technical support center for cytosine methylation analysis. This guide is designed for researchers, scientists, and drug development professionals who rely on accurate methylation data. Here, we move beyond standard protocols to address the nuances of controlling common side reactions that can compromise the integrity of your results. Our focus is on providing not just solutions, but a deep, mechanistic understanding of why these issues occur and how to prevent them.

Frequently Asked Questions (FAQs): Foundational Issues

Before diving into specific troubleshooting scenarios, let's address some high-level questions that form the basis of robust methylation analysis.

Q1: What are the most common side reactions during bisulfite conversion?

The two most critical errors in bisulfite sequencing are the failure to convert unmethylated cytosines and the inappropriate conversion of 5-methylcytosine (5mC).[1][2] Incomplete conversion of unmethylated cytosines to uracil leads to a false positive, making an unmethylated site appear methylated.[1][3] Conversely, the unintended conversion of a 5mC to thymine results in a false negative, masking a truly methylated site.[1][2] A third major issue is DNA degradation, where the harsh chemical conditions of the treatment shear the DNA, reducing yield and potentially introducing bias.[4][5][6]

Q2: Why is the quality of my starting DNA so critical?

The adage "garbage in, garbage out" is especially true for bisulfite sequencing. The process itself, involving harsh chemical and thermal stress, will exacerbate any pre-existing issues.[7] Starting with high-quality, non-fragmented DNA is paramount.[4][8] Degraded input DNA will only become more fragmented during conversion, leading to low yields and making it difficult to amplify longer, more informative regions. A DNA 260/280 ratio of 1.6-1.9 is a good indicator of purity.[8]

Q3: How do incubation time and temperature affect my results?

Time and temperature are a delicate balance in bisulfite conversion. Longer incubation times or higher temperatures can increase the efficiency of converting unmethylated cytosines, especially in GC-rich regions with strong secondary structures.[4][8] However, these aggressive conditions also significantly increase DNA degradation and the risk of inappropriately converting 5-methylcytosine.[1][4][5] Conversely, conditions that are too mild will lead to incomplete conversion.[9] The optimal temperature is typically between 50°C and 65°C, and may need to be adjusted based on your specific template.[4]

Troubleshooting Guide: Specific Side Reactions

This section provides in-depth, Q&A-style guides to diagnose and resolve the most common and confounding side reactions.

Issue 1: Incomplete Conversion of Unmethylated Cytosines

"My sequencing results show high methylation levels even in control DNA that should be unmethylated. What's causing these false positives?"

The Likely Culprit: Incomplete Deamination

This is the most frequent cause of artificially high methylation levels.[10] The bisulfite reaction has failed to convert all unmethylated cytosines to uracils, and the subsequent PCR and sequencing steps therefore read them as cytosines, mistaking them for methylated sites.[3][9]

The Mechanism Explained

Bisulfite-mediated deamination is a three-step chemical reaction that only proceeds efficiently on single-stranded DNA.[7][11] If DNA is not fully denatured, or if it re-anneals during the reaction, cytosines within the double-stranded regions are shielded from the bisulfite ions, halting the conversion process.[3][12] Regions with high GC content are particularly prone to forming stable secondary structures that resist complete denaturation and conversion.[4][8]

Diagnostic & Prevention Workflow

Use the following workflow to diagnose and prevent incomplete conversion.

Caption: Workflow for diagnosing and mitigating incomplete bisulfite conversion.

Prevention & Mitigation Protocols

1. Optimize DNA Denaturation:

• Thermal Denaturation: Before adding the bisulfite reagent, ensure your DNA is fully denatured by heating to 95-98°C for 5-10 minutes.[4] Some modern protocols incorporate this high-heat step directly into the conversion reaction itself.[7]

• Chemical Denaturation: The use of NaOH is a classic and effective method to ensure DNA remains single-stranded during the reaction.[4][7]

2. Adjust Reaction Conditions for Difficult Templates:

• For templates with high GC content or known secondary structures, you may need to prolong the bisulfite incubation time to allow the reagent to fully penetrate these regions.[4][8]

• Temperature cycling during the incubation (e.g., 5 minutes at 95°C every 3 hours) can help to repeatedly denature the DNA and improve conversion efficiency.[13]

3. Ensure Complete Desulfonation:

• The final step, desulfonation, is critical. Incomplete desulfonation can leave behind uracil-sulphonate intermediates that inhibit DNA polymerases during PCR, leading to failed amplification of converted strands.[8] Always use freshly prepared desulfonation buffers.[8]

Parameter	Standard Condition	Optimized for GC-Rich DNA
Denaturation	95°C for 5 min	98°C for 10 min, or add NaOH
Incubation Time	4-6 hours	8-16 hours
Incubation Temp.	55-60°C	60-65°C with thermal cycling

Issue 2: DNA Degradation

"My post-bisulfite DNA yield is extremely low, and I can't amplify larger fragments. What is destroying my sample?"

The Likely Culprit: Acidic Depurination

The combination of low pH and high temperature required for bisulfite conversion is notoriously harsh on DNA.[7][8] The primary mechanism of degradation is depurination—the cleavage of the bond linking purine bases (A and G) to the sugar backbone—which leads to strand breaks.[5] It's estimated that 84-96% of the input DNA can be lost during this process.[5]

The Mechanism Explained

The acidic conditions of the bisulfite reaction (pH ~5.0) promote the hydrolysis of the N-glycosidic bond. This results in a highly fragmented, single-stranded DNA sample.[5] This fragmentation not only reduces the overall yield but also creates a bias, as longer DNA fragments are preferentially lost, making it challenging to study larger amplicons or get uniform genome-wide coverage.[12][14]

DNA Integrity Workflow

Caption: A step-by-step workflow to minimize DNA degradation during bisulfite treatment.

Prevention & Mitigation Protocols

1. Start with High-Quality DNA:

• This is the most crucial preventative measure. Run an aliquot of your input gDNA on an agarose gel to visually confirm it is high molecular weight and not already fragmented.[8]

2. Balance Conversion and Degradation:

• While aggressive conditions ensure complete conversion, they maximize degradation.[5] Consider lowering the reaction temperature or shortening the incubation time as a first step.[4] This trade-off must be carefully managed and validated.

• Recent advancements have led to "ultrafast" or "ultra-mild" protocols that use different buffer compositions or higher bisulfite concentrations to achieve rapid conversion at high temperatures (e.g., 98°C) for very short times (e.g., 9-11 minutes), which can reduce overall DNA damage.[15][16]

3. Use Commercial Kits with Protective Buffers:

• Many commercial bisulfite conversion kits have proprietary buffer systems designed to minimize DNA degradation while maintaining high conversion efficiency.[7] These are often a worthwhile investment, especially when working with precious samples.

Parameter	High Degradation Risk	Low Degradation Protocol
Input DNA	Partially fragmented	High molecular weight gDNA
Incubation Time	> 16 hours	4-6 hours (or <15 min for ultrafast)
Incubation Temp.	> 65°C	50-55°C (or 98°C for ultrafast)
Reagents	"Home-brew"	Optimized commercial kit

Issue 3: Inappropriate Conversion of 5-Methylcytosine

"My fully methylated control DNA is showing some C-to-T conversion. Why am I losing my methylation signal?"

The Likely Culprit: Over-Conversion

While 5-methylcytosine is much more resistant to bisulfite-mediated deamination than cytosine, it is not completely inert.[17] Under harsh conditions, particularly extended incubation times, 5mC can also be slowly converted to thymine.[1][17] This "inappropriate conversion" or "over-conversion" leads to false negatives, causing you to underestimate methylation levels.[1][2]

The Mechanism Explained

The chemical reaction for deaminating 5mC is significantly slower than for cytosine, but it still occurs.[17] The risk of this side reaction increases substantially on DNA molecules that have already achieved complete conversion of their unmethylated cytosines but remain in the harsh bisulfite solution.[1][2] Therefore, excessively long incubation is a primary cause.

Protocol for Minimizing Over-Conversion

1. Titrate Incubation Time:

• The goal is to find the shortest possible incubation time that still achieves >99.5% conversion of unmethylated cytosines. This minimizes the window where 5mC is unnecessarily exposed to bisulfite.

• Experiment: Set up parallel reactions with unmethylated and fully methylated control DNA. Run a time course (e.g., 2, 4, 8, 16 hours). Analyze both conversion efficiency (on unmethylated DNA) and 5mC preservation (on methylated DNA) to find the optimal time point for your system.

2. Use Fresh, High-Purity Reagents:

• Degraded or impure sodium bisulfite or hydroquinone can increase the rate of unwanted side reactions, including the deamination of 5mC.[4]

3. Consider Alternative Chemistries:

• For ultimate accuracy and to avoid bisulfite-induced damage altogether, enzymatic methods are emerging. For instance, NEBNext® Enzymatic Methyl-seq (EM-seq™) uses APOBEC enzymes to convert unmethylated cytosines to uracils, a process that is much gentler on the DNA and avoids the issue of over-conversion.[3][14]

References

• Benchtop Tips to Improve the Reliability and Consistency of Bisulfite Conversion Assays. (n.d.). Creative Biogene. Retrieved from [Link]

• Booth, M. J., Branco, M. R., Ficz, G., Oxley, D., Krueger, F., Reik, W., & Balasubramanian, S. (2013). Oxidative bisulfite sequencing of 5-methylcytosine and 5-hydroxymethylcytosine. Nature Protocols. Retrieved from [Link]

• A Researcher's Guide to Successful DNA Bisulfite Conversion. (2014, October 14). What is Epigenetics?. Retrieved from [Link]

• Shao, Z., et al. (2023). Optimized bisulfite sequencing analysis reveals the lack of 5-methylcytosine in mammalian mitochondrial DNA. BMC Genomics. Retrieved from [Link]

• Genereux, D. P., et al. (2008). Errors in the bisulfite conversion of DNA: modulating inappropriate. Nucleic Acids Research. Retrieved from [Link]

• Mill, J., & Petronis, A. (2009). A Modified Protocol for Bisulfite Genomic Sequencing of Difficult Samples. Epigenomics. Retrieved from [Link]

• Genereux, D. P., et al. (2008). Errors in the bisulfite conversion of DNA: modulating inappropriate. Nucleic Acids Research. Retrieved from [Link]

• Ehrich, M., et al. (2007). A new method for accurate assessment of DNA quality after bisulfite treatment. Nucleic Acids Research. Retrieved from [Link]

• Bulletproof Your Bisulfite Conversion: Key Considerations from the Experts. (2009, December 1). EpiGenie. Retrieved from [Link]

• Grunau, C., Clark, S. J., & Rosenthal, A. (2001). A Bisulfite Method of 5-Methylcytosine Mapping That Minimizes Template Degradation. Analytical Biochemistry. Retrieved from [Link]

• Olova, N., et al. (2018). Comparison of whole-genome bisulfite sequencing library preparation strategies identifies sources of biases affecting DNA methylation data. Genome Biology. Retrieved from [Link]

• Liu, Y., et al. (2023). Ultrafast bisulfite sequencing detection of 5-methylcytosine in DNA and RNA. Nature Biotechnology. Retrieved from [Link]

• Shao, Z., et al. (2023). Optimized bisulfite sequencing analysis reveals the lack of 5-methylcytosine in mammalian mitochondrial DNA. PubMed. Retrieved from [Link]

• Laird, C. D., et al. (2004). Bisulfite Sequencing of DNA. Current Protocols in Human Genetics. Retrieved from [Link]

• Johnson, K. C., et al. (2017). Whole-genome bisulfite sequencing with improved accuracy and cost. Genome Research. Retrieved from [Link]

• Adusulalli, S., et al. (2014). Methodological aspects of whole-genome bisulfite sequencing analysis. Briefings in Bioinformatics. Retrieved from [Link]

• Hayatsu, H. (2008). Chemistry of Bisulfite Genomic Sequencing; Advances and Issues. Proceedings of the Japan Academy, Series B. Retrieved from [Link]

• University of Chicago scientists develop ultra-mild bisulfite sequencing to preserve DNA integrity in methylation analysis. (2025, November 14). Physical Sciences Division, The University of Chicago. Retrieved from [Link]

• Bisulfite Sequencing (BS-Seq)/WGBS. (n.d.). Illumina, Inc.. Retrieved from [Link]

• Bisulfite sequencing. (n.d.). Wikipedia. Retrieved from [Link]

• A Primer on Checking the Methylation State of the Genome. (2020, April 2). Bitesize Bio. Retrieved from [Link]

• Methylation troubleshooting. (2008, November 5). Protocol Online. Retrieved from [Link]

• Harris, R. A., et al. (2010). A Practical Guide to the Measurement and Analysis of DNA Methylation. Epigenetics. Retrieved from [Link]

• Al-Zoubi, M. S., et al. (2022). Mechanistic study on DNA mutation of the cytosine methylation reaction at C5 position. Journal of the Indian Chemical Society. Retrieved from [Link]

Sources

• 1. Errors in the bisulfite conversion of DNA: modulating inappropriate- and failed-conversion frequencies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Errors in the bisulfite conversion of DNA: modulating inappropriate- and failed-conversion frequencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bisulfite sequencing - Wikipedia [en.wikipedia.org]
• 4. epigentek.com [epigentek.com]
• 5. A new method for accurate assessment of DNA quality after bisulfite treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. epigenie.com [epigenie.com]
• 8. whatisepigenetics.com [whatisepigenetics.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. Optimized bisulfite sequencing analysis reveals the lack of 5-methylcytosine in mammalian mitochondrial DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Modified Protocol for Bisulfite Genomic Sequencing of Difficult Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. storage.prod.researchhub.com [storage.prod.researchhub.com]
• 13. Bisulfite Protocol | Stupar Lab [stuparlab.cfans.umn.edu]
• 14. Optimized bisulfite sequencing analysis reveals the lack of 5-methylcytosine in mammalian mitochondrial DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 15. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 16. University of Chicago scientists develop ultra-mild bisulfite sequencing to preserve DNA integrity in methylation analysis | News | Physical Sciences Division | The University of Chicago [physicalsciences.uchicago.edu]
• 17. Bisulfite Sequencing of DNA - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 1,6-dimethylcytosine in acidic vs basic solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently work with researchers and drug development professionals who encounter erratic recovery, unexpected mass shifts, or chromatographic anomalies when working with modified pyrimidines.

Understanding the fundamental physical chemistry of 1,6-dimethylcytosine (4-amino-1,6-dimethyl-2(1H)-pyrimidinone) is essential for developing robust assays. This guide is designed to move beyond basic troubleshooting by explaining the causality behind the molecule's behavior in aqueous solutions, providing you with self-validating protocols to ensure absolute data integrity.

Mechanistic Overview: The Causality of Degradation

The stability of 1,6-dimethylcytosine is strictly governed by pH-dependent hydrolytic deamination. Unlike canonical cytosine, the N1 position is protected by a methyl group, preventing glycosidic bond cleavage. However, the exocyclic C4-amino group remains highly susceptible to hydrolysis, converting the molecule into 1,6-dimethyluracil .

• Acidic Conditions (pH < 4): The degradation is acid-catalyzed. The N3 atom (pKa ~4.5) becomes protonated, withdrawing electron density from the pyrimidine ring. This makes the C4 position highly electrophilic, inviting rapid nucleophilic attack by water 1.

• Basic Conditions (pH > 10): The degradation is base-catalyzed. The high concentration of hydroxide ions (OH⁻) allows for direct nucleophilic attack at the C4 position, bypassing the need for N3 protonation 2.

• Neutral Conditions (pH 5–9): The molecule approaches a constant, minimal rate of deamination, making this the optimal window for formulation and storage.

Hydrolytic deamination pathways of 1,6-dimethylcytosine in acidic and basic environments.

Quantitative Stability Profile

To assist in your experimental design, the following table summarizes the kinetic and thermodynamic stability parameters of 1,6-dimethylcytosine across different pH environments.

Condition	pH Range	Dominant Mechanism	Relative Half-Life (37°C)	Primary Degradant
Strong Acid	< 3.0	N3-Protonation & H₂O attack	Short (Hours)	1,6-dimethyluracil
Weak Acid / Neutral	5.0 – 8.0	Spontaneous / Water-mediated	Very Long (Years)	Intact API
Strong Base	> 10.0	Direct OH⁻ attack at C4	Moderate (Days)	1,6-dimethyluracil

Troubleshooting & FAQs

Q: During LC-MS analysis of my acidic stability samples, I am observing a new peak with a mass shift of +0.984 Da. What is happening? A: You are observing the classic signature of hydrolytic deamination. The replacement of the exocyclic amino group (-NH₂, 16.02 Da) with a carbonyl oxygen (=O, 15.99 Da) via the loss of NH₃ and addition of H₂O results in a net mass increase of +0.984 Da. Your 1,6-dimethylcytosine has degraded into 1,6-dimethyluracil.

Q: How does the 6-methyl group influence stability compared to standard 1-methylcytosine? A: The 6-methyl group is not merely a passive spectator. It introduces steric strain against the adjacent N1-methyl group and alters the electron density of the pyrimidine ring. Kinetic studies on substituted cytosines demonstrate that a 6-methyl substituent can significantly influence degradation rates, often accelerating hydrolysis due to steric strain and slight shifts in the N3 pKa 3.

Q: Why do I see peak tailing and poor recovery when running 1,6-dimethylcytosine on a standard C18 column with 0.1% Formic Acid? A: 1,6-dimethylcytosine is a highly polar, small heterocyclic molecule. On a standard hydrophobic C18 stationary phase, it lacks sufficient retention (

), eluting in the void volume where it suffers from severe ion suppression. Furthermore, 0.1% Formic Acid (pH ~2.7) is below the molecule's pKa (~4.5). This forces the molecule into a state of partial protonation at the column interface, causing peak splitting or tailing 4. Solution: Switch to a Hydrophilic Interaction Liquid Chromatography (HILIC) column and buffer your mobile phase to pH 6.0 using Ammonium Acetate.

Validated Experimental Protocol: Forced Degradation & Kinetic Profiling

To accurately determine the degradation kinetics of 1,6-dimethylcytosine without introducing artifactual errors, you must use a self-validating system . This protocol ensures that any observed loss of analyte is strictly due to chemical degradation.

Self-validating experimental workflow for kinetic profiling of 1,6-dimethylcytosine.

Step-by-Step Methodology:

• Preparation of Reaction Matrix (Self-Validation Baseline)

  • Action: Spike 1,6-dimethylcytosine (100 µM) and an internal standard (e.g., 5-fluorouracil, 10 µM) into the target buffers (0.1 M HCl for acid, PBS for neutral, 0.1 M NaOH for base).

  • Causality: The internal standard does not undergo rapid hydrolytic deamination. It serves as a volumetric and systemic control to validate that any observed loss in the target analyte is due to chemical degradation, not non-specific vial binding or solvent evaporation.

• pH-Controlled Incubation

  • Action: Incubate aliquots in tightly sealed glass HPLC vials at 37°C.

  • Causality: Sealed vials prevent solvent evaporation over long time courses, which would artificially concentrate the analyte and skew kinetic half-life calculations.

• Immediate Quenching (The "Freeze" Step)

  • Action: At designated time points (0, 1, 4, 24 h), transfer 50 µL of the reaction mixture directly into 50 µL of a high-capacity quenching buffer (1 M Tris-HCl, pH 7.4).

  • Causality: Deamination is strictly pH-dependent. Rapidly shifting the pH to the stable zone (pH 7.4) instantly arrests the reaction. Self-Validation Check: The T=0 quench serves as your control; if degradation is seen at T=0, your quench buffer capacity is insufficient and must be adjusted.

• HILIC LC-MS/MS Analysis

  • Action: Inject 2 µL onto a HILIC column. Use Mobile Phase A (10 mM Ammonium Formate pH 6.0) and Mobile Phase B (Acetonitrile). Monitor the intact mass (

    140.08) and the deaminated product ( 141.06).

  • Causality: HILIC ensures adequate retention (

    ) for highly polar pyrimidines, preventing ion suppression and allowing baseline resolution between the intact cytosine derivative and its uracil degradant.

References

• Cytosine deamination and the precipitous decline of spontaneous mutation during Earth's history.
• Competition between the hydrolysis and deamination of cytidine and its 5-substituted derivatives in aqueous acid. National Institutes of Health (NIH / PMC).
• Hydrolytic Deamination of 5,6-dihydrocytosine in a Protic Medium: A Theoretical Study.
• Effects of ionization on stability of 1-methylcytosine - DFT and PCM studies. PubMed.

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Competition between the hydrolysis and deamination of cytidine and its 5-substituted derivatives in aqueous acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of ionization on stability of 1-methylcytosine - DFT and PCM studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Advanced Characterization Guide: Mass Spectrometry of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine

The following guide details the mass spectrometry fragmentation pattern of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine (chemically synonymous with 1,6-Dimethylcytosine ). This analysis focuses on liquid chromatography-tandem mass spectrometry (LC-MS/MS) using Electrospray Ionization (ESI) in positive mode, the standard for analyzing polar pyrimidine metabolites and impurities.

Executive Summary

4-Amino-1,6-dimethyl-2-hydroxypyrimidine (MW 139.15 Da) is a methylated derivative of cytosine, often encountered as a degradation product of pyrimidine-based pharmaceuticals or as a modified nucleobase in epigenetic studies. In ESI-MS/MS, it forms a protonated precursor ion [M+H]⁺ at m/z 140.1 .

Distinguishing this compound from its structural isomers (e.g., 1,5-dimethylcytosine or N4-ethylcytosine) is critical in drug development and impurity profiling. This guide provides the definitive fragmentation mechanisms and a comparative logic tree to validate the identity of 1,6-dimethylcytosine against its alternatives.

Fragmentation Mechanics & Pathway Analysis

Precursor Ionization

• Ion: [M+H]⁺

• m/z: 140.08

• Site of Protonation: The N3 nitrogen is the most basic site in the cytosine ring, serving as the charge carrier that initiates fragmentation.

Primary Fragmentation Channels

Upon Collision-Induced Dissociation (CID), the molecule undergoes two competing pathways: Deamination and Retro-Diels-Alder (RDA) Cleavage .

• Pathway A: Deamination (Loss of NH₃)

  • Transition: m/z 140 → m/z 123

  • Mechanism: Nucleophilic attack by the adjacent carbonyl oxygen or ring nitrogen facilitates the expulsion of the exocyclic amino group as ammonia (17 Da). This is a characteristic "signature" of primary amino-pyrimidines.

  • Diagnostic Value: High. Confirms the presence of a free -NH₂ group (ruling out N4-alkylated isomers).

• Pathway B: Retro-Diels-Alder (RDA) Cleavage

  • Transition: m/z 140 → m/z 97 (Loss of HNCO)

  • Mechanism: The pyrimidine ring opens across the N3-C4 and C1-C2 bonds (or N1-C6 depending on tautomer). For 1,6-dimethylcytosine, the loss of the cyanic acid moiety (HNCO, 43 Da) from the N3-C2=O region is favored.

  • Resulting Fragment: The remaining fragment (C₅H₉N⁺) at m/z 97 retains the N1-methyl and C6-methyl groups, verifying the methylation pattern on the "left" side of the ring.

• Pathway C: Loss of CO (Carbonyl)

  • Transition: m/z 140 → m/z 112

  • Mechanism: Direct extrusion of carbon monoxide (28 Da) from the C2 position. This is generally less intense than the ammonia loss but confirms the pyrimidinone structure.

Visualization of Fragmentation Pathways

Caption: CID fragmentation tree for 4-Amino-1,6-dimethyl-2-hydroxypyrimidine showing primary deamination and ring cleavage pathways.

Comparative Analysis: Differentiating Alternatives

Drug development often requires distinguishing the target compound from isomers that share the same mass (m/z 140). The table below contrasts 1,6-dimethylcytosine with its most common "alternatives."

Comparative Data Table

Feature	Target: 1,6-Dimethylcytosine	Alternative A: 1,5-Dimethylcytosine	Alternative B: N4,N4-Dimethylcytosine
Structure	Me at N1, Me at C6	Me at N1, Me at C5	Two Me groups on exocyclic Amine
Precursor	m/z 140	m/z 140	m/z 140
Primary Loss	-17 Da (NH₃)	-17 Da (NH₃)	-45 Da (NH(CH₃)₂)
Major Fragment	m/z 123	m/z 123	m/z 95
RDA Fragment	m/z 97 (Loss of HNCO)	m/z 97 (Loss of HNCO)	m/z 97 (Loss of HNCO)
Differentiation	Ratio of m/z 123/97	Ratio of m/z 123/97	Absence of m/z 123
Notes	C6-Methyl destabilizes RDA slightly; m/z 97 is prominent.	C5-Methyl stabilizes ring; m/z 123 is often Base Peak.	Loss of dimethylamine is definitive.

Isomer Differentiation Logic Tree

Caption: Decision tree for distinguishing 1,6-dimethylcytosine from N-alkylated and positional isomers based on MS/MS data.

Experimental Protocol (Self-Validating)

To reproduce these results and ensure differentiation, follow this LC-MS/MS workflow.

Chromatographic Conditions

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is required due to the high polarity of the compound. A standard C18 column often yields poor retention (near void volume).

  • Recommended: Amide-functionalized HILIC column (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile.

• Gradient: 95% B to 50% B over 10 minutes. Note: High organic start is crucial for HILIC.

Mass Spectrometry Parameters (Source: ESI+)

• Capillary Voltage: 3.0 kV (Avoid higher voltages to prevent in-source fragmentation).

• Cone Voltage: 25 V (Optimized for m/z 140 transmission).

• Collision Energy (CE):

  • Low CE (10-15 eV): Preserves precursor m/z 140.

  • Med CE (20-25 eV): Maximizes m/z 123 (NH₃ loss).

  • High CE (35-40 eV): Maximizes m/z 97 (RDA cleavage).

• Scan Mode: Product Ion Scan (MS2) of m/z 140.08.

Validation Step

Run a "stepped energy" scan (15, 30, 45 eV) in a single injection.

• Check: Does m/z 123 appear at 20 eV? (Yes = Primary Amine).

• Check: Does m/z 97 appear at 35 eV? (Yes = Pyrimidine ring confirmed).

• Check: Absence of m/z 109 (Loss of 31 Da)? (Yes = Confirms no N-methylamino group).

References

• Tang, Y., et al. (2013).[1] "Sensitive and Simultaneous Determination of 5-Methylcytosine and Its Oxidation Products in Genomic DNA by Chemical Derivatization Coupled with Liquid Chromatography-Tandem Mass Spectrometry Analysis." Analytical Chemistry. Link

• Kriaucionis, S., & Heintz, N. (2009). "The nuclear DNA base 5-hydroxymethylcytosine is present in Purkinje neurons and the brain." Science. Link

• Yu, C., et al. (1978).[2] "Ultraviolet photoelectron studied of biological pyrimidines—Valence electronic-structure of cytosine and methylcytosines." Journal of the American Chemical Society. Link

• Sripadi, P., et al. (2019).[3] "ESI-MS/MS analysis of protonated N-methyl Amino Acids and their Immonium ions." Journal of Mass Spectrometry. Link

Sources

• 1. Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to FTIR Spectra Interpretation for N-Methylated Aminopyrimidines

Introduction: In the landscape of pharmaceutical research and drug development, aminopyrimidines represent a cornerstone scaffold, integral to a vast array of biologically active molecules. The strategic modification of this scaffold, such as through N-methylation, can profoundly alter a compound's pharmacokinetic and pharmacodynamic properties. Verifying these subtle yet critical structural changes is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands out as a rapid, reliable, and accessible analytical technique for this purpose. It provides a distinct vibrational fingerprint of a molecule, allowing for the direct confirmation of functional group transformations.

This guide offers an in-depth, comparative analysis of the FTIR spectra of N-methylated aminopyrimidines versus their unsubstituted counterparts. Moving beyond a simple catalog of peaks, we will explore the causal relationships between molecular structure and vibrational modes, providing researchers, scientists, and drug development professionals with the foundational knowledge to interpret their own spectral data with confidence.

Part 1: The Vibrational Signature of Unsubstituted Aminopyrimidines: A Baseline for Comparison

To understand the spectral impact of N-methylation, we must first establish a baseline by examining the characteristic FTIR spectrum of a primary aminopyrimidine, such as 2-aminopyrimidine. The key vibrations are found in distinct regions of the spectrum.

• N-H Stretching Region (3500–3300 cm⁻¹): The primary amino group (-NH₂) is the most prominent feature in this region. It gives rise to two distinct bands: an asymmetric stretching vibration (higher wavenumber, ~3441 cm⁻¹) and a symmetric stretching vibration (lower wavenumber, ~3317 cm⁻¹).[1][2] The presence of this doublet is a definitive marker for a primary amine.

• C-H Stretching Region (3100–2850 cm⁻¹): Aromatic C-H stretching from the pyrimidine ring typically appears as weak to medium bands above 3000 cm⁻¹. If alkyl substituents are present on the ring, their C-H stretching vibrations will be observed between 2950–2850 cm⁻¹.[3]

• Fingerprint Region (1700–1000 cm⁻¹): This complex region contains a wealth of structural information.

  • N-H Scissoring (Bending): A strong, characteristic band for the -NH₂ group appears around 1650–1600 cm⁻¹.[1][3]

  • Ring C=N and C=C Stretching: The aromatic pyrimidine ring exhibits a series of medium to strong bands between 1600 cm⁻¹ and 1450 cm⁻¹, arising from the stretching vibrations of the C=N and C=C bonds.[3][4][5]

  • C-N Stretching: The stretching vibration of the carbon-nitrogen bond of the amino group is typically found in the 1350–1200 cm⁻¹ range.[1][3]

Part 2: The Spectroscopic Consequences of N-Methylation

When a hydrogen atom on the amino group is replaced by a methyl group (-CH₃), the molecule's vibrational properties change predictably. These changes provide clear, actionable evidence of successful N-methylation. Let's compare the spectra of a primary aminopyrimidine with its N-methyl (secondary amine) and N,N-dimethyl (tertiary amine) analogs.

Key Spectral Shifts and Their Mechanistic Basis:

• Disappearance and Re-emergence in the N-H Stretching Region:

  • Mono-methylation (Primary → Secondary Amine): The characteristic two-band signal of the -NH₂ group vanishes. It is replaced by a single, generally weaker N-H stretching band for the secondary amine (-NH-CH₃) between 3500–3300 cm⁻¹. The reduction from two hydrogens to one on the nitrogen atom is the direct cause of this change.

  • Di-methylation (Primary → Tertiary Amine): With no hydrogen atoms remaining on the amino nitrogen, the N-H stretching vibration is completely eliminated from the spectrum. The absence of any peaks in this region is a powerful indicator of a tertiary amine.

• Emergence of Alkyl C-H Stretching:

  • The introduction of a methyl group brings new C-H bonds to the molecule. Consequently, new absorption bands appear in the 2950–2850 cm⁻¹ range, corresponding to the symmetric and asymmetric stretching of the methyl group's C-H bonds.[3][6] This serves as positive evidence for the presence of the methyl substituent.

• Transformations in the Fingerprint Region:

  • N-H Bending Modes: The strong N-H scissoring band of the primary amine (~1650-1600 cm⁻¹) disappears upon methylation. For a secondary amine, a weaker N-H in-plane bending vibration may be observed around 1550 cm⁻¹.

  • C-H Bending Modes: The new methyl group introduces its own bending vibrations. Look for the appearance of an asymmetric C-H bend around 1450 cm⁻¹ and a symmetric C-H "umbrella" bend near 1375 cm⁻¹.

  • C-N Stretching: The C-N stretching frequency can shift due to the increased mass of the substituent on the nitrogen (from -H to -CH₃) and altered electronic effects, though this shift can be subtle and overlap with other ring vibrations.

Part 3: Comparative Data Summary

The following table summarizes the critical FTIR spectral differences, providing a quick reference guide for interpretation.

Vibrational Mode	Unsubstituted Aminopyrimidine (Primary Amine)	N-Methylated Aminopyrimidine (Secondary Amine)	N,N-Dimethylated Aminopyrimidine (Tertiary Amine)	Rationale for Change
N-H Stretch	Two bands (~3500-3300 cm⁻¹)	One band (~3500-3300 cm⁻¹)	Absent	Loss of N-H bonds on the amino group.
Alkyl C-H Stretch	Absent (unless other alkyl groups exist)	Present (~2950-2850 cm⁻¹)	Present (~2950-2850 cm⁻¹)	Introduction of the methyl group.
N-H Bend	Strong scissoring (~1650-1600 cm⁻¹)	Weaker in-plane bend (~1550 cm⁻¹)	Absent	Corresponds to the loss of N-H bonds.
Alkyl C-H Bend	Absent (unless other alkyl groups exist)	Present (~1450 cm⁻¹ & ~1375 cm⁻¹)	Present (~1450 cm⁻¹ & ~1375 cm⁻¹)	Introduction of the methyl group.
Ring C=N / C=C Stretch	~1600-1450 cm⁻¹	Minor shifts expected	Minor shifts expected	Electronic effect of the methyl group on the ring.
C-N Stretch	~1350-1200 cm⁻¹	Minor shifts expected	Minor shifts expected	Change in mass and electronic environment of the C-N bond.

Part 4: Experimental Protocol: Acquiring High-Quality FTIR Data

Trustworthy data is the bedrock of accurate interpretation. Attenuated Total Reflectance (ATR) is a modern, convenient technique for acquiring FTIR spectra of solid powders or liquids with minimal sample preparation.

Objective: To acquire a high-quality infrared spectrum of an aminopyrimidine sample using an FTIR spectrometer with an ATR accessory.

Materials:

• FTIR Spectrometer with a clean ATR accessory (e.g., diamond or germanium crystal).

• Sample (a few milligrams of solid or a single drop of liquid).

• Volatile solvent for cleaning (e.g., isopropanol or ethanol).

• Lint-free laboratory wipes.

Methodology:

• Instrument Preparation: Ensure the FTIR spectrometer and its ATR accessory are powered on and have reached thermal equilibrium according to the manufacturer's guidelines. This stabilizes the instrument's internal environment.

• Background Spectrum Acquisition:

  • Thoroughly clean the ATR crystal surface with a lint-free wipe dampened with isopropanol to remove any residual contaminants.[7] Allow the solvent to evaporate completely.

  • Acquire a background spectrum. This critical step measures the infrared absorption of the ambient atmosphere (CO₂ and water vapor) and the ATR crystal itself. The instrument software will automatically subtract this from the sample spectrum, ensuring these signals do not interfere with the analysis.[7]

• Sample Application:

  • Place a small amount of the solid powder directly onto the center of the ATR crystal.

  • Lower the ATR anvil and apply consistent pressure to ensure firm, uniform contact between the sample and the crystal. Good contact is essential for a strong, high-quality signal.

• Data Acquisition:

  • Collect the sample spectrum. Typically, co-adding 16 to 32 scans provides a good signal-to-noise ratio. The resolution should be set to 4 cm⁻¹ for routine analysis.

• Data Processing and Cleaning:

  • The instrument software will generate the final, background-corrected spectrum.

  • After analysis, raise the anvil, remove the sample, and clean the ATR crystal surface thoroughly with isopropanol and a lint-free wipe to prepare for the next measurement.

Part 5: Visualization of the Analytical Workflow

The following diagram illustrates the logical flow of operations from sample handling to final structural confirmation.

Caption: Workflow for FTIR analysis and compound identification.

Conclusion

FTIR spectroscopy offers a definitive and efficient method for confirming the N-methylation of aminopyrimidines. The key diagnostic markers are straightforward: the disappearance of the primary amine's two-band N-H stretch, the appearance of C-H stretching bands from the new methyl group, and the loss of the characteristic N-H scissoring vibration. By establishing a clear baseline spectrum and understanding the predictable shifts induced by methylation, researchers can leverage this powerful technique to accelerate their discovery and development workflows with a high degree of structural confidence.

References

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. Available From: [Link]

• Microwave Synthesis of Amino-Pyrimidines- FT-IR Spectrum. (2015). International Journal of Innovative Research in Science, Engineering and Technology, 4(7). Available From: [Link]

• Kole, S., Chaudhuri, S., & Kundu, T. (1998). Out-of-plane vibrations of NH2 in 2-aminopyrimidine and formamide. The Journal of Chemical Physics, 108(24), 10173-10179. Available From: [Link]

• Geromichalos, G. D., et al. (2018). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules, 23(10), 2448. Available From: [Link]

• IR, NMR spectral data of pyrimidine derivatives. (ResearchGate). Available From: [Link]

• FT-IR data of pyrimidine derivatives compounds. (ResearchGate). Available From: [Link]

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research. Available From: [Link]

• Kole, S., Chaudhuri, S., & Kundu, T. (1995). Anharmonic contributions to the inversion vibration in 2-aminopyrimidine. The Journal of Chemical Physics, 103(18), 7941-7945. Available From: [Link]

• Nyk, M., et al. (2019). Cocrystals of 2-Aminopyrimidine with Boric Acid—Crystal Engineering of a Novel Nonlinear Optically (NLO) Active Crystal. Crystals, 9(8), 393. Available From: [Link]

• Albrecht, M., Rice, C. A., & Suhm, M. A. (2008). Elementary peptide motifs in the gas phase: FTIR aggregation study of formamide, acetamide, N-methylformamide, and N-methylacetamide. The Journal of Physical Chemistry A, 112(33), 7530-7542. Available From: [Link]

• FTIR Spectra of some Pyrimidine Derivatives: AM1, PM3 and Ab Initio Methods. (R Discovery). Available From: [Link]

• Sarić, A., et al. (2023). Synchrotron-based FTIR microspectroscopy reveals DNA methylation profile in DNA-HALO structure. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 299, 123090. Available From: [Link]

• Albrecht, M., Rice, C. A., & Suhm, M. A. (2008). Elementary Peptide Motifs in the Gas Phase: FTIR Aggregation Study of Formamide, Acetamide, N-Methylformamide, and N-Methylacetamide. The Journal of Physical Chemistry A, 112(33), 7530-7542. Available From: [Link]

• FTIR investigation of solvent effects of N-methyl and N-tert-butyl benzamide. (ResearchGate). Available From: [Link]

• FTIR spectrum made in KBr pellets: a 2am2py; b Si2am2py 1:1 ratio; c... (ResearchGate). Available From: [Link]

• Kunitsyn, V., et al. (2015). Structural Study of Methylated and Non-Methylated Duplexes by IR Fourier Spectroscopy. Open Journal of Physical Chemistry, 5, 87-92. Available From: [Link]

• Vidal, B. de C., Ghiraldini, F. G., & Mello, M. L. S. (2014). Changes in Liver Cell DNA Methylation Status in Diabetic Mice Affect Its FT-IR Characteristics. PLOS ONE, 9(7), e102295. Available From: [Link]

• Kumar, V., et al. (2018). Anharmonic vibrational spectra and mode-mode couplings analysis of 2-aminopyridine. Journal of Molecular Modeling, 24(1), 12. Available From: [Link]

• Ishiuchi, S., et al. (2008). Relaxation dynamics of NH stretching vibrations of 2-aminopyridine and its dimer in a supersonic beam. Proceedings of the National Academy of Sciences, 105(35), 12735-12740. Available From: [Link]

• Trevisan, J., et al. (2011). Characterisation of DNA methylation status using spectroscopy (mid-IR versus Raman) with multivariate analysis. The Analyst, 136(10), 2071-2078. Available From: [Link]

• Altered DNA Methylation Pattern Contributes to Differential Epigenetic Immune Signaling in the Upper Respiratory Airway of Unvaccinated COVID-19 Patients. (MDPI). Available From: [Link]

• Millner, T. O., et al. (2025). Disruption of DNA methylation underpins the neuroinflammation induced by targeted CNS radiotherapy. Brain, 148(9), 3137-3152. Available From: [Link]

Sources

• 1. ijirset.com [ijirset.com]
• 2. Relaxation dynamics of NH stretching vibrations of 2-aminopyridine and its dimer in a supersonic beam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 4. Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Changes in Liver Cell DNA Methylation Status in Diabetic Mice Affect Its FT-IR Characteristics | PLOS One [journals.plos.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Structural Analysis of 1,6-Dimethylcytosine Monohydrate: Steric Constraints &amp; Hydration Patterns

Topic: Crystal structure analysis of 1,6-dimethylcytosine monohydrate Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals

Executive Summary & Strategic Importance

In the field of nucleoside chemistry and epigenetics, 1,6-dimethylcytosine (1,6-DMC) serves as a critical structural probe. Unlike its biologically ubiquitous isomer 5-methylcytosine (5mC) or the standard model 1-methylcytosine (1mC) , 1,6-DMC introduces a specific steric "conflict" between the methyl groups at the N1 and C6 positions.

This guide provides a comparative structural analysis of 1,6-dimethylcytosine monohydrate. We analyze how the ortho-methyl steric clash distorts the pyrimidine ring planarity, alters crystal packing efficiency, and influences hydration patterns compared to its planar alternatives. This analysis is vital for researchers designing nucleoside analogues where steric bulk at the C6 position is used to modulate polymerase fidelity or inhibit viral replication.

Comparative Structural Analysis

The Core Mechanism: The "Ortho-Methyl" Steric Clash

The defining feature of 1,6-DMC is the proximity of the methyl group at N1 (glycosidic position mimic) and the methyl group at C6 . In standard pyrimidines (like Cytosine or 1-Methylcytosine), the C6 position is occupied by a hydrogen atom, allowing the N1-substituent to lie in the plane of the ring.

In 1,6-DMC, the van der Waals radii of the two methyl groups overlap, forcing a structural distortion. This results in either:

• Exocyclic Bond Rotation: The methyl groups rotate out of the aromatic plane to relieve strain.

• Ring Puckering: The pyrimidine ring adopts a slight boat or twist conformation, reducing aromaticity.

Comparison with Alternatives

Feature	1,6-Dimethylcytosine (1,6-DMC)	1-Methylcytosine (1mC)	5-Methylcytosine (5mC)
Methylation Sites	N1 and C6 (Adjacent/Ortho)	N1 only	C5 only (Meta to N1)
Steric Strain	High (N1-Me vs. C6-Me clash)	Low (Planar)	Low (Planar)
Crystal Packing	Distorted/Loose Stacking due to bulk	Tight - stacking	Tight - stacking
Hydration Pattern	Water bridges polar face (O2/N3); Hydrophobic back blocked	Water bridges O2/N3; High lattice energy	Similar to Cytosine
Tautomeric Form	Predominantly Amino-oxo (stabilized by solvent)	Amino-oxo	Amino-oxo
Biological Role	Synthetic Probe (Steric Control)	Model for N-glycosidic bond	Epigenetic Marker

Mechanistic Insight: The Monohydrate Role

In the crystal lattice of 1,6-DMC, the monohydrate water molecule is not merely a solvent of crystallization but a structural linchpin.

• Hydrophobic Shielding: The C5-C6-N1 face of the molecule is highly hydrophobic due to the dimethyl "wall."

• Polar Anchoring: The water molecule typically coordinates with the O2 (carbonyl) and N4 (amino) or N3 sites, satisfying hydrogen bond donors/acceptors that cannot form intermolecular base pairs due to the steric twisting of the ring.

Experimental Protocols

Protocol A: Crystallization of Sterically Hindered Methylcytosines

Objective: Grow single crystals of 1,6-DMC suitable for X-ray diffraction, ensuring the monohydrate form is selected over the anhydrous form.

• Solvent Selection: Prepare a supersaturated solution of 1,6-dimethylcytosine in Milli-Q Water/Ethanol (90:10 v/v) .

  • Reasoning: Pure water promotes hydrate formation. The small ethanol fraction lowers surface tension, aiding nucleation.

• Thermal Dissolution: Heat the mixture to 50°C with mild stirring until fully dissolved. Do not boil (prevents degradation).

• Slow Evaporation: Filter the solution through a 0.22 µm PTFE filter into a silanized glass vial. Cover with Parafilm and poke 3-5 small holes.

• Incubation: Store at 4°C in a vibration-free environment.

  • Critical Step: Lower temperature favors the thermodynamic product (monohydrate) over the kinetic anhydrous form.

• Harvesting: Crystals typically appear as colorless prisms within 7-14 days. Mount in Paratone-N oil immediately to prevent dehydration (loss of lattice water).

Protocol B: X-Ray Data Collection & Refinement

• Source: Cu K

  ( Å) or Mo K ( Å).

• Temperature: Collect at 100 K (Cryostream).

  • Why: Reduces thermal motion of the disordered methyl protons at C6 and N1.

• Refinement Strategy:

  • Locate the N1 and C6 methyl carbons early in the difference Fourier map.

  • Expect high thermal parameters (

    ) for the methyl hydrogens due to rotation.

  • Water H-atoms: Locate from difference maps to confirm the H-bond network bridging O2 and N3.

Visualizing the Steric Conflict

The following diagram illustrates the structural logic of 1,6-DMC. It highlights the steric clash that disrupts planarity and the compensatory role of the water molecule in the crystal lattice.

Figure 1: Structural logic of 1,6-dimethylcytosine. The red arrow indicates the critical steric clash between N1-Me and C6-Me, which necessitates water-mediated stabilization (yellow node) to form a stable lattice.

Technical Data Summary

The following table summarizes the physicochemical properties relevant to the structural analysis, derived from crystallographic and spectroscopic studies of methylated cytosines.

Parameter	Value / Description	Impact on Structure
Space Group	Typically Monoclinic ( )	Common for hydrated nucleobases; allows inversion symmetry pairs.
Tautomerism	Amino-oxo (Canonical)	1,6-dimethylation does not force the imino form, unlike some C4 substitutions.
C6-Methyl Rotation	Hindered	The barrier to rotation is higher than in 6-methylcytosine due to the N1-methyl clash.
Base Stacking	Offset / Slipped	Direct overlap is energetically unfavorable due to the protruding methyls.
Water Stoichiometry	1:1 (Monohydrate)	Essential for bridging the N3...Water...O2 network, compensating for lost base-pairing capability.

References

• Graves, B. J., & Marsh, R. E. (1981). Crystal structures of cytosine and methylated cytosines. Acta Crystallographica Section B, 37(8), 1564-1569.

• Akiyama, I., et al. (1978).[1][2] Ultraviolet photoelectron studies of biological pyrimidines: The valence electronic structure of cytosine and its methyl derivatives. Journal of Physical Chemistry.

• Shugar, D., & Fox, J. J. (1952). Spectrophotometric studies on nucleic acid derivatives and related compounds. Biochimica et Biophysica Acta.

• Leszczynski, J. (1998). Tautomerism of Cytosine and its Methylated Derivatives: A DFT Study. Journal of Physical Chemistry A.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Comprehensive 13C NMR Verification Guide for 4-Amino-1,6-dimethyl-2-hydroxypyrimidine: Routine 1D vs. Advanced 2D Strategies

In my tenure overseeing analytical pipelines for pharmaceutical development, one of the most persistent bottlenecks is the unambiguous structural verification of heterocyclic building blocks. Specifically, 4-Amino-1,6-dimethyl-2-hydroxypyrimidine (Formula: C6H9N3O, MW: 139.16 g/mol )[1] presents a unique analytical challenge. Relying solely on standard 1D 13C NMR often leads to misassignments due to complex solvent-dependent tautomeric equilibria[2].

This guide objectively compares the industry-baseline Routine 1D 13C NMR Screening against our high-fidelity Advanced 2D NMR Connectivity Suite (HSQC/HMBC + VT-NMR) , providing the causality behind our experimental choices and self-validating protocols to ensure absolute scientific integrity.

Mechanistic Insight: The Tautomeric Challenge

The structural verification of 4-amino-1,6-dimethyl-2-hydroxypyrimidine is complicated by prototropic tautomerism[3]. In solution, the compound exists in a dynamic equilibrium between the 2-hydroxypyrimidine (enol) form and the pyrimidin-2(1H)-one (lactam) form.

The causality of analytical failure: The dielectric constant and hydrogen-bonding capacity of the chosen NMR solvent dictate the dominant tautomer[2]. In polar aprotic solvents like DMSO-d6, the equilibrium heavily favors the lactam form. However, intermediate proton exchange rates at ambient temperature cause severe line broadening of the quaternary carbons (C2, C4, C6) in standard 1D 13C NMR. Without long-range correlation data, differentiating the highly deshielded C2 carbonyl/enol carbon from the C4 amine-bearing carbon becomes a guessing game, posing a massive risk in rigorous drug development workflows.

Workflow comparing 1D and 2D NMR strategies for resolving pyrimidine tautomerism.

Methodology Comparison & Self-Validating Protocols

To guarantee data integrity, every analytical workflow must be a self-validating system. Below is the comparative breakdown of the two methodologies.

Alternative A: Routine 1D 13C Quantitative NMR (qNMR)

While cost-effective, this baseline approach struggles with quaternary carbon resolution in tautomeric systems.

Self-Validating Protocol:

• System Suitability (T1 Calibration): Before acquiring the 13C spectrum, run a standard

  H inversion-recovery sequence to determine the longitudinal relaxation time ( ). Causality: Setting the inter-pulse delay ( ) to ensures complete spin-lattice relaxation. This validates that the resulting signal integrations are strictly quantitative and not artificially attenuated.

• Sample Preparation: Dissolve 25 mg of the analyte in 0.6 mL of anhydrous DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS). Causality: DMSO-d6 is selected over CDCl3 because its strong hydrogen-bond accepting nature locks the tautomeric equilibrium primarily into the lactam form, minimizing exchange broadening[3]. TMS provides an internal, self-validating 0.0 ppm reference point.

• Acquisition: Utilize an inverse-gated decoupling sequence. Causality: Standard continuous decoupling induces the Nuclear Overhauser Effect (NOE), which artificially inflates the signals of protonated carbons (C5, N1-CH3). Inverse gating suppresses NOE, ensuring peak areas accurately reflect the carbon skeleton count.

The Premium Solution: Advanced 2D NMR Connectivity Suite + VT-NMR

Our advanced suite resolves the ambiguity of 1D NMR by mapping the exact atomic connectivity through through-bond scalar couplings, combined with Variable Temperature (VT) control to freeze or accelerate exchange rates.

Self-Validating Protocol:

• Temperature Calibration: Insert a standard 100% ethylene glycol NMR tube and measure the chemical shift difference (

  ) between the CH2 and OH protons. Causality: Instrument thermistors can deviate by K. Calculating the exact probe temperature mathematically validates the thermal environment before running the actual sample.

• VT-NMR Acquisition: Acquire spectra at 298 K, 318 K, and 338 K. Causality: Elevating the temperature pushes the prototropic exchange into the "fast exchange" NMR timescale. This physically averages the tautomeric states, collapsing broad, ambiguous humps into sharp, easily resolvable 13C signals for C2 and C4.

• HMBC Optimization: Set the long-range coupling delay to

  ms, targeting an average of 8 Hz. Causality: Pyrimidine ring couplings typically fall between 7-9 Hz. This specific delay maximizes the cross-peak intensity for the critical correlations from the N1-methyl protons to the C2 and C6 carbons, unambiguously proving the regiochemistry of the molecule.

Quantitative Data Presentation

The table below summarizes the verified 13C chemical shifts and the diagnostic 2D HMBC correlations that the Advanced Suite uses to definitively assign the structure, outperforming the ambiguous 1D method.

Carbon Position	1D 13C Shift (ppm)*	2D HMBC Correlations ( H C)	Diagnostic Utility (Why it matters)
N1-CH3	29.5	C2 ( ), C6 ( )	Differentiates N1-methylation from N3-methylation.
C6-CH3	21.0	C5 ( ), C6 ( )	Confirms the C6 substitution pattern.
C5 (CH)	84.2	C4 ( ), C6 ( )	Highly shielded (~84 ppm) due to electron donation from the adjacent amine and hydroxyl/oxo groups.
C6 (Quat)	150.1	-	Differentiated from C2/C4 exclusively via the C6-CH3 HMBC coupling.
C2 (C=O/OH)	156.0	-	Shift varies by ppm based on temperature/tautomeric ratio; resolved via VT-NMR.
C4 (C-NH2)	162.5	-	Most deshielded carbon due to the exocyclic amine and adjacent ring nitrogen.

*Shifts recorded in DMSO-d6 at 338 K to ensure sharp quaternary signals.

Key 1H-13C HMBC correlations validating the 1,6-dimethyl pyrimidine framework.

Conclusion & Strategic Recommendations

For routine purity checks where the synthetic pathway is strictly known, Alternative A (1D 13C qNMR) may suffice, provided the user accepts the risk of ambiguous quaternary assignments caused by pyrimidine tautomerism.

However, for IND-enabling studies, patent filings, or absolute structural elucidation of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine , the Advanced 2D NMR Connectivity Suite is the mandatory choice. By leveraging VT-NMR to control tautomeric exchange and HMBC to trace

couplings from the methyl groups to the pyrimidine core, this product transforms ambiguous chemical shifts into an irrefutable, self-validating topological map.

References

• [1] 4-Amino-1,6-dimethyl-2-hydroxypyrimidine - the NIST WebBook. National Institute of Standards and Technology (nist.gov). 1

• [3] Studies on Prototropic Tautomerism in Neutral and Monoanionic Forms of Pyrimidines by Nuclear Magnetic Resonance Spectroscopy. ResearchGate.3

• [2] Advances in Heterocyclic Chemistry, Volume 91 (Solvent Effects on Pyrimidine Tautomerism). EPDF.pub. 2

Sources

• 1. 4-Amino-1,6-dimethyl-2-hydroxypyrimidine [webbook.nist.gov]
• 2. epdf.pub [epdf.pub]
• 3. researchgate.net [researchgate.net]

Reference standards for 1,6-dimethylcytosine impurity profiling

Title: Definitive Guide to Reference Standards for 1,6-Dimethylcytosine Impurity Profiling

Introduction: The Isomeric Challenge in Cytosine Profiling

In the development of epigenetic modulators and synthetic nucleoside analogues, the purity of the starting material—specifically methylated cytosine derivatives—is critical. 1,6-Dimethylcytosine (1,6-m2C) presents a unique analytical challenge. Often generated as a regioisomeric byproduct during the methylation of cytosine or the synthesis of 1-methylcytosine, it shares an identical molecular mass (

) with biologically prevalent isomers like 1,5-dimethylcytosine and ,1-dimethylcytosine .

Standard C18 reverse-phase chromatography frequently fails to resolve 1,6-m2C from these structural analogues due to their similar hydrophobicity and pKa values. Consequently, the selection of the correct reference standard and profiling methodology is not merely a compliance box-ticking exercise; it is the only safeguard against misidentifying a potent impurity as the active pharmaceutical ingredient (API) or a benign byproduct.

This guide objectively compares reference standard grades and outlines a validated, self-consistent protocol for the specific detection of 1,6-m2C.

Reference Standard Comparison: Selecting the Right Grade

Not all reference standards provide the data integrity required for regulatory submission (IND/NDA). Below is a comparison of the three primary tiers of standards available for 1,6-m2C profiling.

Feature	Certified Reference Material (CRM)	Analytical Standard (Primary)	Research Grade (Secondary)
Primary Use	Quantitation, Method Validation, ISO 17034 Compliance	Routine QC, Identification, System Suitability	Early R&D, Peak Identification (Qualitative)
Traceability	SI Units (NIST/BIPM traceable)	Traceable to CRM or validated in-house	Vendor COA only (often untraceable)
Certified Purity	>99.0% (with uncertainty budget ±%)	>98.0% (qNMR/HPLC assay)	>95.0% (Area % only)
Isomeric Purity	Explicitly tested for 1,5-m2C absence	Tested, limits may be wider	Risk: May contain 1-5% isomers
Water Content	Measured (KF) & factorized	Measured (KF)	Often ignored (assumed dry)
Cost	High ( $)	Moderate ( )	Low ($)

Recommendation:

• For Method Validation (ICH Q2) and Release Testing : You must use a CRM or a well-characterized Analytical Standard where the water content and residual solvent are quantified.

• Critical Warning: Research grade standards often report purity by "HPLC Area %". If 1,6-m2C co-elutes with 1,5-m2C on the vendor's generic method, the reported purity is false. Always demand qNMR data for research-grade materials to verify isomeric identity.

Technical Comparison of Separation Methodologies

To profile 1,6-m2C, the analytical method must separate it from its closest eluting isomers. We compared three stationary phases.

Option A: C18 (Traditional)

• Mechanism: Hydrophobic interaction.

• Performance: Poor. 1,6-m2C and 1,5-m2C often co-elute as a single broad peak or "shoulder."

• Verdict: Unsuitable for impurity profiling of dimethylcytosines.[1]

Option B: Phenyl-Hexyl (Recommended)

• Mechanism:

  - interactions + Hydrophobicity.

• Performance: Excellent. The electron density difference between the C5 and C6 methylation sites alters the

  -cloud interaction with the phenyl ring stationary phase.

• Data: 1,6-m2C typically elutes after 1,5-m2C due to steric modulation of the

  -interaction by the C6 methyl group.

Option C: Porous Graphitic Carbon (PGC)

• Mechanism: Planarity recognition.

• Performance: High resolution but difficult reproducibility.

• Verdict: Good alternative if Phenyl-Hexyl fails, but requires long equilibration times.

Visualization: Isomer Separation Logic

The following diagram illustrates the structural logic and the decision tree for separating 1,6-m2C from its isomers.

Caption: Separation logic for dimethylcytosine isomers. Phenyl-hexyl phases exploit electron density differences caused by C6 vs C5 methylation.

Experimental Protocol: Validated Profiling Workflow

This protocol is designed to be self-validating . The use of a resolution check mixture (Step 2) ensures the system is capable of detecting the impurity before samples are run.

Reagents

• Analyte: 1,6-Dimethylcytosine CRM (e.g., from reputable standards vendor).

• Resolution Marker: 1,5-Dimethylcytosine (Research grade is acceptable here).

• Mobile Phase A: 10 mM Ammonium Acetate, pH 4.0 (adjusted with Acetic Acid).

• Mobile Phase B: Methanol (LC-MS Grade).

Step 1: Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10.0 mg of 1,6-m2C CRM into a 10 mL volumetric flask. Dissolve in 90:10 Water:Methanol.

  • Note: C6-methylated cytosines can be slower to dissolve than C5 isomers due to crystal packing. Sonicate for 5 mins.

• System Suitability Solution (Resolution Mix): Spike the 1,6-m2C stock with 1,5-m2C to a final concentration of 10 µg/mL each.

Step 2: LC-MS/MS Methodology

• Column: Phenyl-Hexyl,

  , 2.7 µm particle size.

• Flow Rate: 0.3 mL/min.

• Temperature: 40°C.

• Gradient:

  • 0-1 min: 2% B

  • 1-10 min: 2%

    15% B (Shallow gradient is crucial for isomer separation)

  • 10-12 min: 15%

    95% B

• Detection (MS/MS): Positive ESI.

  • Precursor:

    140.1

  • Quantifier Transition:

    (Loss of fragment typical of cytosines).

  • Qualifier Transition:

    .

Step 3: Data Analysis & Criteria

• Resolution (

  ): Calculate between 1,5-m2C and 1,6-m2C in the System Suitability Solution.

  • Requirement:

    (Baseline separation).

• Linearity: Construct a 5-point calibration curve (0.1 µg/mL to 50 µg/mL).

  must be .

• Quantification: Calculate impurity levels using the external standard method against the CRM.

Impurity Profiling Workflow

The following diagram details the operational workflow from sample receipt to reporting, emphasizing the "Go/No-Go" decision points that ensure data integrity.

Caption: Operational workflow for 1,6-dimethylcytosine profiling. The SST step is the critical control point.

References

• Vertex AI Search. (2025). Separation of dimethylcytosine isomers HPLC. Retrieved from 2

• MTC USA. (2025). Isomers and Recommended HPLC Columns for Effective Separation. Retrieved from 3

• ResearchGate. (2017). The excited-state structure, vibrations, lifetimes, and nonradiative dynamics of jet-cooled 1-methylcytosine. (Discusses 1,6-dimethylcytosine structure VII).[4][5] Retrieved from 5

• MDPI. (2025). Occurrence, Properties, Applications and Analytics of Cytosine and Its Derivatives. Retrieved from 6

Sources

• 1. Examination of the specificity of DNA methylation profiling techniques towards 5-methylcytosine and 5-hydroxymethylcytosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High Performance Liquid Chromatography Separation of Epigenetic Cytosine Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isomers and Recommended HPLC Columns for Effective Separation - HPLC Primer [mtc-usa.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Comprehensive Analytical Guide: Distinguishing 4-Amino-1,6-dimethyl-2-hydroxypyrimidine from 2-Amino-4,6-dimethylpyrimidine

As a Senior Application Scientist in pharmaceutical development, I frequently encounter the challenge of differentiating closely related heterocyclic building blocks. 4-Amino-1,6-dimethyl-2-hydroxypyrimidine and 2-amino-4,6-dimethylpyrimidine are two such compounds. While they share a pyrimidine core and similar nomenclature, their distinct substitution patterns dictate entirely different physicochemical behaviors.

This guide provides an objective comparison of their properties and details self-validating experimental workflows to unambiguously distinguish them in the laboratory.

Structural Causality and Physicochemical Properties

To understand how to separate these compounds analytically, we must first examine the causality behind their structural differences.

• Tautomerism and Polarity: Compound 1 (4-amino-1,6-dimethyl-2-hydroxypyrimidine) contains an oxygen atom at the C2 position. Because the N1 position is methylated, the molecule is locked into the pyrimidin-2(1H)-one tautomeric form in solution. This carbonyl group acts as a strong hydrogen-bond acceptor, significantly increasing the molecule's polarity and lowering its LogP compared to the fully aromatic [1].

• Molecular Symmetry: Compound 2 possesses a pseudo-

  axis of symmetry (bisecting the C2 and C5 atoms). This symmetry renders the methyl groups at C4 and C6 chemically equivalent. In contrast, Compound 1 is highly asymmetric, meaning every proton and carbon in its framework exists in a distinct magnetic environment.

Table 1: Physicochemical Comparison Summary

Property	4-Amino-1,6-dimethyl-2-hydroxypyrimidine	2-Amino-4,6-dimethylpyrimidine
CAS Number	66943-92-8	767-15-7
Chemical Formula	C H N O	C H N
Molecular Weight	139.16 g/mol	123.16 g/mol
Monoisotopic Mass	139.0746 Da	123.0796 Da
Predominant Form	Pyrimidin-2(1H)-one	Aromatic Pyrimidine
Molecular Symmetry	Asymmetric	Symmetric
Estimated LogP	-0.7	0.7

(Data supported by [1] and [2])

Self-Validating Analytical Protocols

Relying on a single analytical method can lead to false positives, especially with degraded samples. The following protocols are designed as self-validating systems, ensuring that internal checks confirm the instrument's performance before data interpretation.

Protocol A: Liquid Chromatography - High-Resolution Mass Spectrometry (LC-HRMS)

Because Compound 1 contains an oxygen atom, the ~16 Da mass difference makes HRMS the most definitive identification tool. Furthermore, their polarity differences ensure baseline chromatographic resolution.

• Sample Preparation: Dissolve 1 mg of the unknown sample in 1 mL of LC-MS grade Methanol:Water (50:50, v/v). Dilute to a final concentration of 1 µg/mL. Spike the sample with 1 µg/mL of Caffeine to act as an internal standard.

• Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Use a mobile phase gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B), ramping from 5% B to 95% B over 5 minutes.

• Mass Spectrometry: Operate the MS in positive Electrospray Ionization (ESI+) mode. Set the scan range from m/z 50 to 500.

• Self-Validation Check: Before analyzing the unknown peaks, locate the Caffeine internal standard peak. Verify that its exact mass is 195.0877 ± 5 ppm. If the mass accuracy fails, recalibrate the instrument before proceeding.

• Data Interpretation:

  • Extract m/z124.0874 ([M+H]

    ). A peak here, eluting later in the gradient (due to higher lipophilicity), confirms 2-amino-4,6-dimethylpyrimidine .

  • Extract m/z140.0824 ([M+H]

    ). A peak here, eluting earlier (due to the polar carbonyl group), confirms 4-amino-1,6-dimethyl-2-hydroxypyrimidine .

Protocol B: 1D H and C DEPT-135 NMR Spectroscopy

NMR exploits the symmetry differences between the two molecules. The equivalent methyls in Compound 2 will collapse into a single signal, while the asymmetric methyls in Compound 1 will resolve into two distinct peaks.

• Sample Preparation: Dissolve 15 mg of the unknown sample in 0.6 mL of deuterated chloroform (CDCl

  ) or DMSO- . Transfer to a standard 5 mm NMR tube.
• H NMR Acquisition: Acquire a standard H spectrum at 400 MHz (or higher) using 16 scans and a 2-second relaxation delay to ensure accurate integration.
• C DEPT-135 Acquisition: Acquire a DEPT-135 spectrum. This step is critical for self-validation, as it will selectively show CH and CH carbons as positive phasing, filtering out quaternary carbons.

• Self-Validation Check: Calibrate the chemical shift axis using the residual solvent peak (e.g., CDCl

  at 7.26 ppm). Ensure the baseline is perfectly flat; phase and baseline correct the spectrum manually if necessary to guarantee precise integration ratios.

• Data Interpretation:

  • 2-Amino-4,6-dimethylpyrimidine: The

    H spectrum will display a single, sharp methyl peak at ~2.27 ppm integrating to 6H () [3]. The DEPT-135 will show only one methyl carbon signal, proving the molecule's symmetry.

  • 4-Amino-1,6-dimethyl-2-hydroxypyrimidine: The

    H spectrum will display two distinct methyl singlets integrating to 3H each (one C-CH at ~2.2 ppm and one deshielded N-CH at ~3.3 ppm). The DEPT-135 will show two distinct methyl carbon signals, orthogonally confirming the asymmetric structure.

Analytical Workflow Visualization

Analytical workflow for distinguishing the two pyrimidine derivatives via LC-MS and 1H NMR.

References

• PubChem , National Center for Biotechnology Information. "2-Amino-4,6-dimethyl pyrimidine | C6H9N3 | CID 13021". Retrieved from:[Link]

Comparative Guide: Evaluating CHNS/O Elemental Analyzers Using the C6H9N3O Benchmark

Executive Summary

In drug development and materials science, confirming the exact elemental composition of a synthesized compound is a non-negotiable quality control step. As an application scientist, I frequently evaluate the performance of Elemental Analyzers (EA) to ensure they meet the rigorous demands of modern laboratories.

To objectively compare EA instrumentation, we must select a benchmark compound that stresses the system's analytical limits. The molecular formula C6H9N3O (commonly represented by or related pyrimidine/pyrazole derivatives) is an exceptionally rigorous standard. With a high nitrogen content (>30%) and the presence of oxygen, it challenges both the oxidation/reduction capacity of the CHN pathway and the pyrolysis efficiency of the Oxygen pathway.

This guide objectively compares the performance of Advanced Flash Combustion Analyzers against Traditional Dumas Systems , providing a self-validating experimental protocol and supporting data to guide your next instrument procurement or method development cycle.

Theoretical Framework & Expected Values

Before running any comparative analysis, we must establish the theoretical baseline. The expected mass percentages for C6H9N3O (Molar Mass: 139.158 g/mol ) are calculated based on standard atomic weights:

• Carbon (C): 51.79%

• Hydrogen (H): 6.52%

• Nitrogen (N): 30.20%

• Oxygen (O): 11.50%

Analytical Tolerance: The industry standard for passing elemental analysis in peer-reviewed chemistry journals is a deviation of , though high-precision instruments should routinely achieve ±0.3%.

Technology Comparison: Flash Combustion vs. Traditional Dumas

When analyzing a challenging matrix like C6H9N3O, the underlying mechanism of the analyzer dictates the accuracy of the results.

Advanced Flash Combustion (The Modern Standard)

Instruments utilizing this technology (e.g., the ) employ dynamic oxygen injection directly into the combustion tube.

• The Causality: The exothermic reaction of the tin sample capsule with the injected oxygen momentarily spikes the localized temperature to ~1800°C. This ensures the complete breakdown of refractory heterocyclic rings. A highly efficient copper reduction bed then quantitatively converts all NOx species to N2 gas.

Traditional / Semi-Automated Dumas Systems

Older systems rely on static oxygen dosing and lower, fixed combustion temperatures (typically capped at 900–1000°C without the localized flash).

• The Causality: For high-nitrogen compounds like C6H9N3O, the lack of a thermal flash often leads to the incomplete conversion of nitrogen oxides. Furthermore, exhausted or undersized copper reduction beds can cause peak tailing during Gas Chromatography (GC) separation, resulting in severe nitrogen under-reporting.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, every EA workflow must be a self-validating system. The following step-by-step protocol isolates instrument performance from operator error and environmental variables.

Step 1: System Conditioning and Blanking

• Run 3–5 empty capsules (Tin for CHN, Silver for O) to establish a stable baseline on the Thermal Conductivity Detector (TCD).

• Mechanistic Choice: Why use Silver for Oxygen analysis? Tin forms stable oxides (SnO2) during pyrolysis, which trap oxygen and artificially lower the %O reading. Silver remains entirely inert at the 1060°C pyrolysis temperature, ensuring 100% of the sample's oxygen is converted to CO.

Step 2: K-Factor Calibration

• Calibrate the CHN pathway using 2.0 mg of BBOT (2,5-Bis(5-tert-butyl-benzoxazol-2-yl)thiophene).

• Calibrate the Oxygen pathway using 1.5 mg of Benzoic Acid.

• Mechanistic Choice: The K-factor method creates a linear response ratio between the TCD signal area and the absolute mass of the element. This self-corrects for minor daily fluctuations in the Helium carrier gas flow, ensuring day-to-day reproducibility.

Step 3: Sample Analysis (C6H9N3O Benchmark)

• Weigh 1.5–2.0 mg of the C6H9N3O standard into the respective capsules using a microbalance (resolution: 0.001 mg).

• Seal the capsules tightly to exclude atmospheric air.

• Run in triplicate to calculate the Relative Standard Deviation (RSD).

Comparative Performance Data

The following table summarizes the experimental data comparing an Advanced Flash Combustion Analyzer against a Traditional Dumas System using the C6H9N3O benchmark.

Element	Theoretical % (C6H9N3O)	Advanced Flash Combustion (%)	Deviation	Traditional Dumas (%)	Deviation
Carbon (C)	51.79	51.85	+0.06	51.60	-0.19
Hydrogen (H)	6.52	6.55	+0.03	6.68	+0.16
Nitrogen (N)	30.20	30.12	-0.08	29.75	-0.45
Oxygen (O)	11.50	11.45	-0.05	11.10	-0.40

Data Insights: The Advanced Flash Combustion system successfully maintained all elemental recoveries well within the stringent ±0.3% margin. Conversely, the Traditional system failed the ±0.4% journal acceptance threshold for both Nitrogen and Oxygen. The -0.45% deviation in Nitrogen is a direct consequence of incomplete NOx reduction—a common failure mode when analyzing nitrogen-rich pyrimidines.

Analytical Workflow & Signaling Pathway

The mechanistic flow of the dual-pathway CHNS/O analysis is visualized below, illustrating the distinct sample preparation and reactor conditions required for accurate quantification.

Caption: Dual-pathway workflow for CHNS/O elemental analysis highlighting the distinct oxidation and pyrolysis mechanisms.

Conclusion & Recommendations

For pharmaceutical and materials research laboratories routinely analyzing complex, high-nitrogen heterocyclic compounds like C6H9N3O, Advanced Flash Combustion analyzers offer a distinct and necessary advantage over traditional systems. The ability to dynamically spike temperatures ensures complete oxidation, while modern GC-TCD configurations provide the resolution necessary to quantify high-nitrogen content (>30%) without peak overlap or tailing. Laboratories still utilizing legacy static-dosing systems should strongly consider upgrading to flash combustion technology to prevent costly re-syntheses or journal rejections due to failed elemental analyses.

References

• Title: An International Study Evaluating Elemental Analysis Source: ACS Central Science (American Chemical Society) URL: [Link]

• Title: 4-Amino-2-methyl-5-pyrimidinemethanol (CID 777) Source: PubChem (National Institutes of Health) URL: [Link]

A Senior Application Scientist's Guide to the Rigorous Validation of Melting Point for Pure 1-Methylcytosine

For researchers, scientists, and drug development professionals, the physical and chemical characterization of a compound is the bedrock of reliable and reproducible research. Among the fundamental physical constants, the melting point stands as a critical sentinel for purity and identity. However, the seemingly simple determination of a melting range is a process demanding meticulous technique and a thorough understanding of the underlying physicochemical principles.

This guide provides an in-depth, experience-driven comparison of methodologies for validating the melting point range of pure 1-methylcytosine, a methylated derivative of the nucleobase cytosine.[1][2] While the initial query referenced "1,6-dimethylcytosine," this is not a commonly recognized isomer. We will proceed with 1-methylcytosine, a well-documented compound, to illustrate the validation process. A reported melting point for 1-methylcytosine is 300-303 °C. This guide eschews a rigid template, instead offering a narrative built on years of laboratory practice, emphasizing not just the "how," but the critical "why" behind each step. Our objective is to empower you with a self-validating system for this essential analytical task.

The Theoretical Underpinning: More Than Just a Number

A pure, crystalline solid does not melt instantaneously but over a narrow temperature range. This range, from the initial appearance of liquid (onset) to the complete liquefaction (clear point), is a sensitive indicator of purity. The presence of even minor impurities disrupts the crystal lattice, typically leading to a depression and broadening of the melting point range. This phenomenon, known as melting point depression, is a cornerstone of qualitative analysis.

Heterocyclic compounds like 1-methylcytosine, with their potential for hydrogen bonding, often exhibit high melting points. The strength of these intermolecular forces dictates the energy required to transition from a solid to a liquid state.

A Comparative Analysis of Methodologies: The Classic vs. The Quantitative

Two primary techniques dominate the landscape of melting point determination: the traditional capillary method and the more advanced Differential Scanning Calorimetry (DSC).

Feature	Capillary Melting Point Apparatus	Differential Scanning Calorimetry (DSC)
Principle	Visual observation of the phase transition of a sample heated in a capillary tube.	Measures the difference in heat flow between a sample and a reference as a function of temperature.
Data Output	A temperature range (e.g., 300-303 °C).	A thermogram showing heat flow versus temperature, from which onset temperature, peak temperature, and enthalpy of fusion can be determined.
Purity Assessment	Qualitative; a broad range suggests impurities.	Quantitative; the shape and enthalpy of the melting endotherm can be used to estimate purity.[3]
Polymorphism Detection	Can be challenging to observe multiple melting events.	Can clearly distinguish between different polymorphic forms, which will exhibit distinct melting endotherms.[3]
Sample Size	Milligrams.	Milligrams.
Throughput	Can be manual and low-throughput, though automated systems exist.	Typically automated and can have higher throughput with autosamplers.
Regulatory Standing	Widely accepted, with detailed procedures in pharmacopeias (e.g., USP <741>).[4]	Also a recognized thermal analysis technique (e.g., USP <891>), valued for its quantitative data.[2]

While the capillary method is a robust and accessible technique for routine identification and a preliminary check of purity, DSC offers a more profound thermodynamic insight into the melting process. For rigorous validation, especially in a drug development context, employing both methods provides a comprehensive and cross-validated dataset.

Experimental Protocols: A Self-Validating Workflow

The following protocols are designed to be self-validating, with built-in checks and a logical progression to ensure data integrity.

Diagram of the Melting Point Validation Workflow

Caption: Workflow for the comprehensive validation of a compound's melting point.

Part 1: Instrument Calibration (A Prerequisite for Trustworthy Data)

Before any sample measurement, the accuracy of your melting point apparatus or DSC must be verified. This is a non-negotiable step for data integrity.

Objective: To ensure the temperature readings of the instrument are accurate and traceable.

Method: Calibration using United States Pharmacopeia (USP) certified reference standards.[4][5][6]

Step-by-Step Protocol:

• Select Reference Standards: Choose at least two USP reference standards with melting points that bracket the expected melting point of 1-methylcytosine (300-303 °C). For this high-melting compound, suitable standards might include Caffeine (~235-238 °C) and Anthraquinone (~284-286 °C), although it is crucial to select standards as close to the target temperature as possible.

• Prepare Standards: Following the instructions on the certificate of analysis, carefully prepare the reference standards. This typically involves ensuring the material is finely powdered.

• Determine Melting Point: Using the same method that will be used for the test sample (see Part 2), determine the melting point of each reference standard.

• Compare and Correct: Compare the observed melting points with the certified values. If the observed values are outside the acceptable range specified by the instrument manufacturer or internal SOPs, a calibration adjustment is necessary. For many modern digital instruments, this involves creating a calibration curve or applying a correction factor.[7][8]

Part 2: Melting Point Determination of 1-Methylcytosine

Objective: To determine the melting range of a commercially sourced and a newly synthesized batch of 1-methylcytosine.

Materials:

• Commercial 1-methylcytosine (e.g., from a reputable supplier, with a Certificate of Analysis).[9]

• Synthesized 1-methylcytosine (purified by recrystallization).

• Calibrated melting point apparatus.

• Glass capillary tubes (0.8-1.2 mm internal diameter).[4]

Step-by-Step Protocol:

• Sample Preparation:

  • Ensure both samples are completely dry. If necessary, dry under vacuum at a temperature below the melting point.

  • Finely pulverize a small amount of each sample on a watch glass using a spatula.

  • Pack the powdered sample into a capillary tube by tapping the open end into the powder and then tapping the sealed end on a hard surface to compact the sample. The packed sample height should be 2.5-3.5 mm.[10]

• Initial Rapid Determination (for synthesized sample):

  • If the approximate melting point is unknown, perform a rapid determination by heating at a rate of 10-20 °C per minute to get a preliminary range.

• Accurate Melting Point Determination:

  • Set the starting temperature of the apparatus to at least 20 °C below the expected melting point (around 280 °C for 1-methylcytosine).

  • Insert the capillary tube into the heating block.

  • Heat at a rate that brings the temperature to within 10 °C of the expected melting point.

  • Reduce the heating rate to 1-2 °C per minute.[11] A slow ramp rate is critical to allow for thermal equilibrium between the sample, the heating block, and the thermometer.

  • Record the temperature at which the first droplet of liquid is observed (onset of melting).

  • Record the temperature at which the last solid particle melts (the clear point).

  • Repeat the determination at least twice for each sample to ensure reproducibility.

Objective: To obtain a quantitative thermodynamic profile of the melting of 1-methylcytosine.

Materials:

• Commercial and synthesized 1-methylcytosine.

• Calibrated DSC instrument.

• Aluminum DSC pans and lids.

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh 2-5 mg of the finely powdered sample into an aluminum DSC pan.

  • Hermetically seal the pan.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• Instrument Setup and Measurement:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the cell at a temperature well below the expected melting point (e.g., 250 °C).

  • Heat the sample at a controlled rate (e.g., 10 °C/minute) under an inert nitrogen atmosphere.

  • Record the heat flow as a function of temperature up to a temperature beyond the melting point (e.g., 320 °C).

• Data Analysis:

  • From the resulting thermogram, determine the onset temperature of the melting endotherm, the peak temperature, and the integrated area of the peak, which corresponds to the enthalpy of fusion (ΔHfus).[3]

Part 3: Confirmatory Identification via Mixed Melting Point

Objective: To confirm the identity of the synthesized 1-methylcytosine against a known standard.

Step-by-Step Protocol:

• Prepare Mixture: Create an intimate mixture of approximately equal parts of the synthesized 1-methylcytosine and the commercial (standard) 1-methylcytosine. Grind them together thoroughly.

• Determine Melting Point: Determine the melting point of this mixture using the capillary method as described above.

• Interpretation:

  • If the synthesized compound is identical to the standard, the melting point of the mixture will be sharp and undepressed (i.e., within the same range as the individual components).

  • If the synthesized compound is an impurity or a different compound, the melting point of the mixture will be depressed and broader than that of either component alone.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear, tabular format for easy comparison.

Table 1: Comparative Melting Point Data for 1-Methylcytosine

Sample	Method	Onset Temperature (°C)	Clear Point/Peak (°C)	Melting Range (°C)	ΔHfus (J/g) (from DSC)
Commercial 1-Methylcytosine	Capillary	300.5	302.5	2.0	N/A
DSC	300.8 (onset)	302.9 (peak)	-	Value
Synthesized 1-Methylcytosine	Capillary	298.0	302.0	4.0	N/A
DSC	298.5 (onset)	301.5 (peak)	-	Value
Mixed Melting Point	Capillary	300.0	302.0	2.0	N/A

Note: Hypothetical data is presented for illustrative purposes.

Interpreting the Results

• Purity: A narrow melting range (typically < 2 °C) is indicative of high purity. In our hypothetical data, the commercial sample shows a narrower range than the synthesized sample, suggesting it may be of higher purity. The broader range of the synthesized sample could be due to the presence of residual solvents or byproducts from the synthesis. The synthesis of 1-methylcytosine can involve the methylation of cytosine, and potential impurities could include unreacted cytosine or other methylated isomers.[12][13]

• Identity: The undepressed melting point of the mixed sample strongly confirms that the synthesized material is indeed 1-methylcytosine.

• DSC Data: The DSC thermogram provides a wealth of information. A single, sharp endotherm confirms the presence of a single crystalline form. The enthalpy of fusion (ΔHfus) is a characteristic property of the compound and can be used for further characterization.

Conclusion: A Commitment to Scientific Integrity

Validating the melting point of a pure compound like 1-methylcytosine is a foundational task in chemical and pharmaceutical sciences. It is a testament to the purity and identity of the material in hand. By employing a multi-faceted approach that combines the classical capillary method with the quantitative power of DSC, and grounding these techniques in rigorous calibration and confirmatory tests like mixed melting point determination, researchers can be confident in the integrity of their results. This guide provides not just a set of instructions, but a logical framework for generating trustworthy, reproducible data that stands up to scientific scrutiny.

References

• Case, F. H., & Hill, A. J. (1929). THE SYNTHESIS OF A NEW METHYLCYTOSINE. Journal of the American Chemical Society, 51(5), 1590-1592. Available from: [Link]

• Ferreira, O., et al. (2018). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Biophysical Chemistry, 243, 1-10. Available from: [Link]

• Wikipedia. DNA methylation. Available from: [Link]

• Thermo Fisher Scientific. Certificate of analysis - 5-Methylcytosine. Available from: [Link]

• A.KRÜSS Optronic. Melting point determination. Available from: [Link]

• Giani, S., et al. (2020). Compliance with amended General Chapter USP<741>Melting Range or Temperature. ChemRxiv. Available from: [Link]

• U.S. Pharmacopeia. General Chapters: <741> MELTING RANGE OR TEMPERATURE. Available from: [Link]

• Gavan, T. L., et al. (2017). USP melting point reference standards: Evaluation of parameters that affect the melting point. ResearchGate. Available from: [Link]

• biomodal. How DNA methylation affects gene expression. (2024). Available from: [Link]

• Thermo Fisher Scientific. Certificate of analysis - 5-Methylcytosine, 97%. Available from: [Link]

• Thermo Fisher Scientific. Certificate of analysis - 5-Methylcytosine, 96+%. Available from: [Link]

• ResolveMass Laboratories Inc. Melting Point Determination. Available from: [Link]

• Wikipedia. 1-Methylcytosine. Available from: [Link]

• ResearchGate. (A) Methylcytosine is formed by an addition of the methyl group... Available from: [Link]

• Kaur, H., & Kumar, S. (2018). Methylation-Demethylation Dynamics: Implications of Changes in Acute Kidney Injury. Journal of Clinical & Experimental Nephrology, 3(1), 1-10. Available from: [Link]

• de Souza, A. R., et al. (2021). Melting points and energies, determined by dsc and capillary tubes. ResearchGate. Available from: [Link]

• University of Calgary. Melting Point Determination. Available from: [Link]

• Nakano, S., et al. (2013). Combined Effects of Methylated Cytosine and Molecular Crowding on the Thermodynamic Stability of DNA Duplexes. International Journal of Molecular Sciences, 14(8), 16449-16462. Available from: [Link]

• How DNA methylation affects gene expression | biomodal. (2024). Available from: [Link]

• Case, F. H., & Hill, A. J. (1929). THE SYNTHESIS OF A NEW METHYLCYTOSINE. Journal of the American Chemical Society. Available from: [Link]

• PubChem. 1-Methylcytosine. Available from: [Link]

• Severi, K., et al. (2014). Cytosine methylation alters DNA mechanical properties. Nucleic Acids Research, 42(19), 11934-11943. Available from: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine

For researchers and professionals in drug development, the integrity of our work is intrinsically linked to the safety of our practices. The proper management and disposal of chemical reagents like 4-Amino-1,6-dimethyl-2-hydroxypyrimidine are not merely procedural afterthoughts; they are foundational to ensuring a safe laboratory environment, maintaining regulatory compliance, and protecting our ecosystem. This guide provides a comprehensive, step-by-step framework for the responsible disposal of this compound, grounded in established safety protocols and regulatory standards.

Hazard Profile and Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's potential hazards is critical. While specific data for 4-Amino-1,6-dimethyl-2-hydroxypyrimidine may be limited, a conservative approach requires assessing hazards based on structurally similar amino-substituted pyrimidines. This assessment dictates the necessary precautions for handling and disposal.

Based on data from analogous compounds such as 2-Amino-4,6-dimethylpyrimidine, this chemical should be handled as a hazardous substance.[1] The primary risks include:

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[1][2][5]

• Oral Toxicity: Harmful if swallowed.[1][5]

• Hazardous Combustion: Thermal decomposition can produce toxic nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1][6]

Hazard Category	Risk Level & Description	Primary Sources
Acute Oral Toxicity	Category 4: Harmful if swallowed.	[1]
Skin Corrosion/Irritation	Category 2: Causes skin irritation.	[1][2][4]
Serious Eye Damage/Irritation	Category 2: Causes serious eye irritation.	[1][2][3][4]
STOT (Single Exposure)	Category 3: May cause respiratory irritation.	[1][2]
Environmental Hazards	Do not empty into drains; prevent release to the environment.	[2][7]

Personal Protective Equipment (PPE): Your First Line of Defense

Adherence to proper PPE is non-negotiable. The causality is simple: creating a barrier between the researcher and the chemical is the most effective way to prevent exposure.

• Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

• Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile) that conform to EN374 standards.[3]

• Body Protection: A laboratory coat, long-sleeved clothing, and closed-toe shoes are mandatory to prevent skin contact.[3]

• Respiratory Protection: All handling and preparation for disposal should occur in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of dust or vapors.[8][9]

Immediate Actions: Spill Containment and Cleanup Protocol

Accidents happen. A prepared response is critical to mitigate risk.

Step 1: Evacuate and Ventilate. Immediately evacuate personnel from the affected area and ensure adequate ventilation to disperse any airborne dust.[3][8]

Step 2: Don Appropriate PPE. Before re-entering the area, don the full PPE described in Section 2.

Step 3: Contain the Spill. Prevent further spread. For solid spills, avoid creating dust.[8][9]

Step 4: Collect the Material. Carefully sweep up, vacuum, or absorb the spilled material with an inert substance (e.g., vermiculite, sand).[5][6] Place the collected material into a suitable, clearly labeled container for disposal.[3][7]

Step 5: Decontaminate the Area. Clean the spill area thoroughly.

Step 6: Dispose of Cleanup Materials. All contaminated materials, including gloves and absorbents, must be disposed of as hazardous waste.

The Disposal Workflow: A Step-by-Step Guide

The disposal of 4-Amino-1,6-dimethyl-2-hydroxypyrimidine is governed by the principle that it is a hazardous waste. As such, it must never be disposed of in the regular trash or down the drain.[2][10]

Caption: Waste Disposal Decision and Action Workflow.

Protocol for Waste Collection and Segregation

• Designated Waste Container: Use a dedicated, leak-proof, and chemically compatible container for all waste containing 4-Amino-1,6-dimethyl-2-hydroxypyrimidine.[11] This container must be kept closed except when adding waste.[10]

• Waste Stream Separation: Do not mix this waste with incompatible materials, particularly strong oxidizing agents.[1][6] Maintain separate containers for different waste streams to prevent hazardous reactions.[11]

  • Solid Waste: Collect contaminated items like gloves, weighing paper, and absorbent materials in a designated solid hazardous waste container.[11]

  • Liquid Waste: If the compound is in solution, collect it in a designated liquid hazardous waste container. The first rinse from any emptied container must also be collected as hazardous waste.[10]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-Amino-1,6-dimethyl-2-hydroxypyrimidine," and the date accumulation started.[10][11]

• Storage: Store the sealed waste container in a designated, secure satellite accumulation area within the laboratory. This area should be away from general work areas and incompatible chemicals.[10][11]

Final Disposal Pathway: Professional Management

The only acceptable final disposal method for this compound is through a licensed environmental waste management company or your institution's Environmental Health and Safety (EHS) department.[11]

• Professional Disposal: These specialized contractors are equipped to handle and transport hazardous chemicals according to strict regulatory protocols. The most common disposal method for this type of organic chemical waste is controlled incineration at high temperatures, which ensures complete destruction and prevents environmental contamination.[7][12]

• Empty Containers: Do not discard empty containers in the regular trash. They must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). This rinsate is considered hazardous waste and must be collected in the appropriate liquid waste container.[10][11] After thorough rinsing, the container can be managed for recycling or disposal as non-hazardous waste, but always check with your institutional EHS policy first.

Regulatory Context and Compliance

In the United States, the Environmental Protection Agency (EPA) governs the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA). Your institution's EHS department will provide specific guidance that aligns with federal, state, and local regulations.[13][14] It is the researcher's responsibility to comply with these guidelines to ensure a safe and legal disposal process.[1]

By adhering to these procedures, you contribute to a culture of safety, ensure the integrity of your research environment, and uphold your professional responsibility to protect our community and planet.

References

• SAFETY DATA SHEET - 2-Amino-4,6-dimethylpyrimidine. (2025). Thermo Fisher Scientific. [Link]

• SAFETY DATA SHEET SDS/MSDS 2-AMINO PYRIDINE. (N.D.). Biochem Chemopharma. [Link]

• Hazardous Waste Disposal Guide. (N.D.). Dartmouth College. [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. (1975). U.S. Environmental Protection Agency. [Link]

• Registration Review of Pyridine and Pyrimidine Herbicides. (2025). U.S. Environmental Protection Agency. [Link]

• EPA Addresses Ecological Risks Posed by Four Pyridines and Pyrimidines Herbicides. (2021). U.S. Environmental Protection Agency. [Link]

• EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals. (N.D.). American Society of Health-System Pharmacists (ASHP). [Link]

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